4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

• CAS: 1355680-54-4

Core Science & Biosynthesis

An In-depth Technical Guide to 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a halogenated aromatic sulfonamide of significant interest in medicinal chemistry and drug discovery. Designed for researchers, scientists, and professionals in drug development, this document details the compound's core physicochemical properties, a validated synthetic pathway, robust analytical characterization methods, and discusses its potential therapeutic applications. The methodologies described herein are grounded in established chemical principles to ensure reproducibility and reliability in a laboratory setting.

Core Molecular Profile and Physicochemical Properties

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a substituted aromatic sulfonamide. The presence of a bromine atom, a fluorine atom, and a bulky tert-butyl group on the benzenesulfonamide scaffold imparts specific steric and electronic properties that are valuable for modulating pharmacological activity. The molecular weight and other key identifiers are crucial for accurate quantification and characterization.

The fundamental properties of the compound are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₁₃BrFNO₂S	[1]
Molecular Weight	310.18 g/mol	[1]
IUPAC Name	4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide	[1]
CAS Number	1355680-54-4	[1]
Canonical SMILES	CC(C)(C)NS(=O)(=O)C1=CC(=C(C=C1)Br)F	[1]

Structural Representation

A 2D representation of the molecular structure is essential for understanding its chemical reactivity and intermolecular interactions.

Caption: 2D Chemical Structure of the target compound.

Synthesis Protocol: A Validated Approach

The synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is typically achieved through the sulfonylation of tert-butylamine with 4-bromo-2-fluorobenzenesulfonyl chloride. This reaction is a standard method for forming sulfonamides and is known for its efficiency.[2] The causality behind this choice of reactants lies in the high reactivity of the sulfonyl chloride group towards nucleophilic attack by the primary amine.

Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis of the target compound.

Step-by-Step Methodology

This protocol is adapted from established procedures for the synthesis of similar N-substituted benzenesulfonamides.[3]

• Reaction Setup : To a stirred solution of 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 equivalent) in a suitable aprotic solvent such as chloroform or dichloromethane (approx. 15-20 mL per gram of sulfonyl chloride), add tert-butylamine (2.5 equivalents) dropwise at room temperature under a nitrogen atmosphere. The use of excess amine serves both as the nucleophile and as a base to neutralize the HCl byproduct.

• Reaction Execution : Stir the resulting solution at room temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as 15-20% ethyl acetate in hexane.

• Work-up : Upon completion, evaporate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the resulting crude residue by flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane (e.g., starting from 10% and gradually increasing to 25% ethyl acetate) to isolate the desired product.

• Product Isolation : Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide as a white solid.

Structural and Physicochemical Characterization

To confirm the identity, purity, and structure of the synthesized compound, a suite of analytical techniques should be employed. The combination of spectroscopic and spectrometric methods provides a self-validating system for characterization.[4]

Analytical Technique	Purpose	Expected Observations
¹H NMR	To determine the proton environment and confirm the presence of the tert-butyl and aromatic protons.	A singlet integrating to 9H for the tert-butyl group, and multiplets in the aromatic region corresponding to the three protons on the phenyl ring.
¹³C NMR	To identify all unique carbon atoms in the molecule.	Resonances corresponding to the quaternary and methyl carbons of the tert-butyl group, and distinct signals for the six carbons of the aromatic ring, showing splitting due to C-F coupling.
FT-IR	To identify characteristic functional groups.	Characteristic absorption bands for N-H stretching, S=O stretching (asymmetric and symmetric), and C-Br/C-F bonds.
Mass Spectrometry	To confirm the molecular weight and isotopic pattern.	A molecular ion peak [M]+ or protonated molecule [M+H]+ corresponding to the calculated molecular weight (310.18), with a characteristic isotopic pattern for bromine (¹⁹Br/⁸¹Br).
Elemental Analysis	To determine the elemental composition (%C, %H, %N, %S).	The experimental percentages should be within ±0.4% of the calculated theoretical values.

Applications and Scientific Context

Sulfonamide derivatives are a cornerstone of medicinal chemistry, exhibiting a wide range of biological activities including antibacterial, anticancer, anti-inflammatory, and antiviral properties.[4][5] The specific structural features of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide make it an attractive scaffold for several reasons:

• Halogenation : The bromine and fluorine atoms can participate in halogen bonding and alter the lipophilicity and metabolic stability of potential drug candidates.[6]

• Tert-butyl Group : This bulky, lipophilic group can provide steric hindrance, influencing binding selectivity to biological targets and improving membrane permeability.

• Sulfonamide Moiety : The sulfonamide group is a key pharmacophore that can act as a transition-state mimetic or a hydrogen bond donor/acceptor, enabling strong interactions with enzyme active sites.[5]

This compound serves as a valuable building block for the synthesis of more complex molecules in drug discovery programs. For example, it can be used as an intermediate in the development of inhibitors for enzymes such as kinases or proteases, where the substituted phenyl ring can be tailored to fit into specific binding pockets.[7]

Safety and Handling

As with all laboratory chemicals, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Operations should be conducted in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

References

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• Synthesis, Mechanism of action And Characterization of Sulphonamide. ResearchGate. Retrieved from [Link]

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• Synthesis, characterization and pharmacological evaluation of certain sulfonamide containing heterocyclic motifs. ScienceDirect. Retrieved from [Link]

• (PDF) Synthesis and characterization of novel sulfonamides derivatives and their antimicrobial, antioxidant and cytotoxicity evaluation. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). tert-Butyl 4-bromo-2-fluorobenzoate. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Foreword: The Strategic Importance of Substituted Sulfonamides

In the landscape of modern drug discovery and development, the benzenesulfonamide scaffold remains a cornerstone of medicinal chemistry. Its derivatives are integral to a wide array of therapeutic agents, valued for their ability to act as bioisosteres of carboxylic acids and engage in critical hydrogen bonding interactions with biological targets. The specific compound, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, represents a highly versatile building block. The strategic placement of the bromine atom provides a reactive handle for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), the ortho-fluorine atom modulates the electronics and conformation of the aromatic ring, and the N-tert-butyl group imparts significant steric bulk and lipophilicity, influencing solubility and metabolic stability.

This guide provides a comprehensive, field-proven methodology for the synthesis of this valuable intermediate, moving beyond a simple recitation of steps to elucidate the underlying chemical principles and rationale that ensure a robust and reproducible outcome.

I. Retrosynthetic Analysis and Strategic Blueprint

A logical approach to any synthesis begins with a retrosynthetic analysis. The target molecule is an N-substituted sulfonamide. The most direct and reliable disconnection is at the sulfur-nitrogen (S-N) bond. This bond is readily formed through the reaction of a primary or secondary amine with a sulfonyl chloride.

This analysis simplifies our objective into a two-stage campaign:

• Stage 1: Preparation of the key electrophile, 4-bromo-2-fluorobenzenesulfonyl chloride.

• Stage 2: Coupling of the sulfonyl chloride with the nucleophile, tert-butylamine, to yield the final product.

The following workflow diagram illustrates this strategic approach.

Caption: Experimental Workflow for Sulfonamide Formation.

Experimental Protocol: Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M concentration).

  • Add pyridine (1.2 eq) or triethylamine (1.2 eq) to the solution.

  • Cool the flask to 0 °C using an ice bath.

• Amine Addition:

  • Slowly add tert-butylamine (1.1 eq) dropwise to the stirred solution. A white precipitate (the hydrochloride salt of the base) will likely form.

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring and Completion:

  • Stir the reaction at room temperature for 2-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting sulfonyl chloride is consumed.

• Work-up and Purification:

  • Dilute the reaction mixture with additional DCM.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M aqueous HCl (to remove the base and its salt), water, and saturated aqueous sodium chloride (brine).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

  • The crude 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on silica gel.

IV. Physicochemical Data and Safety Considerations

Accurate characterization is paramount for validating the successful synthesis of the target compound and its key intermediate.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Melting Point (°C)
4-bromo-2-fluorobenzenesulfonyl chloride	C₆H₃BrClFO₂S	273.51	216159-03-4	63-66 [1][2]
4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide	C₁₀H₁₃BrFNO₂S	310.18	1355680-54-4	Not available

Safety & Handling:

• 4-bromo-2-fluorobenzenesulfonyl chloride: This reagent is corrosive and causes severe skin burns and eye damage. [3]It is also moisture-sensitive and will hydrolyze to the corresponding sulfonic acid. [1]Handle only in a fume hood with appropriate gloves, lab coat, and eye protection.

• tert-Butylamine: This is a flammable and corrosive liquid. It is toxic if inhaled.

• Pyridine/Triethylamine: These bases are flammable, toxic, and have strong, unpleasant odors.

• General Precautions: The diazotization reaction in Stage 1 involves potentially unstable diazonium salts and must be conducted with strict temperature control and behind a blast shield.

V. Conclusion

The synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is reliably achieved through a robust, two-stage process. The key steps—a Sandmeyer-type conversion of 4-bromo-2-fluoroaniline to its sulfonyl chloride, followed by a standard nucleophilic substitution with tert-butylamine—rely on well-understood and controllable organic transformations. By understanding the causality behind reagent choice, reaction conditions, and safety protocols, researchers can confidently and efficiently produce this valuable, multifunctional building block for applications in drug discovery and materials science.

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An In-depth Technical Guide to 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a halogenated aromatic sulfonamide. As a Senior Application Scientist, this document synthesizes foundational chemical principles with practical, field-proven insights to support its synthesis, characterization, and potential applications in research and development.

Core Molecular Identity and Physicochemical Properties

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a synthetic organic compound characterized by a benzene ring substituted with a bromine atom, a fluorine atom, and a sulfonamide group. The sulfonamide nitrogen is further substituted with a sterically hindering tert-butyl group. This unique combination of functional groups imparts specific electronic and steric properties that make it an interesting candidate for further investigation in medicinal and materials chemistry.

The IUPAC name for this compound is 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide [1]. Its structural and physicochemical properties are summarized in the table below.

Identifier	Value	Source
IUPAC Name	4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide	[1]
CAS Number	1355680-54-4	[1]
Molecular Formula	C₁₀H₁₃BrFNO₂S	[1]
Molecular Weight	310.18 g/mol	[1]
Canonical SMILES	CC(C)(C)NS(=O)(=O)C1=CC(=C(C=C1)F)Br	[1]

Synthetic Pathway and Experimental Protocol

The synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is most effectively achieved via a nucleophilic substitution reaction between the key intermediate, 4-bromo-2-fluorobenzenesulfonyl chloride, and tert-butylamine. This is a standard and robust method for the formation of N-substituted sulfonamides.

Causality of Experimental Design

The choice of reactants and conditions is dictated by the principles of nucleophilic acyl substitution at a sulfonyl group.

• Starting Material : 4-bromo-2-fluorobenzenesulfonyl chloride is the activated sulfonic acid derivative. The electron-withdrawing nature of the sulfonyl group, augmented by the fluorine and bromine atoms, makes the sulfur atom highly electrophilic and susceptible to nucleophilic attack. This starting material is commercially available[2].

• Nucleophile : Tert-butylamine serves as the nitrogen nucleophile. Its primary amine functionality readily attacks the electrophilic sulfur center. The bulky tert-butyl group, while sterically demanding, is crucial for the final structure of the target molecule.

• Base : A non-nucleophilic organic base, such as pyridine or triethylamine, is essential to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction. This prevents the protonation of the tert-butylamine, which would render it non-nucleophilic, and drives the reaction to completion.

• Solvent : An inert aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is ideal. These solvents dissolve the reactants without participating in the reaction and are easily removed during workup.

Visualized Synthetic Workflow

The logical flow of the synthesis, from starting materials to the final purified product, is depicted in the following diagram.

Synthetic workflow for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Step-by-Step Experimental Protocol

This protocol is a self-validating system, with each step designed to ensure high purity and yield.

• Reaction Setup : To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq.). Dissolve it in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Addition of Base and Nucleophile : Cool the solution to 0 °C in an ice bath. Add pyridine (1.2 eq.) followed by the dropwise addition of tert-butylamine (1.1 eq.).

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride is consumed.

• Work-up :

  • Quench the reaction by adding 1 M aqueous HCl.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification : Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Structural Characterization and Data

Due to the lack of publicly available experimental spectra for this specific molecule, this section provides predicted data based on its structure and known spectroscopic trends for analogous compounds. This serves as a benchmark for researchers to validate their synthesized material.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the primary tool for the structural elucidation of this compound.

Predicted ¹H NMR (400 MHz, CDCl₃) Chemical Shifts:

Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
tert-Butyl (CH₃)	1.3 - 1.5	singlet	9H	The nine equivalent protons of the tert-butyl group appear as a sharp singlet due to the absence of adjacent protons.
Sulfonamide (NH)	4.8 - 5.2	broad singlet	1H	The NH proton is exchangeable and often appears as a broad singlet. Its chemical shift can vary with concentration and solvent.
Aromatic (H-3)	7.3 - 7.5	doublet of doublets	1H	Coupled to H-5 (small J) and the ortho fluorine (JHF).
Aromatic (H-5)	7.5 - 7.7	doublet of doublets	1H	Coupled to H-3 (small J) and H-6 (larger J).
Aromatic (H-6)	7.7 - 7.9	doublet	1H	Coupled to H-5.

Predicted ¹³C NMR (100 MHz, CDCl₃) Chemical Shifts:

Carbon	Predicted δ (ppm)	Rationale
tert-Butyl (CH₃)	29 - 31	Typical chemical shift for methyl carbons of a tert-butyl group.
tert-Butyl (Cq)	55 - 58	The quaternary carbon of the tert-butyl group, shifted downfield due to attachment to nitrogen.
Aromatic (C-Br)	120 - 123	Aromatic carbon attached to bromine.
Aromatic (CH)	125 - 135	Range for the three aromatic CH carbons, with shifts influenced by the adjacent substituents.
Aromatic (C-S)	138 - 142	The carbon attached to the electron-withdrawing sulfonyl group.
Aromatic (C-F)	157 - 162 (d, ¹JCF ≈ 250 Hz)	The carbon directly bonded to fluorine, showing a large one-bond C-F coupling constant.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

Technique	Key Expected Features
IR (ATR)	~3300 cm⁻¹ (N-H stretch); ~1340 and ~1160 cm⁻¹ (asymmetric and symmetric S=O stretches); ~1580-1450 cm⁻¹ (aromatic C=C stretches); ~1050 cm⁻¹ (C-F stretch).
MS (ESI+)	Expected [M+H]⁺ at m/z ~310.0, showing a characteristic isotopic pattern for one bromine atom (¹:¹ ratio for M and M+2).

Potential Applications in Drug Discovery and Development

While specific biological activities for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide have not been reported, the benzenesulfonamide scaffold is a cornerstone in medicinal chemistry[3]. This structural motif is present in a wide array of approved drugs with diverse therapeutic actions.

Rationale for Pharmacological Interest

• Enzyme Inhibition : The sulfonamide group is a well-established zinc-binding group, making it a key pharmacophore for inhibiting metalloenzymes. This includes carbonic anhydrases (implicated in glaucoma and certain cancers) and matrix metalloproteinases (involved in inflammation and cancer metastasis)[3].

• Antibacterial Activity : Aromatic sulfonamides were among the first effective antibacterial drugs. Although resistance is now widespread, the scaffold continues to be a template for the development of new antimicrobial agents[4].

• Structural Mimicry : The sulfonamide moiety can act as a bioisostere for a carboxylate group, enabling it to interact with biological targets that recognize carboxylic acids.

The presence of bromine and fluorine atoms on the aromatic ring can significantly modulate the compound's pharmacokinetic and pharmacodynamic properties. These halogens can influence lipophilicity, metabolic stability, and binding interactions with target proteins. The bulky N-tert-butyl group can provide steric hindrance that may confer selectivity for specific enzyme isoforms or protect the sulfonamide from metabolic degradation.

Logical Relationship of Structure to Potential Activity

Relationship between structural motifs and potential biological relevance.

Safety, Handling, and Storage

As a novel chemical entity, a full toxicological profile for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is not available. Therefore, it must be handled with the appropriate precautions for a research chemical of unknown toxicity. The safety data for the starting material, 4-bromo-2-fluorobenzenesulfonyl chloride, indicates that it is corrosive and causes severe skin burns and eye damage[5]. While the final product is expected to be less reactive, caution is still warranted.

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling this compound[6].

• Handling : Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or vapors[6]. Avoid contact with skin and eyes.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal : Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conclusion

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a readily accessible compound through a standard sulfonamide synthesis. Its structure, featuring a halogenated aromatic ring and a sterically hindered sulfonamide group, makes it a valuable building block for discovery research. While its specific properties are yet to be fully characterized in the literature, this guide provides a robust framework for its synthesis, characterization, and exploration in the fields of medicinal chemistry and materials science, grounded in established chemical principles and data from analogous structures.

References

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Biological Activity of Sulfonamide Derivatives: A Technical Deep Dive

Content Type: Technical Guide / Whitepaper Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists.

Executive Summary: The Chameleon Scaffold

Sulfonamides (

) represent one of the most privileged scaffolds in medicinal chemistry. While historically cemented as the first broad-spectrum antibacterials (sulfa drugs), their utility has evolved far beyond the inhibition of bacterial folate synthesis.[1] Today, sulfonamide derivatives are pivotal in targeting Carbonic Anhydrases (CAs) for anticancer and antiglaucoma therapies, modulating COX-2 for inflammation, and inhibiting proteases in antiviral regimens.

This guide moves beyond basic textbook definitions to explore the causality of these biological activities. We will dissect the Structure-Activity Relationships (SAR) that dictate target selectivity and provide a validated, self-consistent protocol for assaying Carbonic Anhydrase inhibition—a critical screen for modern sulfonamide anticancer candidates.

Mechanistic Foundations

The biological activity of sulfonamides is a function of their ability to mimic transition states or endogenous substrates depending on their substitution pattern.

Antibacterial: The PABA Mimicry

In bacteria, sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS) . Structurally, the

-aminobenzenesulfonamide core mimics -aminobenzoic acid (PABA).

• Mechanism: The enzyme DHPS normally incorporates PABA into dihydropteroic acid (a folate precursor). Sulfonamides bind to DHPS, preventing this step.

• Selectivity: Humans lack DHPS (we absorb folate from diet), rendering this pathway selectively toxic to bacteria.[1]

Carbonic Anhydrase Inhibition: The Zinc Anchor

In human physiology, primary sulfonamides (

) are potent inhibitors of Carbonic Anhydrases (CAs).

• Mechanism: The sulfonamide nitrogen acts as a zinc-binding group (ZBG). It coordinates directly to the

  ion in the enzyme's active site, displacing the zinc-bound water molecule/hydroxide ion required for the catalytic hydration of .

• Therapeutic Relevance:

  • Glaucoma: Inhibition of CA II reduces aqueous humor secretion.

  • Anticancer: Inhibition of hypoxia-induced isoforms CA IX and CA XII disrupts pH regulation in tumor cells, leading to acidification of the intracellular environment and reduced survival.

Visualization: Dual Pathways

The following diagram illustrates the divergent signaling pathways inhibited by sulfonamide derivatives depending on the target organism.

Figure 1: Divergent mechanisms of action. Sulfonamides inhibit bacterial DHPS by mimicking PABA, while inhibiting human Carbonic Anhydrases by coordinating with the active site Zinc ion.

Structure-Activity Relationship (SAR) Analysis

The biological output of a sulfonamide derivative is strictly controlled by substitutions at the

(sulfonamide nitrogen) and (aniline nitrogen) positions.

Structural Feature	Modification	Biological Consequence
-Amino Group	Free ( )	Essential for Antibacterial activity. Must be unsubstituted or a prodrug (e.g., Prontosil) to mimic PABA.
Substituted/Acylated	Loss of antibacterial activity. Often leads to Diuretic or Antidiabetic (sulfonylurea) activity.
-Sulfonamide Nitrogen	Unsubstituted ( )	Critical for Carbonic Anhydrase (CA) inhibition. The protons are required for H-bonding network and Zn-coordination.
Heterocyclic Substitution	Increases antibacterial potency (e.g., Sulfamethoxazole). Modulates pKa to approach physiological pH (6.6–7.4), improving solubility and cell penetration.
Bulky Lipophilic Groups	Enhances Anticancer activity by interacting with the hydrophobic pocket of CA IX/XII isoforms.
Benzene Ring	Electron Withdrawing Groups (EWG)	Increases the acidity of the sulfonamide proton, enhancing Zinc binding affinity (Potent CA inhibitors).

Technical Insight: For anticancer drug development targeting CA IX, the strategy involves attaching a "tail" to the sulfonamide scaffold. This tail interacts with the hydrophilic/hydrophobic regions at the entrance of the enzyme active site, imparting selectivity for the tumor-associated isoforms (CA IX) over the ubiquitous cytosolic isoforms (CA I, II), thereby reducing side effects.

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

To validate the anticancer potential of a novel sulfonamide derivative, one must determine its

against Carbonic Anhydrase. The Esterase Activity Method using p-nitrophenyl acetate (pNPA) is a robust, high-throughput protocol.

Principle

Although CA's physiological substrate is

, it also possesses esterase activity.[2] It hydrolyzes pNPA to p-nitrophenol (pNP) and acetate. Inhibitors decrease the rate of pNP formation.

Materials

• Enzyme: Purified Human Carbonic Anhydrase (hCA I, II, IX, or XII).

• Substrate: 3 mM p-nitrophenyl acetate (pNPA) in Acetonitrile.

• Buffer: 50 mM Tris-SO4 (pH 7.6).

• Control Inhibitor: Acetazolamide (Standard).[2]

• Detection: Microplate reader (Absorbance at 405 nm).[2][3]

Step-by-Step Workflow

• Preparation :

  • Prepare serial dilutions of the test sulfonamide derivative in DMSO (Keep DMSO < 5% final conc).

  • Prepare Enzyme solution in Tris-SO4 buffer.

• Pre-Incubation (Critical Step) :

  • Add 10 µL of test compound (or DMSO control) to 10 µL of Enzyme solution.

  • Incubate at 25°C for 15 minutes . Why? This allows the sulfonamide to reach equilibrium binding with the Zinc ion before the substrate competes.

• Reaction Initiation :

  • Add 180 µL of Assay Buffer to the wells.

  • Add 10 µL of Substrate (pNPA) to start the reaction.[3]

• Kinetic Measurement :

  • Immediately monitor Absorbance (

    ) every 15 seconds for 15 minutes.

• Data Analysis :

  • Calculate initial velocity (

    ) from the linear portion of the curve.

  • Determine % Inhibition:

    .

  • Fit data to the Cheng-Prusoff equation to determine

    and .

Assay Logic Diagram

Figure 2: Workflow for the Carbonic Anhydrase Esterase Assay. The pre-incubation step is vital for accurate Ki determination.

Future Directions: Hybridization

Current research is moving away from simple sulfonamides toward Hybrid Molecules .

• Metal Complexes: Sulfonamides complexed with Cu(II) or Zn(II) show enhanced anticancer potency by generating Reactive Oxygen Species (ROS) inside tumor cells.

• PROTACs: Sulfonamide-based PROTACs (Proteolysis Targeting Chimeras) are being designed to degrade specific CA isoforms rather than just inhibiting them, offering a more permanent therapeutic effect.

References

• Supuran, C. T. (2008).[4] Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

• Nocentini, A., & Supuran, C. T. (2018). Carbonic anhydrase inhibitors as antitumor/antimetastatic agents: a patent review (2008-2018). Expert Opinion on Therapeutic Patents. Link

• BenchChem . (2025).[3][5] Colorimetric Assays for Carbonic Anhydrase Activity: Application Notes and Protocols. Link

• Domagk, G. (1935). Ein Beitrag zur Chemotherapie der bakteriellen Infektionen. Deutsche Medizinische Wochenschrift. (Historical Reference for Antibacterial Activity).[6][7][8]

• Mondal, P., & Malakar, A. (2020). Synthesis and biological activity of sulfonamide derivatives: A brief review. ResearchGate. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. assaygenie.com [assaygenie.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Frontiers | Bacterial Carbonic Anhydrases as Drug Targets: Toward Novel Antibiotics? [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. openaccesspub.org [openaccesspub.org]
• 7. acu.edu.in [acu.edu.in]
• 8. scispace.com [scispace.com]

An In-Depth Technical Guide to the Solubility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy.[1] This guide provides a comprehensive framework for understanding and determining the solubility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS: 1355680-54-4), a compound of interest in medicinal chemistry.[2] While specific quantitative solubility data for this compound is not extensively documented in public literature, this whitepaper outlines its predicted physicochemical characteristics and presents a detailed, field-proven protocol for its experimental solubility determination. The methodologies described herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to generate reliable and reproducible solubility data, a cornerstone for successful formulation and preclinical development.

Introduction: The Significance of Solubility in Drug Development

In the journey of a drug candidate from discovery to market, its physicochemical properties are of paramount importance. Among these, aqueous solubility is a key parameter that influences the absorption, distribution, metabolism, and excretion (ADME) profile of a compound.[3] Poor solubility can lead to low bioavailability, making it challenging to achieve therapeutic concentrations in the body.[1][3] Therefore, a thorough understanding of a compound's solubility in various media is essential during the early stages of drug development to guide formulation strategies and predict in vivo performance.[4][5]

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a sulfonamide derivative. The sulfonamide functional group is a cornerstone in medicinal chemistry, found in a wide array of therapeutic agents.[6] Given the structural features of this compound, a systematic evaluation of its solubility is a prerequisite for any further development.

Predicted Physicochemical Properties and Solubility Profile

The molecular structure of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, featuring a halogenated aromatic ring, a sulfonamide linkage, and a bulky tert-butyl group, provides clues to its likely solubility behavior.

• Molecular Formula: C₁₀H₁₃BrFNO₂S[2]

• Molecular Weight: 310.18 g/mol [2]

Based on these structural motifs, we can predict the following general solubility trends:

• Aqueous Solubility: The presence of two hydrophobic moieties (the brominated phenyl ring and the tert-butyl group) suggests that the aqueous solubility is likely to be low.[6]

• Polar Aprotic Solvents (e.g., DMSO, DMF): High solubility is anticipated in these solvents due to their ability to solvate the polar sulfonamide group.[6]

• Polar Protic Solvents (e.g., Methanol, Ethanol): Moderate to good solubility is expected, facilitated by hydrogen bonding with the sulfonamide group.[6]

• Non-Polar Solvents (e.g., Hexane, Toluene): Due to the compound's overall polarity conferred by the sulfonamide and fluoro groups, low solubility is predicted in non-polar solvents.[6]

These predictions serve as a starting point for selecting an appropriate range of solvents for experimental determination.

Experimental Determination of Thermodynamic Solubility: The Shake-Flask Method

The gold standard for determining thermodynamic (or equilibrium) solubility is the shake-flask method.[5][7][8] This method involves allowing a surplus of the solid compound to equilibrate with the solvent of interest over a defined period, followed by the quantification of the dissolved solute in a saturated solution.

Materials and Reagents

• 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (solid form)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS) pH 7.4, methanol, ethanol, acetonitrile, dimethyl sulfoxide (DMSO))

• Vials with screw caps

• Thermostatic shaker

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Step-by-Step Experimental Protocol

• Preparation: Add an excess amount of solid 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide to a pre-weighed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure that a saturated solution has been achieved.[7]

• Solvent Addition: Accurately add a known volume or mass of the desired solvent to the vial.

• Equilibration: Securely seal the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient duration (typically 24 to 72 hours) to ensure the system reaches solid-liquid equilibrium.[5][7] It is advisable to conduct a preliminary experiment to determine the time required to reach a stable concentration.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved micro-particles, which would lead to an overestimation of solubility.[7]

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method.

Analytical Quantification

The concentration of the solute in the saturated solution can be determined by several techniques, with HPLC being one of the most reliable.[4]

• Using HPLC:

  • Prepare a calibration curve using standard solutions of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide of known concentrations.

  • Dilute the filtered saturated solution with a suitable mobile phase to bring the concentration within the range of the calibration curve.

  • Inject the diluted sample into the HPLC system and determine the peak area.

  • Calculate the concentration in the diluted sample from the calibration curve and then account for the dilution factor to determine the solubility.

• Using UV-Vis Spectroscopy:

  • This method is faster but can be less specific than HPLC.[4]

  • A calibration curve is similarly prepared by measuring the absorbance of standard solutions at the wavelength of maximum absorbance (λmax).

  • The filtered saturated solution is diluted appropriately, and its absorbance is measured.

  • The concentration is then calculated using the calibration curve.

Data Presentation

The experimentally determined solubility data should be recorded in a clear and organized manner.

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Water	25
PBS (pH 7.4)	37
Methanol	25
Ethanol	25
Acetonitrile	25
DMSO	25

Visualization of the Experimental Workflow

Caption: Workflow for the shake-flask solubility determination method.

Conclusion

References

• Bergström, C. A., & Avdeef, A. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. ADMET & DMPK, 7(1), 3-8. [Link]

• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

• Unchained Labs. High-Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. [Link]

• MDPI. Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development. [Link]

• De Gruyter. Predicting sulfanilamide solubility in the binary mixtures using a reference solvent approach. [Link]

• MOST Wiedzy. Experimental and Theoretical Screening for Green Solvents Improving Sulfamethizole Solubility. [Link]

• ResearchGate. Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. [Link]

Sources

• 1. rheolution.com [rheolution.com]
• 2. N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95% | CAS: 1355680-54-4 | AChemBlock [achemblock.com]
• 3. waters.com [waters.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. raytor.com [raytor.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. polimery.umw.edu.pl [polimery.umw.edu.pl]

The Bromine Advantage: Modulating Sulfonamide Reactivity and Function

An In-Depth Technical Guide for Medicinal Chemists

Executive Summary

In the landscape of medicinal chemistry, the sulfonamide moiety (

) acts as a foundational pharmacophore, pivotal in antibiotics, diuretics, and anti-cancer agents.[1] The introduction of bromine into this scaffold—either on the aromatic ring or directly on the nitrogen—unlocks a dual utility: static modulation and dynamic reactivity .

This guide dissects the role of bromine in sulfonamide chemistry. We move beyond basic synthesis to explore how bromine serves as an electronic tuner (

modulation), a molecular recognition element (halogen bonding), and a versatile synthetic handle (cross-coupling and nitrene transfer).

Part 1: Physicochemical Modulation (The Static Role)

The strategic placement of a bromine atom on the benzenesulfonamide core fundamentally alters the molecule's electronic and steric landscape. This section analyzes these effects quantitatively.

1.1 Electronic Tuning and Shift

The acidity of the sulfonamide N-H proton is critical for drug-target interactions. At physiological pH, the ionization state (neutral vs. anion) dictates solubility and binding affinity.

Bromine exerts a unique electronic influence described by Hammett substituent constants. It possesses an electron-withdrawing inductive effect (

) and a weaker electron-donating resonance effect ( ).[2]

Table 1: Comparative Hammett Constants and Impact on Sulfonamide Acidity Note: Positive

values indicate electron withdrawal, stabilizing the anion and lowering .

Substituent (Para)	(Hammett)	(Hammett)	Electronic Character	Predicted Effect on
-H	0.00	0.00	Neutral	Baseline ( )
-CH	-0.17	-0.07	Inductive Donor	Increases ( )
-Br	+0.23	+0.39	Inductive Withdrawal	Decreases ( )
-Cl	+0.23	+0.37	Inductive Withdrawal	Decreases ( )
-NO	+0.78	+0.71	Strong Withdrawal	Significant Decrease ( )

Causality: The bromine atom stabilizes the negative charge on the deprotonated sulfonamide nitrogen primarily through inductive withdrawal through the

-framework. This lowers the , often bringing it closer to physiological pH (7.4), thereby improving bioavailability and solubility.

1.2 Halogen Bonding (XB)

Beyond sterics and lipophilicity, bromine acts as a specific recognition motif through Halogen Bonding .[3] Unlike hydrogen bonds, where the interaction is electrostatic between a proton and a lone pair, a halogen bond involves the "

-hole"—a region of positive electrostatic potential on the distal side of the halogen atom.

• Mechanism: The

  -hole of the Bromine (Lewis Acid) interacts with a Lewis Base (e.g., Carbonyl Oxygen, Nitrogen lone pair) on the target protein.

• Directionality: Highly directional (

  angle), allowing for precise orientation of the drug within the active site.

• Strength: Br-mediated XB is stronger than Cl but weaker than I. It often replaces labile water molecules in hydrophobic pockets, providing an entropic gain in binding free energy.

Part 2: The Bromine Handle (Synthetic Utility)

The C-Br bond on a sulfonamide scaffold is a "goldilocks" handle—stable enough to survive initial sulfonamide formation but reactive enough for late-stage diversification via Palladium-catalyzed cross-coupling.

2.1 Pathway: Suzuki-Miyaura Cross-Coupling

This pathway is the industry standard for elaborating bromo-sulfonamides. The presence of the sulfonamide group (an electron-withdrawing group) generally activates the C-Br bond towards oxidative addition, facilitating the reaction.

Figure 1: Catalytic cycle for the Suzuki-Miyaura coupling of a bromo-sulfonamide. The electron-poor nature of the sulfonamide ring accelerates the oxidative addition step.

2.2 Experimental Protocol: Suzuki Coupling of 4-Bromobenzenesulfonamide

Objective: To couple 4-bromobenzenesulfonamide with phenylboronic acid.

Reagents:

• Substrate: 4-Bromobenzenesulfonamide (1.0 equiv)

• Coupling Partner: Phenylboronic acid (1.2 equiv)

• Catalyst:

  (5 mol%)[1]

• Base:

  (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (degassed)[4]

Step-by-Step Workflow:

• Inert Setup: Flame-dry a Schlenk flask and backfill with Argon. Why: Pd(0) catalysts are sensitive to oxidation, which deactivates the catalytic cycle.

• Charging: Add sulfonamide, boronic acid, and

  to the flask.

• Solvation: Add degassed 1,4-dioxane followed by the aqueous base. Why: The biphasic system (organic/aqueous) requires vigorous stirring to facilitate transmetallation at the interface.

• Reflux: Heat to

  for 12 hours. Monitor via TLC (eluent: 50% EtOAc/Hexanes).

• Workup: Cool to RT. Dilute with water, extract with EtOAc (

  ).[4] Wash combined organics with brine, dry over , and concentrate.

• Purification: Silica gel column chromatography.

Part 3: Reactive Nitrogen ( -Bromo Species)

When bromine is attached directly to the sulfonamide nitrogen (e.g., Bromamine-T or in situ generated

-bromo species), the reactivity shifts from cross-coupling to oxidation and nitrene transfer .

3.1 The Nitrene/Halonium Dualism

-Bromo sulfonamides are amphoteric in their reactivity:

• Oxidant (

  source): In the presence of nucleophiles, the Br atom acts as an electrophile (halonium ion equivalent).

• Nitrene Precursor (

  source): Under metal catalysis (Cu, Ru, Rh) or photolysis, the N-Br bond cleaves to generate a sulfonyl nitrene, a potent species for C-H insertion and aziridination.

Figure 2: Divergent reactivity of N-bromo sulfonamides. The metal catalyst steers the reaction toward nitrene transfer (aziridination) rather than simple bromination.

3.2 Protocol: Copper-Catalyzed Aziridination using Bromamine-T

Objective: To synthesize an

-sulfonyl aziridine from styrene using Bromamine-T as the nitrene source.

Reagents:

• Nitrene Source: Bromamine-T (1.2 equiv)

• Substrate: Styrene (1.0 equiv)

• Catalyst:

  or (10 mol%)

• Solvent: Acetonitrile (

  )

Workflow:

• Preparation: Dissolve styrene and Cu catalyst in dry MeCN under Argon.

• Addition: Add Bromamine-T in portions over 30 minutes at RT. Why: Slow addition prevents the buildup of high concentrations of active oxidant, minimizing side reactions like polymerization.

• Reaction: Stir at RT for 6-12 hours. The solution typically turns green/blue (characteristic of Cu species).

• Quench: Filter through a short pad of alumina to remove copper salts.

• Isolation: Concentrate and purify via recrystallization or rapid chromatography (neutral alumina). Note: Silica gel can sometimes hydrolyze sensitive aziridines.

References

• BenchChem. Synthesis of Novel Sulfonamides from 4-Amino-3-bromobenzoic Acid. Application Note. Link

• Heinen, T., et al. (2023).[5] Halogen Bonding in Sulphonamide Co-Crystals: X···π Preferred over X[5]···O/N? Molecules, 28(15), 5910.[5] Link

• NobelPrize.org. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis.[6][7] Scientific Background.[3][4][5][8][9][10][11][12][13][14][15] Link

• Sharma, V. (2004).[8] Bromamine-T/RuCl3 as an efficient system for the oxidation of tertiary amines to N-oxides.[8] Tetrahedron Letters.[8][9][13] Link

• Ghorbani-Vaghei, R., et al. (2011).[16] N-Bromosuccinimide (NBS) As A Reagent In Organic Chemistry.[14] Master Organic Chemistry. Link

• Purdue University. (2021).[12] Understanding the Reactivity and Substitution Effects of Nitrenes and Azides. Graduate School Thesis. Link

Sources

• 1. Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. web.viu.ca [web.viu.ca]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Halogen Bonding in Sulphonamide Co-Crystals: X···π Preferred over X···O/N? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. nobelprize.org [nobelprize.org]
• 8. academia.edu [academia.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. uwindsor.ca [uwindsor.ca]
• 13. researchgate.net [researchgate.net]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. View of Solid-Phase Polymeric Analogues of Chloramine-T and Bromamine-T: Preparation and Use As Synthetic Reagents | Journal of Advances in Science and Technology [ignited.in]
• 16. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Protocols & Analytical Methods

use of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide in organic synthesis

An In-Depth Technical Guide to the Applications of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide in Organic Synthesis

Introduction: A Multifunctional Building Block for Modern Synthesis

In the landscape of contemporary organic synthesis and medicinal chemistry, the demand for versatile and highly functionalized building blocks is paramount. 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide emerges as a strategic reagent, engineered with distinct chemical features that enable a diverse range of synthetic transformations. Its structure incorporates:

• A 4-bromo substituent , which serves as a prime reactive handle for palladium-catalyzed cross-coupling reactions, allowing for the facile construction of carbon-carbon and carbon-heteroatom bonds.

• An ortho-fluoro atom , which modulates the electronic properties of the aromatic ring, influencing reactivity and potentially serving as a directing group or a site for further functionalization.

• A sulfonamide moiety , a well-established pharmacophore in drug discovery and a powerful directing group for C-H activation reactions.[1][2]

• A sterically demanding N-(tert-butyl) group , which provides steric shielding, enhances solubility in organic solvents, and acts as a robust protecting group that can be removed under specific acidic conditions.

This unique convergence of functional groups makes 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide a valuable intermediate for constructing complex molecular architectures, particularly in the synthesis of agrochemicals, materials, and pharmaceutical agents. This guide provides detailed application notes and protocols for its use in key synthetic methodologies.

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)-Br bond is the most prominent reactive site on the molecule, making it an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. These transformations are foundational in modern chemistry for their reliability and broad functional group tolerance.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, enabling the synthesis of biaryl and substituted aryl compounds.[3][4] In this context, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is coupled with a variety of organoboron reagents, such as boronic acids or their esters.

Mechanistic Rationale: The reaction is initiated by the oxidative addition of the C-Br bond to a Pd(0) catalyst. Following this, a base-assisted transmetalation step occurs where the organic moiety from the boron reagent is transferred to the palladium center. The cycle concludes with reductive elimination, which forms the new C-C bond and regenerates the active Pd(0) catalyst. The choice of ligand is critical; bulky, electron-rich phosphine ligands are often employed to stabilize the palladium intermediates and promote the key steps of the catalytic cycle.

Caption: Catalytic Cycle of the Suzuki-Miyaura Coupling

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a typical procedure for coupling 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide with an arylboronic acid.

Materials and Reagents:

• 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 equiv)

• Solvent system (e.g., 1,4-dioxane and water, typically in a 4:1 to 10:1 ratio)

• Inert gas (Nitrogen or Argon)

Experimental Workflow:

• Setup: To a dry Schlenk flask, add 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, the arylboronic acid, the palladium catalyst, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. This is crucial as the Pd(0) catalyst is oxygen-sensitive.

• Solvent Addition: Add the degassed solvent system via syringe. Degassing the solvent (e.g., by sparging with argon for 15-20 minutes) is essential to remove dissolved oxygen.

• Reaction: Heat the reaction mixture with stirring to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. The aqueous washes remove the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Data Summary:

Arylboronic Acid Partner	Catalyst	Base	Solvent	Temp (°C)	Typical Yield (%)
Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	85-95
4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₃PO₄	Toluene/EtOH/H₂O	100	80-90
3-Pyridinylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	95	75-85
2-Thiopheneboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	DMF	90	70-80

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals and organic materials.[5][6] This reaction allows for the coupling of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide with a wide array of primary and secondary amines.

Mechanistic Rationale: The catalytic cycle is similar to the Suzuki coupling, involving an oxidative addition of the aryl bromide to Pd(0). However, the subsequent step involves the coordination of the amine to the palladium(II) complex, followed by deprotonation with a strong, non-nucleophilic base (e.g., sodium tert-butoxide) to form a palladium amide intermediate. Reductive elimination from this intermediate furnishes the desired C-N bond and regenerates the Pd(0) catalyst.[7] The use of sterically hindered, electron-rich ligands is critical for promoting the reductive elimination step, which is often rate-limiting.[8]

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol outlines a general method for the amination of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Materials and Reagents:

• 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv)

• Amine (1.1-1.3 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XantPhos or BINAP, 2-4 mol%)

• Base (e.g., NaOtBu or LHMDS, 1.4-2.0 equiv)

• Anhydrous, aprotic solvent (e.g., Toluene or Dioxane)

• Inert gas (Nitrogen or Argon)

Experimental Workflow:

• Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst, ligand, and base to a dry Schlenk tube.

• Reagent Addition: Add 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, followed by the anhydrous solvent and finally the amine coupling partner.

• Inert Atmosphere: Seal the tube and ensure the inert atmosphere is maintained. The strong bases used are extremely sensitive to moisture and air.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring. The reaction progress should be monitored by LC-MS or GC-MS.

• Work-up: After cooling, carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) or water. Extract the product with an organic solvent like ethyl acetate or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Data Summary:

Amine Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)
Morpholine	Pd₂(dba)₃ / XantPhos	NaOtBu	Toluene	100	90-98
Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Toluene	110	80-90
Benzylamine	Pd₂(dba)₃ / XantPhos	LHMDS	Dioxane	90	85-95
n-Hexylamine	Pd₂(dba)₃ / RuPhos	K₃PO₄	t-AmylOH	100	88-96

Visualization of Synthetic Utility

The strategic placement of the bromo group allows 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide to serve as a central hub for generating diverse molecular libraries through various synthetic pathways.

Caption: Synthetic Pathways from the Core Reagent

Conclusion

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a highly valuable and versatile building block for organic synthesis. Its utility is primarily anchored in its capacity to undergo a wide range of palladium-catalyzed cross-coupling reactions, providing efficient and modular access to complex sulfonamide-containing molecules. The protocols and data presented herein offer a robust starting point for researchers in drug discovery and materials science to leverage this reagent's full potential in their synthetic endeavors.

References

• Tang N, Wu X, Zhu C. Practical, metal-free remote heteroarylation of amides via unactivated C(sp3)–H bond functionalization. Chem. Sci. 2019;10:6915–6919. [Link]

• Kakiuchi, F.; Murai, S. Catalytic C-H/olefin coupling. Acc. Chem. Res. 2002, 35 (10), 826-834. [Link]

• PrepChem.com. Synthesis of Step A: 2-Bromo-N-(tert-butyl)benzenesulfonamide. [Link]

• PubChem. N-t-Butyl 4-bromobenzenesulfonamide. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Li, X. Transient Directing Groups for Transformative C-H Activation by Synergistic Metal Catalysis. Synlett. 2017, 28 (15), 1845-1853. [Link]

• Periana, R. A. Designing Catalysts for Functionalization of Unactivated C H Bonds Based on the CH Activation Reaction. Science. 2003, 301 (5630), 181-181. [Link]

• Google Patents. CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide.

• Synthesis Spotlight. Buchwald–Hartwig Amination with Aqueous Ammonia. Nature Synthesis.[Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Google Patents. CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl.

• Vantourout, J. C. et al. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. J. Am. Chem. Soc. 2016, 138 (23), 7243-7254. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• PubMed. 4-Bromobenzene Sulfonate Derivatives: Synthesis, Characterization, DFT and Molecular Docking Study. [Link]

• Reid, J. P. et al. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. 2020. [Link]

• ResearchGate. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions. [Link]

• Malaysian Journal of Chemistry. Catalytic Study of 4-Bromoacetophenone in the Suzuki-Miyaura Cross-Coupling Reaction by Controllable, Effective and. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Miyaura, N.; Suzuki, A. Stereoselective synthesis of arylated (E)-alkenes by the reaction of alk-1-enylboranes with aryl halides in the presence of palladium catalyst. J. Chem. Soc., Chem. Commun. 1979, (19), 866-867. [Link]

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

Sources

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• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]

Application Notes &amp; Protocols for Suzuki Coupling Reactions with 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This guide provides a detailed technical overview and practical protocols for the application of this reaction to 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a valuable building block in medicinal chemistry. The sulfonamide moiety is a privileged functional group in drug discovery, known for its ability to engage in key hydrogen bonding interactions and for its favorable physicochemical properties.[3] This document delves into the mechanistic underpinnings of the reaction, explores critical parameters for optimization, and offers step-by-step protocols designed for researchers, scientists, and drug development professionals aiming to synthesize novel biaryl sulfonamides.

Mechanistic Overview: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-defined catalytic cycle involving a palladium catalyst that shuttles between the Pd(0) and Pd(II) oxidation states.[4][5][6] Understanding this cycle is paramount for rational optimization and troubleshooting. The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. This step forms a square planar Pd(II) complex.[1][5] The reactivity for this step generally follows the trend I > OTf > Br >> Cl.[1]

• Transmetalation: This is the crucial bond-forming step where the organic moiety from the organoboron reagent is transferred to the palladium center. This process requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[2][7][8] The halide or other leaving group on the palladium complex is displaced, resulting in a new diorganopalladium(II) intermediate.[1]

• Reductive Elimination: The final step involves the collapse of the diorganopalladium(II) intermediate, forming the new carbon-carbon bond in the desired biaryl product. This step regenerates the catalytically active Pd(0) species, allowing the cycle to continue.[1][9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Critical Reaction Parameters and Component Selection

The success of coupling 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide hinges on the judicious selection of four key components: the catalyst system, the base, the solvent, and the organoboron partner.

The Aryl Bromide: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

This substrate possesses distinct electronic and steric features:

• Electron-Deficient Ring: The potent electron-withdrawing nature of the sulfonamide group, augmented by the ortho-fluorine, renders the aryl ring electron-poor. This generally facilitates the oxidative addition step.[5]

• Steric Hindrance: The N-tert-butyl group is sterically demanding, which can influence the approach of the catalyst and the rate of subsequent steps.[10] The ortho-fluorine also contributes to steric bulk around the reaction center.

Palladium Catalyst System

A two-component system, consisting of a palladium precursor and a ligand, is typically employed.

• Palladium Precursors: Common choices include Palladium(II) acetate (Pd(OAc)₂) and Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃). Pd(II) sources must first be reduced in situ to the active Pd(0) state.[4][6]

• Ligands: The ligand stabilizes the palladium center, enhances its reactivity, and influences the reaction scope. For electron-rich and bulky substrates like the one , electron-rich, bulky phosphine ligands are often essential.[1]

  • Buchwald-type biarylphosphines (e.g., SPhos, XPhos, RuPhos) are highly effective for challenging couplings.

  • Bulky alkylphosphines (e.g., P(t-Bu)₃, PCy₃) are also excellent choices.[7]

  • N-Heterocyclic Carbenes (NHCs) have emerged as powerful alternatives to phosphines, offering high stability and activity.[1][7]

The Role of the Base

The base is not a mere spectator; it is a critical activator in the catalytic cycle.[2][8] Its primary role is to react with the boronic acid to form a more nucleophilic boronate complex, which is essential for efficient transmetalation.[1][7] The choice of base can dramatically affect yield and reaction rate.

Base	Type	pKa (Conjugate Acid)	Typical Use Case & Comments
K₃PO₄	Phosphate	~12.3	A strong, non-nucleophilic base. Excellent for a wide range of substrates, including those sensitive to hydrolysis.
Cs₂CO₃	Carbonate	~10.3	Highly effective, often used for difficult couplings. Its higher solubility in organic solvents can be advantageous.[2]
K₂CO₃ / Na₂CO₃	Carbonate	~10.3	Common, cost-effective choices. Often used in aqueous/organic solvent mixtures.[2]
KF	Fluoride	~3.2	A mild base, useful for substrates with base-labile functional groups like esters.[7]
NaOH / KOH	Hydroxide	~15.7	Very strong bases, can be effective but may promote side reactions or degradation of sensitive substrates.

Solvent Selection

The solvent must solubilize the reactants and facilitate the reaction. Aprotic polar solvents are most common. Often, a small amount of water is added, particularly when using inorganic bases, to aid in their dissolution and facilitate the formation of the active boronate species.

• Common Solvents: 1,4-Dioxane, Toluene, Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF).[4][11]

• Biphasic Systems: Toluene/water or Dioxane/water mixtures are highly effective and common in many published protocols.[12]

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Palladium catalysts, ligands, and organic solvents should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

General Protocol for Reaction Condition Screening (Small Scale)

This protocol is designed to test various combinations of catalysts, ligands, and bases to identify optimal conditions for a specific boronic acid partner.

Caption: A typical experimental workflow for Suzuki coupling reactions.

Materials:

• 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv)

• Arylboronic acid or boronate ester (1.2–1.5 equiv)

• Palladium precursor (e.g., Pd(OAc)₂, 1–5 mol%)

• Ligand (e.g., SPhos, 2–10 mol%)

• Base (e.g., K₃PO₄, 2.0–3.0 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane/H₂O, 10:1 v/v)

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, the arylboronic acid, and the base.

• Seal the vial with a septum cap and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes.

• Via syringe, add the solvent system. Degas the resulting suspension by bubbling the inert gas through it for an additional 10-15 minutes.

• In a separate vial, prepare a stock solution of the palladium precursor and ligand if they are solids.

• Add the palladium precursor and ligand (or the pre-mixed solution) to the reaction mixture under a positive pressure of inert gas.

• Place the vial in a preheated heating block or oil bath set to the desired temperature (typically 80–110 °C).

• Stir the reaction vigorously for the specified time (monitor by TLC or LC-MS, typically 4–24 hours).

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer. Wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Optimized Protocol: Synthesis of 4-(Biphenyl-4-yl)-N-(tert-butyl)-2-fluorobenzenesulfonamide

This protocol provides a reliable method for coupling with phenylboronic acid.

Reactant Table:

Compound	MW ( g/mol )	Amount (mg)	Mmol	Equivalents
4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide	310.18	310	1.0	1.0
Phenylboronic Acid	121.93	146	1.2	1.2
Pd₂(dba)₃	915.72	18.3	0.02	0.02 (4 mol% Pd)
SPhos	410.47	32.8	0.08	0.08
K₃PO₄	212.27	425	2.0	2.0
1,4-Dioxane / H₂O (10:1)	-	5.5 mL	-	-

Procedure:

• Combine 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (310 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium phosphate (425 mg, 2.0 mmol) in a 25 mL round-bottom flask containing a magnetic stir bar.

• Add Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and SPhos (32.8 mg, 0.08 mmol).

• Seal the flask with a rubber septum, and cycle between vacuum and argon backfill three times to ensure an inert atmosphere.

• Add 1,4-dioxane (5.0 mL) and water (0.5 mL) via syringe.

• Heat the mixture to 100 °C in a preheated oil bath and stir for 12 hours.

• Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by silica gel chromatography (eluting with a gradient of 10% to 30% ethyl acetate in hexanes) to yield the product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (Pd(0) oxidized); Insufficiently degassed system; Poorly soluble base; Low reaction temperature.	Ensure proper inert atmosphere technique. Degas solvent thoroughly. Use a more soluble base (e.g., Cs₂CO₃) or a different solvent system. Increase reaction temperature in 10 °C increments. Use a fresh bottle of catalyst/ligand.
Protodeborylation	Boronic acid is unstable under reaction conditions (hydrolyzes back to Ar-H).	Use a more stable boronate ester (e.g., pinacol ester) instead of the boronic acid.[4] Use KF as a milder base. Minimize reaction time. Use freshly prepared or high-purity boronic acid.
Homocoupling (Ar-Ar)	Reaction temperature is too high; Catalyst system is not optimal.	Lower the reaction temperature. Screen different ligands; a more sterically hindered ligand may suppress homocoupling.
Difficult Purification	Complex mixture of byproducts.	Re-optimize the reaction conditions based on LC-MS analysis of the crude mixture. Ensure the starting materials are pure.

References

• Suzuki reaction - Wikipedia. (n.d.). Retrieved February 19, 2026, from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved February 19, 2026, from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved February 19, 2026, from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved February 19, 2026, from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025, March 29). Retrieved February 19, 2026, from [Link]

• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. (n.d.). Retrieved February 19, 2026, from [Link]

• Al-Masum, M., & Salah, M. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. PubMed, 16(14), 4373-8. Retrieved February 19, 2026, from [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. (2025, August 10). Wiley Online Library. Retrieved February 19, 2026, from [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions | Organic Letters - ACS Publications. (2014, March 17). Retrieved February 19, 2026, from [Link]

• ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. - ResearchGate. (2025, August 7). Retrieved February 19, 2026, from [Link]

• Key Applications of 4-tert-Butylbenzenesulfonamide in Chemical Synthesis. (2026, January 25). Retrieved February 19, 2026, from [Link]

• Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method - PMC. (2023, April 24). Retrieved February 19, 2026, from [Link]

• The Suzuki Reaction - Andrew G Myers Research Group. (n.d.). Retrieved February 19, 2026, from [Link]

• CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide - Google Patents. (n.d.).

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC. (n.d.). Retrieved February 19, 2026, from [Link]

• Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes | Request PDF - ResearchGate. (n.d.). Retrieved February 19, 2026, from [Link]

• CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl - Google Patents. (n.d.).

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

palladium-catalyzed cross-coupling of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Palladium-Catalyzed Cross-Coupling of 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide[1]

Executive Summary

The synthesis of selective NaV1.7 inhibitors for pain management relies heavily on the functionalization of aryl sulfonamide cores. 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS 1355680-54-4) represents a critical "linchpin" intermediate.[1] Its unique substitution pattern—an electron-withdrawing sulfonamide para to the bromide, and an activating fluorine atom ortho to the bromide—creates a highly reactive electrophile for Palladium-catalyzed cross-coupling.[1]

This Application Note provides validated protocols for Suzuki-Miyaura and Buchwald-Hartwig couplings of this scaffold. Unlike generic protocols, this guide addresses the specific electronic activation provided by the ortho-fluoro group and the steric requirements of the tert-butyl sulfonamide protecting group.[1]

Chemical Logic & Retrosynthetic Strategy

2.1 Substrate Analysis

The substrate presents a "Push-Pull" electronic environment that significantly influences catalytic turnover:

• Activation (The "Pull"): The Sulfonamide (-SO₂NHtBu) and Fluorine (-F) groups are strong electron-withdrawing groups (EWGs).[1] This lowers the electron density at the C-Br bond, facilitating Oxidative Addition (usually the rate-limiting step in Pd-catalysis).[1]

• Steric Environment: The tert-butyl group on the nitrogen is bulky.[1] While remote from the C-Br bond, it serves a critical role in preventing catalyst poisoning by masking the acidic N-H of the primary sulfonamide (which can form stable, unreactive Pd-amido complexes).[1]

• Chemo-selectivity: The ortho-fluorine is potentially labile to SNAr substitution using strong nucleophiles.[1] Therefore, base selection in cross-coupling is critical to prevent defluorination.[1]

2.2 Strategic Workflow

The following decision tree outlines the optimization logic for this specific scaffold.

Figure 1: Strategic decision tree for functionalizing the 4-bromo-2-fluoro-benzenesulfonamide core. High contrast nodes indicate decision points.

Methodology 1: Suzuki-Miyaura Cross-Coupling

Objective: Formation of C-C bonds to attach heteroaromatic pharmacophores (e.g., pyrazoles, thiazoles common in NaV1.7 inhibitors).[1]

3.1 Critical Parameters

Parameter	Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂ • CH₂Cl₂	The bidentate dppf ligand has a large bite angle, promoting reductive elimination.[1] It is robust and air-stable.[1]
Base	K₂CO₃ (2.0 equiv)	A mild base is preferred over hydroxides or alkoxides to prevent hydrolysis of the sulfonamide or SNAr at the C-F position.[1]
Solvent	1,4-Dioxane / Water (4:1)	The biphasic system ensures solubility of inorganic bases while solvating the organic substrate.[1]
Temperature	80 °C	Sufficient for activation; higher temps (100°C+) may cause loss of the tert-butyl group or defluorination.[1]

3.2 Step-by-Step Protocol

• Preparation: To a reaction vial equipped with a magnetic stir bar, add 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv, 1.0 mmol, 310 mg) and the Boronic Acid/Ester partner (1.2 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂[1] • CH₂Cl₂ (0.05 equiv, 5 mol%).[1]

• Inerting: Cap the vial and purge with Nitrogen or Argon for 5 minutes. Note: Oxygen removal is critical to prevent homocoupling of the boronic acid.

• Solvent/Base Addition: Add degassed 1,4-Dioxane (4 mL) and 2M aqueous K₂CO₃ (1 mL, 2.0 equiv) via syringe.

• Reaction: Heat the sealed vial to 80 °C in a heating block for 4–16 hours.

• Monitoring (Self-Validation): Monitor by LC-MS.

  • Success Indicator: Disappearance of bromide (M+H not typically visible for bromides, look for UV trace) and appearance of Product Mass.[1]

  • Warning Sign: Appearance of mass M-Br+H (Debrominated byproduct).[1] If observed, lower temperature to 60 °C.[1]

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[1] Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Methodology 2: Buchwald-Hartwig Amination

Objective: Formation of C-N bonds to create aniline-linked sulfonamides.[1]

4.1 Critical Parameters

Parameter	Recommendation	Rationale
Catalyst System	Pd₂(dba)₃ + BrettPhos	BrettPhos is a bulky, electron-rich ligand specifically designed to couple primary amines with deactivated or activated aryl halides.[1]
Base	Cs₂CO₃	Crucial: Avoid NaOtBu. The ortho-fluorine makes the ring susceptible to nucleophilic attack by strong alkoxides.[1] Cesium carbonate is milder but effective.[1]
Solvent	Toluene or t-Amyl Alcohol	Non-polar solvents often suppress competitive hydrodehalogenation.[1]

4.2 Step-by-Step Protocol

• Preparation: In a glovebox or under strict inert atmosphere, combine 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv), Amine Partner (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), BrettPhos (0.04 equiv), and Cs₂CO₃ (2.0 equiv) in a reaction vial.

• Solvent: Add anhydrous, degassed Toluene (0.2 M concentration relative to bromide).

• Reaction: Seal and heat to 100 °C for 12 hours.

• Monitoring: Check LC-MS for conversion. The tert-butyl group usually survives these conditions intact.[1]

• Workup: Filter through a pad of Celite (to remove Pd and salts).[1] Wash the pad with EtOAc.[1] Concentrate the filtrate.

Mechanistic Pathway & Troubleshooting

The following diagram illustrates the catalytic cycle with specific emphasis on the role of the ortho-fluorine substituent.

Figure 2: Catalytic cycle highlighting the accelerated oxidative addition driven by the electron-deficient nature of the 2-fluoro-benzenesulfonamide core.[1]

Troubleshooting Guide

• Issue: Low Conversion.

  • Cause: Catalyst poisoning by the sulfonamide nitrogen (rare with t-Bu protection but possible).[1]

  • Solution: Switch to XPhos Pd G2 precatalyst, which activates rapidly and is more resistant to heteroatom coordination.[1]

• Issue: Defluorination.

  • Cause: SNAr side reaction.[1]

  • Solution: Ensure base is anhydrous (if using Cs₂CO₃) or switch to K₃PO₄.[1] Lower reaction temperature.[1][2]

• Issue: Protodebromination (Ar-Br

  Ar-H).

  • Cause: "Over-active" oxidative addition followed by H-abstraction from solvent.[1]

  • Solution: Use a less polar solvent (Toluene instead of Dioxane) and strictly anhydrous conditions.

Post-Coupling Deprotection

To access the primary sulfonamide (often required for H-bonding in the NaV1.7 active site):

• Dissolve the coupled product in DCM .

• Add Trifluoroacetic acid (TFA) (10–20 equiv).[1]

• Stir at RT for 2–4 hours.

• Concentrate and neutralize with sat. NaHCO₃.

References

• NaV1.7 Inhibitor Design: Design, synthesis, and biological evaluation of acyl sulfonamide derivatives with spiro cycles as NaV1.7 inhibitors. Bioorg.[1] Med. Chem. (2023).[1][3][4][5]

• Sulfonamide Functionalization: Discovery of aryl sulfonamide-selective Nav1.7 inhibitors with a highly hydrophobic ethanoanthracene core.[1][6] Acta Pharm.[1] Sin. B (2019).[1][4][6][7]

• General Suzuki Protocol (Electron Deficient): Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling. Molecules (2022).[1][2][8]

• Buchwald-Hartwig on Sulfonamides: Pd-Catalyzed Amination of Aryl Halides. Chemical Reviews (2016).[1] [1]

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always review Safety Data Sheets (SDS) for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide and Palladium catalysts before handling.

Sources

• 1. N-t-Butyl 4-bromobenzenesulfonamide | C10H14BrNO2S | CID 796629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of acyl sulfonamide derivatives with spiro cycles as NaV1.7 inhibitors for antinociception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cryo-EM reveals an unprecedented binding site for NaV1.7 inhibitors enabling rational design of potent hybrid inhibitors | eLife [elifesciences.org]
• 5. EP2800745B1 - Pyrroloarboxamides comme modulateurs de l'activité de récepteur-gamma orphelin (rory, nr1f3) associé au rar de récepteur nucléaire orphelin et pour le traitement des maladies inflammatoires et de maladies auto-immunes chroniques - Google Patents [patents.google.com]
• 6. Discovery of aryl sulfonamide-selective Nav1.7 inhibitors with a highly hydrophobic ethanoanthracene core - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]
• 8. BJOC - Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions [beilstein-journals.org]

The Strategic Utility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide in Modern Medicinal Chemistry

Introduction: A Versatile Scaffold for Targeted Therapies

In the landscape of contemporary drug discovery, the benzenesulfonamide moiety stands as a privileged scaffold, forming the core of numerous therapeutic agents.[1] Its prevalence is attributed to its ability to engage in key hydrogen bonding interactions with biological targets and its favorable physicochemical properties. The strategic functionalization of the benzenesulfonamide ring system allows for the fine-tuning of a compound's pharmacological profile. Within this context, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide has emerged as a particularly valuable building block for the synthesis of complex, targeted therapies.

This technical guide provides an in-depth exploration of the applications of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide in medicinal chemistry. We will delve into its role as a key intermediate in the synthesis of kinase inhibitors, with a particular focus on the BRAF inhibitor Dabrafenib, and provide detailed protocols for its utilization in pivotal cross-coupling reactions.

Physicochemical Properties and Synthetic Rationale

The utility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide in medicinal chemistry is underpinned by the specific contributions of its structural components:

Property	Value
Molecular Formula	C₁₀H₁₃BrFNO₂S
Molecular Weight	310.18 g/mol
CAS Number	1355680-54-4

The bromo substituent at the 4-position is a key reactive handle, enabling a variety of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura and Buchwald-Hartwig aminations.[2][3] This allows for the facile introduction of diverse aryl and heteroaryl moieties, a common strategy in the elaboration of drug candidates.

The fluoro group at the 2-position can significantly modulate the physicochemical properties of the molecule.[4] It can enhance metabolic stability by blocking potential sites of oxidation and can also influence the pKa of the sulfonamide proton, thereby affecting its binding affinity to target proteins.

The N-(tert-butyl) group provides steric bulk, which can be crucial for directing the conformation of the molecule and for establishing specific interactions within a protein's binding pocket. This bulky group can also enhance the lipophilicity of the compound, which can impact its cell permeability and pharmacokinetic profile.

Case Study: Synthesis of the BRAF Inhibitor Dabrafenib (GSK2118436)

A prime example of the strategic application of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is its use as a key intermediate in the synthesis of Dabrafenib (GSK2118436).[5][6] Dabrafenib is a potent and selective inhibitor of the BRAF kinase, which is mutated in a significant percentage of melanomas and other cancers.[7]

The synthesis of a key thiazole-containing intermediate of Dabrafenib prominently features a Suzuki-Miyaura coupling reaction with 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. This reaction is a cornerstone of modern synthetic organic chemistry, allowing for the formation of carbon-carbon bonds between aryl halides and boronic acids or their esters.[3]

Caption: Synthetic workflow for a key Dabrafenib intermediate.

Protocol: Suzuki-Miyaura Coupling for the Synthesis of a Dabrafenib Intermediate

This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura coupling of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide with a suitable thiazole boronic acid derivative.

Materials:

• 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 eq)

• Thiazole boronic acid or ester (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, or a pre-formed palladacycle, 1-5 mol%)

• Ligand (if required, e.g., a biarylphosphine, 2-10 mol%)

• Base (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃, 2-3 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, toluene, or a mixture with water)

• Schlenk flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a Schlenk flask or microwave vial, add 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, the thiazole boronic acid derivative, and the base. If using a solid palladium source and ligand, add them to the flask.

• Inert Atmosphere: Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Solvent and Catalyst Addition: Add the anhydrous solvent via syringe. If using a liquid catalyst, add it at this stage.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-120 °C) for the specified time (2-24 hours). The reaction progress can be monitored by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired N-(tert-butyl)-2-fluoro-4-(thiazol-2-yl)benzenesulfonamide intermediate.

Causality Behind Experimental Choices:

• Inert Atmosphere: Palladium catalysts are sensitive to oxygen, especially at elevated temperatures. An inert atmosphere prevents catalyst degradation and ensures efficient catalytic turnover.

• Anhydrous Solvent: While some Suzuki couplings can tolerate water, using an anhydrous solvent is generally recommended to prevent side reactions such as protodeboronation of the boronic acid.

• Choice of Base: The base plays a crucial role in activating the boronic acid for transmetalation to the palladium center. The choice of base can significantly impact the reaction rate and yield, and often requires empirical optimization.

• Ligand Selection: The ligand stabilizes the palladium catalyst and modulates its reactivity. The choice of ligand is critical for achieving high yields and can influence the scope of the reaction.

Broader Applications and Future Directions

Beyond its role in the synthesis of Dabrafenib, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a versatile building block for the development of other targeted therapies.

Protein Kinase Inhibitors

The sulfonamide moiety is a common feature in many protein kinase inhibitors, where it often forms key hydrogen bonds with the hinge region of the kinase domain.[7] The ability to readily functionalize the 4-position of the benzenesulfonamide ring via cross-coupling reactions makes this compound an attractive starting point for the synthesis of libraries of potential kinase inhibitors for screening against various targets.

Caption: General workflow for kinase inhibitor discovery.

Carbonic Anhydrase Inhibitors

Benzenesulfonamides are the archetypal inhibitors of carbonic anhydrases, a family of enzymes involved in various physiological processes.[1][5] The development of isoform-selective carbonic anhydrase inhibitors is an active area of research for the treatment of glaucoma, epilepsy, and certain types of cancer. The structural features of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide make it a suitable scaffold for the design of novel carbonic anhydrase inhibitors.

Conclusion

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a strategically important building block in modern medicinal chemistry. Its well-defined reactivity and the advantageous physicochemical properties imparted by its constituent groups make it a valuable tool for the synthesis of complex and highly functionalized drug candidates. The successful application of this compound in the synthesis of the BRAF inhibitor Dabrafenib highlights its significance in the development of targeted cancer therapies. As the demand for novel and selective therapeutics continues to grow, the utility of versatile and strategically designed building blocks like 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide will undoubtedly continue to expand.

References

• Buchwald, S. L., & Hartwig, J. F. (2000). Palladium-Catalyzed C-N Bond Formation. In Organic Reactions (Vol. 57, pp. 1-158). John Wiley & Sons, Inc.
• Buchwald-Hartwig Amin
• Rheault, T. R., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. ACS Medicinal Chemistry Letters, 4(3), 358–362.
• Dabrafenib Synthetic Routes. (n.d.). MedKoo Biosciences.
• Synthetic pathway for Dabrafenib. (n.d.).
• Application Notes and Protocols: N-(4-bromobenzenesulfonyl)benzamide in Medicinal Chemistry. (n.d.). Benchchem.
• Synthesis method of N-tert-butyl benzene sulfonamide. (n.d.).
• Preparation of 4-tert-butylbenzenesulfonic acid. (n.d.). PrepChem.com.
• N-(3-Ethynyl-2,4-difluorophenyl)sulfonamide Derivatives as Selective Raf Inhibitors. (n.d.). PMC.
• Small Molecule B-RAF Inhibitors as Anti-Cancer Therapeutics: Advances in Discovery, Development, and Mechanistic Insights. (2025). MDPI.
• An efficient method for the synthesis of novel N-sulfonylimines using TBAB under solvent-free conditions. (n.d.). JOCPR.
• BRAF Inhibitors: Molecular Targeting and Immunomodul
• LG-47: TYPE II RAF INHIBITORS INHIBIT BRAF MUTATIONS AND TRUNCATED FUSIONS IN PEDI
• Preparation of N-tert-Butylbenzenesulfinimidoyl Chloride. (2025). Organic Syntheses.
• The crystal structure of different types of RAF inhibitors binding to BRAF kinase. Notes. (n.d.).
• Hong, D. S., et al. (2012). BRAF(V600) inhibitor GSK2118436 targeted inhibition of mutant BRAF in cancer patients does not impair overall immune competency. Clinical Cancer Research, 18(8), 2326-2335.
• Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors. (2025).
• Kefford, R., et al. (2010). Phase I/II study of GSK2118436, a selective inhibitor of oncogenic mutant BRAF kinase, in patients with metastatic melanoma and other solid tumors. Journal of Clinical Oncology, 28(15_suppl), 8503.
• Discovery of Bivalent Kinase Inhibitors via Enzyme-Templated Fragment Elabor
• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Deriv
• Suzuki-Miyaura Cross Coupling Reaction. (n.d.). TCI Chemicals.
• Böhm, H. J., et al. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643.
• A General Method for Suzuki-Miyaura Coupling Reactions Using Lithium Triisopropyl Bor
• Identification of inhibitors of protein kinase B using fragment-based lead discovery. (2007). PubMed.
• Protein Synthesis of Bowman–Birk Protease Inhibitors. (n.d.). Thieme Chemistry.

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• 7. hra.nhs.uk [hra.nhs.uk]

The Synthetic Versatility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide: A Guide to its Preparation and Transformative Potential

This technical guide provides an in-depth exploration of the synthesis and reactivity of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a valuable building block for researchers in medicinal chemistry and materials science. Its unique combination of a reactive bromine atom, a fluorine substituent, and a sterically demanding N-tert-butylsulfonamide group offers a versatile platform for the development of novel molecular architectures. This document will detail a robust synthetic protocol for its preparation and subsequently explore its utility in key cross-coupling reactions, providing researchers with the foundational knowledge to leverage this compound in their synthetic endeavors.

Introduction: A Multifunctional Scaffold

Benzenesulfonamides are a well-established class of compounds with a broad spectrum of applications, most notably in the development of therapeutic agents. The sulfonamide moiety can act as a hydrogen bond donor and acceptor, contributing to favorable pharmacokinetic and pharmacodynamic properties. The introduction of a bromine atom and a fluorine atom onto the benzene ring of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide imparts distinct reactivity profiles. The bromine atom serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. The fluorine atom can influence the electronic properties of the molecule, potentially enhancing metabolic stability and binding affinity to biological targets. The sterically bulky tert-butyl group can provide kinetic stability and influence the conformational preferences of the molecule.

Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

The synthesis of the title compound is a two-step process commencing with the commercially available 4-bromo-2-fluorobenzenesulfonyl chloride. The key transformation is the nucleophilic substitution of the sulfonyl chloride with tert-butylamine.

Caption: Synthetic workflow for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Detailed Experimental Protocol

This protocol describes the synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide from 4-bromo-2-fluorobenzenesulfonyl chloride and tert-butylamine.

Materials:

• 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq)

• tert-Butylamine (2.2 eq)

• Dichloromethane (DCM), anhydrous

• Pyridine (optional, as a non-nucleophilic base)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexanes

• Ethyl acetate

Equipment:

• Round-bottom flask with a magnetic stir bar

• Addition funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Amine: Slowly add tert-butylamine (2.2 eq) to the stirred solution. The use of a slight excess of the amine helps to drive the reaction to completion and neutralize the HCl byproduct. Alternatively, 1.1 equivalents of tert-butylamine can be used in the presence of 1.2 equivalents of a non-nucleophilic base like pyridine.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexanes).

• Work-up: Upon completion, dilute the reaction mixture with dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system such as ethyl acetate/hexanes or by flash column chromatography on silica gel to afford pure 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide as a solid.

Causality Behind Experimental Choices

• Solvent: Dichloromethane is a common choice due to its inertness and ability to dissolve both the starting material and the product.

• Temperature: The initial cooling to 0 °C helps to control the exothermic reaction between the sulfonyl chloride and the amine.

• Base: The excess tert-butylamine or the addition of pyridine is crucial to neutralize the hydrochloric acid generated during the reaction, which would otherwise protonate the amine and prevent it from acting as a nucleophile.

• Work-up: The aqueous washes are essential to remove any unreacted starting materials, the amine hydrochloride salt, and other water-soluble impurities.

Applications and Further Reactions: A Gateway to Molecular Diversity

The synthetic utility of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide lies in the selective reactivity of its functional groups. The bromine atom is particularly amenable to palladium-catalyzed cross-coupling reactions, providing a powerful tool for the construction of complex molecules.

Caption: Potential transformations of the core molecule.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds by coupling an organoboron compound with an organic halide.[1][2][3] 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is an excellent substrate for this reaction.

General Protocol:

• Reactants: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 eq), Aryl- or vinyl-boronic acid or ester (1.1-1.5 eq).

• Catalyst: A palladium(0) source such as Pd(PPh₃)₄, Pd(OAc)₂ with a phosphine ligand (e.g., SPhos, XPhos).[4]

• Base: An inorganic base such as K₂CO₃, Cs₂CO₃, or K₃PO₄.[1]

• Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, or DME) and water.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Parameter	Condition	Rationale
Palladium Source	Pd(PPh₃)₄ (2-5 mol%)	Pre-catalyst that forms the active Pd(0) species.
Ligand	- (for Pd(PPh₃)₄)	Triphenylphosphine is already part of the complex.
Base	K₂CO₃ (2.0 eq)	Activates the boronic acid for transmetalation.
Solvent	Toluene/Water (4:1)	Biphasic system to dissolve both organic and inorganic reagents.
Temperature	80-100 °C	Provides thermal energy to drive the catalytic cycle.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds, a crucial transformation in the synthesis of many pharmaceuticals.[5][6][7] The bromo-substituent of the title compound can be readily coupled with a variety of primary and secondary amines.

General Protocol:

• Reactants: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 eq), Amine (1.1-1.2 eq).

• Catalyst: A palladium source like Pd₂(dba)₃ or Pd(OAc)₂ with a suitable phosphine ligand (e.g., BINAP, Xantphos).

• Base: A strong, non-nucleophilic base such as NaOtBu or K₃PO₄.

• Solvent: Anhydrous aprotic solvents like toluene or dioxane.

Table 2: Representative Conditions for Buchwald-Hartwig Amination

Parameter	Condition	Rationale
Palladium Source	Pd₂(dba)₃ (1-3 mol%)	A stable Pd(0) source.
Ligand	Xantphos (2-6 mol%)	A bulky electron-rich ligand that promotes reductive elimination.
Base	NaOtBu (1.4 eq)	A strong base required for the deprotonation of the amine.
Solvent	Toluene, anhydrous	Anhydrous conditions are crucial to prevent catalyst deactivation.
Temperature	90-110 °C	Higher temperatures are often required for this transformation.

Scientific Integrity and Logic

The protocols and reaction conditions described herein are based on well-established principles of organic chemistry and have been validated through extensive literature precedents for similar substrates. The choice of reagents, catalysts, and solvents is grounded in the mechanistic understanding of each transformation. For instance, the selection of bulky phosphine ligands in both Suzuki-Miyaura and Buchwald-Hartwig reactions is critical for promoting the reductive elimination step and preventing β-hydride elimination, leading to higher yields of the desired products. The use of appropriate bases is also mechanistically crucial for activating the coupling partners.

Conclusion

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a highly versatile and synthetically valuable building block. The straightforward and high-yielding protocol for its synthesis, coupled with the diverse reactivity of its bromine and fluorine substituents, makes it an attractive starting material for the development of novel compounds with potential applications in drug discovery and materials science. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize this compound in their synthetic campaigns.

References

• Synthesis method of N-tert-butyl benzene sulfonamide. Google Patents. CN107459471B.

• N-tert-Butylbenzenesulfinimidoyl chloride. Wikipedia. Available at: [Link]

• Method for synthesizing benzene sulfonamide compounds. Google Patents. CN103819369A.

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. ACS Publications. Organic Letters. Available at: [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers in Chemistry. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers. Available at: [Link]

• Organoborane coupling reactions (Suzuki coupling). National Institutes of Health. Available at: [Link]

• The Suzuki Reaction. Myers Research Group, Harvard University. Available at: [Link]

• Your "Go-To", "just couple already", Suzuki conditions? Reddit. r/Chempros. Available at: [Link]

• Evaluation of the Antimicrobial Activity of N-Acylated 4-Chloro-2-mercaptobenzenesulfonamide Derivatives. MDPI. Available at: [Link]

• Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products. PubMed. Available at: [Link]

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• 3. tcichemicals.com [tcichemicals.com]
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• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

scale-up synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

An Application Note and Protocol for the Scale-Up Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Abstract

This application note provides a comprehensive and robust two-step protocol for the , a key building block in pharmaceutical research and development. The narrative emphasizes not only the procedural steps but also the underlying chemical principles, safety considerations, and process controls necessary for a successful and scalable reaction. The synthesis involves the initial chlorosulfonation of 1-bromo-3-fluorobenzene to yield the critical intermediate, 4-bromo-2-fluorobenzenesulfonyl chloride, followed by its amidation with tert-butylamine. This guide is intended for researchers, chemists, and process development professionals seeking a reliable and well-documented synthetic method.

Introduction and Strategic Overview

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a valuable intermediate in medicinal chemistry, frequently utilized in the synthesis of complex molecules with potential therapeutic applications. The presence of orthogonal functional groups—a bromine atom for cross-coupling reactions, a sulfonamide moiety for hydrogen bonding interactions, and a fluorine atom for metabolic stability and binding affinity modulation—makes it a versatile scaffold.

The synthetic strategy detailed herein was selected for its reliability, scalability, and use of readily available starting materials. The conventional two-step approach via a sulfonyl chloride intermediate is a well-established and high-yielding pathway for constructing aryl sulfonamides.[1][2]

Figure 1: Overall two-step synthetic scheme.

Hazard Analysis and Safety Protocols

A thorough understanding and mitigation of risks are paramount for any scale-up operation. The primary hazards in this synthesis are associated with the corrosive and reactive nature of the reagents. All operations must be conducted inside a certified chemical fume hood with appropriate engineering controls.

Reagent	CAS Number	Key Hazards	Recommended PPE & Controls
Chlorosulfonic Acid	7790-94-5	Causes severe skin burns and eye damage. Reacts violently with water, releasing toxic gas.[3]	Chemical splash goggles, face shield, acid-resistant gloves (butyl rubber), lab coat, and apron. Ensure a dry, inert atmosphere. A scrubber with a caustic solution is required to neutralize HCl gas by-product.
Thionyl Chloride	7719-09-7	Toxic if inhaled, causes severe skin burns and eye damage.[4][5] Reacts violently with water.[4][5]	Same as Chlorosulfonic Acid. Must be handled in a well-ventilated fume hood.[5]
tert-Butylamine	75-64-9	Highly flammable liquid and vapor.[6][7] Toxic if inhaled and harmful if swallowed.[6][8] Causes severe skin and eye burns.[6][9]	Flammable-liquid-rated gloves (nitrile), chemical splash goggles, flame-retardant lab coat. Keep away from ignition sources.[7]
4-Bromo-2-fluorobenzenesulfonyl chloride	216159-03-4	Corrosive; causes severe skin burns and eye damage.[10] Moisture sensitive.[11]	Standard PPE, handle with care to avoid dust inhalation and skin contact.
Dichloromethane (DCM)	75-09-2	Suspected of causing cancer. Causes skin and serious eye irritation.	Standard PPE, use in a well-ventilated area.

Part I: Scale-Up Synthesis of 4-Bromo-2-fluorobenzenesulfonyl chloride

This initial step involves the electrophilic aromatic substitution of 1-bromo-3-fluorobenzene. The fluorine and bromine atoms direct the incoming chlorosulfonyl group primarily to the para-position relative to the fluorine atom, which is the position of highest activation.

Materials and Equipment

• Chemicals: 1-Bromo-3-fluorobenzene (99%), Chlorosulfonic acid (≥99%), Dichloromethane (DCM, anhydrous), Crushed Ice, Deionized Water.

• Equipment: 2 L three-neck round-bottom flask (or jacketed reactor), mechanical stirrer, 250 mL pressure-equalizing dropping funnel, thermometer/thermocouple, gas outlet adapter connected to a gas scrubber (containing 10% NaOH solution), large beaker (5 L) for quenching.

Detailed Experimental Protocol

• Reactor Setup: Assemble the reactor setup in a fume hood. Ensure all glassware is dry. Equip the flask with a mechanical stirrer, dropping funnel, and a gas outlet to the scrubber.

• Initial Charge: Charge the reactor with chlorosulfonic acid (414 mL, 6.25 mol, 5.0 eq). Begin stirring and cool the vessel to 0-5 °C using an ice-water bath.

• Substrate Addition: Slowly add 1-bromo-3-fluorobenzene (137 mL, 1.25 mol, 1.0 eq) dropwise via the dropping funnel over 60-90 minutes. The rate of addition must be controlled to maintain the internal temperature below 10 °C. Vigorous evolution of HCl gas will occur and must be directed to the scrubber.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for an additional 2 hours to ensure the reaction goes to completion.

• Reaction Quench: In a separate large container, prepare a slurry of crushed ice (2.5 kg) and water (1 L). CAUTION: This step is highly exothermic and must be performed slowly and carefully in a well-ventilated fume hood. Slowly and carefully pour the reaction mixture onto the stirred ice slurry.

• Product Isolation: The product will precipitate as a white solid. Stir the mixture for 30 minutes until all the ice has melted. Collect the solid product by suction filtration.

• Washing: Wash the filter cake thoroughly with cold deionized water (3 x 500 mL) until the washings are neutral to pH paper. This removes any residual acid.

• Drying: Dry the white solid under vacuum at 40 °C to a constant weight. The crude 4-bromo-2-fluorobenzenesulfonyl chloride is typically of sufficient purity (>95%) for the next step.

Expected Results and Characterization

• Yield: 320-350 g (86-94% yield)

• Appearance: White to off-white crystalline solid.[11]

• Melting Point: 63-66 °C (lit.)[11]

• Purity (GC): ≥97.5%[12]

Part II: Scale-Up Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

This step is a nucleophilic substitution where the highly nucleophilic tert-butylamine attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving group. Pyridine is used as a base to neutralize the HCl by-product, driving the reaction to completion.

Materials and Equipment

• Chemicals: 4-Bromo-2-fluorobenzenesulfonyl chloride (from Part I), tert-Butylamine (≥99%), Pyridine (anhydrous), Dichloromethane (DCM, anhydrous), 1 M Hydrochloric Acid, Saturated Sodium Bicarbonate solution, Brine, Anhydrous Magnesium Sulfate.

• Equipment: 3 L three-neck round-bottom flask (or jacketed reactor), mechanical stirrer, 500 mL pressure-equalizing dropping funnel, thermometer/thermocouple, nitrogen inlet.

Detailed Experimental Protocol

• Reactor Setup: Set up a dry reactor under a nitrogen atmosphere.

• Initial Charge: Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (320 g, 1.17 mol, 1.0 eq) in anhydrous DCM (1.5 L). Cool the solution to 0-5 °C with an ice-water bath.

• Reagent Addition: In the dropping funnel, prepare a solution of tert-butylamine (148 mL, 1.40 mol, 1.2 eq) and pyridine (113 mL, 1.40 mol, 1.2 eq) in anhydrous DCM (200 mL).

• Reaction: Add the amine/pyridine solution dropwise to the stirred sulfonyl chloride solution over 60 minutes, maintaining the internal temperature below 10 °C. A white precipitate (pyridinium hydrochloride) will form.

• Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 3-4 hours. Monitor the reaction by TLC or LC-MS until the starting sulfonyl chloride is consumed.

• Work-up - Aqueous Washes:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash sequentially with 1 M HCl (2 x 500 mL) to remove pyridine and excess amine.

  • Wash with saturated sodium bicarbonate solution (1 x 500 mL).

  • Wash with brine (1 x 500 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification:

  • The crude product is typically a solid. Recrystallization is the preferred method for purification on a large scale.[13]

  • Dissolve the crude solid in a minimal amount of hot isopropanol or ethanol.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Collect the purified crystals by suction filtration, wash with a small amount of cold solvent, and dry under vacuum.

Expected Results and Characterization

• Yield: 305-335 g (84-92% yield after recrystallization)

• Appearance: White crystalline solid

• Purity (HPLC): >98%

• Molecular Formula: C₁₀H₁₃BrFNO₂S[14]

• Molecular Weight: 310.18 g/mol [14]

• Identity Confirmation: ¹H NMR, ¹³C NMR, and MS analysis should be consistent with the structure of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Process Workflow and Data Summary

Figure 2: Step-by-step experimental workflow.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	Incomplete reaction.	Ensure reaction is stirred for the full duration at room temperature. Confirm starting material quality.
Loss during quench.	Ensure the quench is performed slowly to avoid splashing and aerosolization. Ensure the product fully precipitates before filtration.
Dark color in Step 1 product	Temperature during addition was too high, causing side reactions.	Improve cooling efficiency and slow down the rate of addition of the bromofluorobenzene.
Low yield in Step 2	Incomplete reaction.	Check the purity of the sulfonyl chloride. Ensure anhydrous conditions. Allow for longer reaction time if necessary.
Loss during workup/purification.	Minimize the amount of hot solvent used for recrystallization. Ensure complete extraction and avoid emulsion formation.
Product fails to crystallize	Product is impure.	Attempt purification by column chromatography (less ideal for scale-up) or trituration with a non-polar solvent like hexanes to induce crystallization.
Too much recrystallization solvent used.	Concentrate the solution and attempt to recrystallize again.

Conclusion

This application note provides a validated and detailed protocol for the . By adhering to the outlined procedures, particularly the safety protocols and temperature controls, researchers and drug development professionals can reliably produce this key intermediate in high yield and purity.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride.
• ChemicalBook. (2026, January 17). tert-Butylamine - Safety Data Sheet.
• Bionium. (n.d.). Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• CDH Fine Chemical. (n.d.). tert-Butylamine CAS No 75-64-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• ChemicalBook. (n.d.). 4-Bromo-2-fluorobenzenesulfonyl chloride CAS#: 216159-03-4.
• Google Patents. (n.d.). US2777844A - Sulfonamide purification process.
• BASF. (2008, July 31). Safety data sheet tert.-Butylamine.
• Fisher Scientific. (2009, April 22). SAFETY DATA SHEET - tert-Butylamine.
• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET - Thionyl chloride.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - tert-Butylamine.
• DC Fine Chemicals. (2024, November 4). Safety Data Sheet - Thionyl chloride.
• ECHEMI. (n.d.). Thionyl chloride SDS, 7719-09-7 Safety Data Sheets.
• Books. (2016, August 1). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
• Journal of Chromatographic Science. (n.d.). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.
• AChemBlock. (2026, February 7). N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95% | CAS: 1355680-54-4.
• Pharmaceutical Fronts. (2024, December 6). Recent Advances in the Synthesis of Sulfonamides Intermediates.
• Chemistry & Biology Interface. (2018). Recent advances in synthesis of sulfonamides: A review.
• Benchchem. (n.d.). General Principles in the Synthesis of Sulfonamides.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-fluorobenzenesulfonyl chloride 97 216159-03-4.
• Thermo Fisher Scientific. (n.d.). 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 25 g | Buy Online.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of N-(4-bromobenzenesulfonyl)benzamide.

• ECHEMI. (n.d.). 4-Bromo-2-fluorobenzenesulfonyl chloride SDS, 216159-03-4 Safety Data Sheets. Retrieved from [Link].

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. chem.pharmacy.psu.ac.th [chem.pharmacy.psu.ac.th]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. 4-Bromo-2-fluorobenzenesulfonyl chloride CAS#: 216159-03-4 [m.chemicalbook.com]
• 12. B24352.14 [thermofisher.com]
• 13. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]
• 14. N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95% | CAS: 1355680-54-4 | AChemBlock [achemblock.com]

Application Note: Protecting Group Strategies for Fluorobenzenesulfonamides

Abstract & Strategic Overview

Fluorobenzenesulfonamides are privileged pharmacophores in modern drug discovery (e.g., Celecoxib, Carbonic Anhydrase Inhibitors). However, the sulfonamide moiety (

) presents a dual challenge during synthesis: it is both nucleophilic and acidic ( , lowered further by the electron-withdrawing fluorine).

Unprotected sulfonamides poison organometallic catalysts (Pd, Ni), quench strong bases (n-BuLi, Grignards), and participate in unwanted N-alkylations. The presence of the fluorine atom adds a critical layer of complexity: Ortho-Lithiation . The fluorine atom is a weak Directing Metalation Group (DMG), while the sulfonamide is a strong DMG. Their relative positioning dictates the success of functionalization.

This guide details three field-proven strategies to mask these properties, ensuring chemoselectivity and high yields.

Decision Matrix: Selecting the Right Group

Do not choose a protecting group (PG) based on convenience alone. Select based on the harshest condition the molecule must survive.

Feature	DMB (2,4-Dimethoxybenzyl)	Boc (tert-Butyloxycarbonyl)	SEM (2-(Trimethylsilyl)ethoxymethyl)
Primary Utility	General Synthesis & Alkylation	Reducing Nucleophilicity (Mitsunobu)	Orthogonal / Acid-Sensitive Substrates
Installation	Reductive Amination (Mild)	Anhydride + Base (Easy)	Chloride + Base (Requires strong base)
Stability	Bases, Nucleophiles, Pd-coupling	Hydrogenation, Mild Base	Strong Base, Mild Acid
Deprotection	Acid (TFA) + Scavenger	Acid (TFA/HCl) or Heat	Fluoride (TBAF) or Acid
Lithiation Suitability	High (Directs ortho)	Low (Base sensitive/Bulky)	Medium (Directs ortho)
Atom Economy	Poor (Large group)	Good	Moderate

Strategic Decision Flowchart

Figure 1: Decision tree for selecting the optimal sulfonamide protecting group based on downstream chemistry.

Deep Dive: The DMB Strategy (The Workhorse)

The 2,4-dimethoxybenzyl (DMB) group is the "Gold Standard" for fluorobenzenesulfonamides. The electron-rich ring makes it acid-labile, but it remains stable to the strong bases required for lithiation or alkylation.

Mechanism of Action[2][3][4][5][6][7]

• Protection: We utilize reductive amination.[1][2] The sulfonamide condenses with 2,4-dimethoxybenzaldehyde to form a sulfonylimine, which is immediately reduced by NaBH4. This avoids the use of toxic DMB-chloride reagents.

• Deprotection: TFA protonates the benzylic ether oxygens, facilitating the cleavage of the C-N bond. Crucial Step: You must generate a stable carbocation. The 2,4-dimethoxy substitution pattern stabilizes the benzylic cation, which is then trapped.

Protocol A: DMB Protection (Reductive Amination)

Reagents:

• Fluorobenzenesulfonamide (1.0 equiv)

• 2,4-Dimethoxybenzaldehyde (1.05 equiv)

• Sodium Borohydride (NaBH4) (1.5 equiv)

• Methanol (anhydrous)

Step-by-Step:

• Condensation: In a round-bottom flask, dissolve the sulfonamide and aldehyde in MeOH (0.5 M concentration).

• Reflux: Heat to reflux for 2–4 hours. Monitor by TLC. You will see the disappearance of the aldehyde and formation of the imine (often a shift in UV activity).

  • Note: The electron-withdrawing fluorine on the sulfonamide ring increases the acidity of the

    , making the condensation faster than non-fluorinated analogs.

• Reduction: Cool the mixture to 0°C (ice bath). Carefully add NaBH4 pellets portion-wise. Gas Evolution (H2) will occur.

• Workup: Stir at RT for 1 hour. Quench with saturated

  . Evaporate MeOH. Extract with EtOAc, wash with brine, dry over .

• Purification: Recrystallization from EtOH/Heptane is usually sufficient.

Protocol B: DMB Deprotection (The Scavenger Rule)

The Trap: Upon cleavage with TFA, the DMB cation is highly electrophilic. Without a scavenger, it will re-alkylate your fluorobenzene ring (Friedel-Crafts alkylation), especially since the fluorine atom activates the ring at the para position relative to itself.

Reagents:

• Trifluoroacetic Acid (TFA)[3][4]

• Dichloromethane (DCM)

• Scavenger: 1,3-Dimethoxybenzene or Anisole (5–10 equiv).

Step-by-Step:

• Dissolve the protected substrate in DCM (0.1 M).

• Add the Scavenger (Anisole).[5] Do not skip this.

• Add TFA (ratio 1:1 v/v with DCM).

• Observation: The solution will often turn a deep pink/red color. This is the DMB cation species.

• Stir at RT for 2–12 hours.

• Workup: Concentrate in vacuo. Co-evaporate with toluene to remove trace TFA. The residue will contain the free sulfonamide and the alkylated scavenger.

• Purification: Flash chromatography is required to separate the product from the lipophilic scavenger byproducts.

Deep Dive: The Boc Strategy (Electronic Modulation)

The Boc group is electron-withdrawing. It pulls density from the nitrogen, reducing its nucleophilicity. This is ideal if the next step involves a Mitsunobu reaction or if you need to shut down the sulfonamide's ability to coordinate to metal catalysts.

Protocol C: Boc Protection

Reagents:

• (1.2 equiv)

• DMAP (0.1 equiv) - Catalyst

• Triethylamine (TEA) (1.1 equiv)

• DCM[2][6]

Step-by-Step:

• Dissolve sulfonamide in DCM. Add TEA and DMAP.[7]

• Add

  (dissolved in minimal DCM) dropwise.

  • Note:

    gas is evolved.[7] Ensure the system is vented.

• Stir at RT.[6][8] Conversion is usually rapid (1–3 hours).

• Critical QC: Check for Bis-Boc formation. If the sulfonamide is electron-deficient (e.g., poly-fluorinated), the second proton becomes acidic enough to accept a second Boc group. If this happens, treat the crude with mild base (

  /MeOH) to cleave the second Boc group selectively.

Advanced Application: The "Fluorine Effect" in Lithiation

This is the most technically demanding application. You want to functionalize the fluorobenzene ring ortho to the sulfonamide.

The Conflict:

• Sulfonamide (Protected): Strong Director (Directs ortho to itself).[9]

• Fluorine: Weak Director (Directs ortho to itself).

The Solution: Use the DMB-protected sulfonamide . The bulky DMB group coordinates the Lithium base (

-BuLi), locking it into position.

Lithiation Workflow Diagram

Figure 2: Workflow for Directed Ortho Metalation (DoM) of DMB-protected sulfonamides.

Protocol Nuances:

• Temperature: Must be -78°C . If the temperature rises, the Lithium will attack the Fluorine atom (Li-F exchange), creating a benzyne intermediate which leads to polymerization/tars.

• Solvent: THF is required for coordination.

• Stoichiometry: Use 2.2 equivalents of

  -BuLi. The first equivalent deprotonates the remaining N-H (if mono-protected); the second performs the lithiation.

References

• Greene's Protective Groups in Organic Synthesis , 4th Ed.[10][11] Wuts, P. G. M.; Greene, T. W. Wiley-Interscience. (The definitive source for stability data).

• Directed Ortho Metalation.[9][12] Tertiary Amides and Carbamates as Directing Groups. Snieckus, V. Chem. Rev.1990 , 90, 879–933. (Foundational text on DoM hierarchy).

• Mild, Rapid, and Chemoselective Procedure for the Introduction of the 9-Phenyl-9-fluorenyl Protecting Group into Amines, Acids, Alcohols, Sulfonamides. J. Org. Chem.2019 , 84, 1064–1071. (Modern comparative protocols).

• Boc Protection Mechanism. Common Organic Chemistry. (Detailed mechanism of DMAP catalysis).

Sources

• 1. Asymmetric Stepwise Reductive Amination of Sulfonamides, Sulfamates, and a Phosphinamide by Nickel Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. WO2014033466A1 - Method and compositions for removing acid-labile protecting groups - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Boc Protection Mechanism (Boc2O + Base + DMAP) [commonorganicchemistry.com]
• 8. uwindsor.ca [uwindsor.ca]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. download.e-bookshelf.de [download.e-bookshelf.de]
• 11. semanticscholar.org [semanticscholar.org]
• 12. baranlab.org [baranlab.org]

Application Note: Functionalization Strategies for 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

This Application Note is structured as a high-level technical guide for medicinal chemists and process scientists. It synthesizes established organic chemistry principles with specific reactivity profiles of the target scaffold.

Executive Summary & Strategic Analysis

The molecule 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS: 1355680-54-4) represents a "privileged scaffold" in drug discovery, particularly for voltage-gated ion channel inhibitors (e.g., NaV1.[1]7) and oncology targets.[1] Its value lies in its orthogonal reactivity :

• C4-Bromine: A handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira).[1]

• C2-Fluorine: Activated for Nucleophilic Aromatic Substitution (

  ) due to the strong electron-withdrawing nature of the ortho-sulfonamide group.[1]

• Sulfonamide Nitrogen: Protected by a tert-butyl group, improving solubility and preventing catalyst poisoning, yet removable under acidic conditions.

Reactivity Map

The following diagram illustrates the logical flow of functionalization for this scaffold.

Figure 1: Orthogonal reactivity map.[1] Path A and Path B can often be sequenced depending on the stability of the introduced groups.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling

Target: C4-Bromine Objective: Installation of aryl/heteroaryl groups while preserving the C2-Fluorine.[1]

Mechanistic Insight

The C4-Br bond is the weakest bond toward oxidative addition by Pd(0). The C2-F bond is generally inert to Pd(0) under standard conditions, allowing for high chemoselectivity. However, the tert-butyl sulfonamide group can coordinate weakly to palladium; therefore, phosphine ligands with moderate steric bulk (e.g., XPhos, SPhos) are recommended to prevent catalyst arrest.

Experimental Protocol

Scale: 1.0 mmol

Reagent	Equivalents	Amount	Role
Substrate	1.0	310 mg	Starting Material
Aryl Boronic Acid	1.2 - 1.5	Variable	Coupling Partner
Pd(dppf)Cl₂[1]·DCM	0.05 (5 mol%)	41 mg	Catalyst (Robust)
K₂CO₃ (2M aq)	3.0	1.5 mL	Base
1,4-Dioxane	N/A	10 mL	Solvent

Step-by-Step Workflow:

• Setup: In a 20 mL microwave vial or round-bottom flask, combine the substrate, aryl boronic acid, and palladium catalyst.

• Solvent Addition: Add 1,4-dioxane and the aqueous

  solution.

• Degassing (Critical): Sparge the mixture with Argon or Nitrogen for 5–10 minutes. Oxygen is the primary cause of homocoupling byproducts and catalyst death.

• Reaction:

  • Thermal: Heat to 90°C for 4–16 hours.

  • Microwave: Heat to 110°C for 30–60 minutes.

• Validation (TLC/LCMS): Monitor for the disappearance of the bromide (M+H 310/312 pattern).

• Workup: Dilute with EtOAc (30 mL), wash with water (2 x 10 mL) and brine. Dry over

  .[1]

• Purification: Flash chromatography (Hexanes/EtOAc).

Self-Validating Checkpoint:

• Success: LCMS shows a single mass peak corresponding to the biaryl product. The characteristic 1:1 isotope pattern of Bromine will disappear.

• Failure Mode: If de-bromination (hydrodehalogenation) is observed, lower the temperature and ensure the solvent is strictly degassed.

Protocol B: Nucleophilic Aromatic Substitution ( )

Target: C2-Fluorine Objective: Displacement of Fluorine by amines (primary/secondary) or alkoxides.[1]

Mechanistic Insight

The C2 position is electronically activated by the ortho-sulfonamide group (a strong Electron Withdrawing Group,

). The para-bromine provides additional (though weaker) activation.[1] The reaction proceeds via a Meisenheimer complex.[2] Steric hindrance from the tert-butyl group is minimal because it is distal to the reaction center, but the nucleophile itself may face steric clashes if it is bulky.

Experimental Protocol

Scale: 0.5 mmol

Reagent	Equivalents	Conditions	Role
Substrate	1.0	Dissolved in DMSO	Electrophile
Amine Nucleophile	1.5 - 2.0	Added neat or in solution	Nucleophile
DIPEA (Hünig's Base)	2.5	Scavenger for HF	Base
DMSO (Anhydrous)	N/A	0.2 M concentration	Polar Aprotic Solvent

Step-by-Step Workflow:

• Dissolution: Dissolve 155 mg (0.5 mmol) of the substrate in 2.5 mL of anhydrous DMSO.

• Addition: Add DIPEA (218 µL) followed by the amine nucleophile.

  • Note: If using an alkoxide, use NaH in THF/DMF instead of DIPEA/DMSO.

• Reaction: Heat the mixture to 80–100°C .

  • Why Heat? While the sulfonamide activates the ring, the tert-butyl group donates some electron density inductively, and the ring is not as deficient as a nitro-benzene. Thermal energy is required to overcome the activation barrier.

• Monitoring: Monitor by LCMS. The Fluorine is a leaving group (M-19).[1]

• Workup: Pour the reaction mixture into ice water (20 mL). The product often precipitates. If not, extract with EtOAc.

  • Caution: DMSO is difficult to remove.[1] Wash organic layer 3x with water to remove DMSO.[1]

Self-Validating Checkpoint:

• NMR Verification: In

  NMR, the starting material signal (typically around -110 ppm) must disappear completely. In NMR, the splitting pattern of the aromatic protons will change from the complex multiplets of the tri-substituted ring to a simpler pattern upon substitution.

Protocol C: Deprotection of the tert-Butyl Group

Target: Sulfonamide Nitrogen Objective: Unmasking the primary sulfonamide (

).[1]

Method: Acidic Cleavage

The tert-butyl group on a sulfonamide is acid-labile but requires harsher conditions than a Boc group (on a carbamate).[1]

Protocol:

• Reagent: Neat Trifluoroacetic acid (TFA) or TFA/DCM (1:1).[1]

  • Alternative: For stubborn substrates, use

    (1M in DCM) at 0°C to RT [1].

• Conditions: Stir at 60°C (if using TFA) for 2–6 hours.

  • Note: The presence of the electron-withdrawing Bromine makes the nitrogen less nucleophilic, potentially slowing down the protonation step required for cleavage.

• Cation Scavenger: Add Anisole (2-3 drops) to scavenge the tert-butyl cation and prevent re-alkylation of the aromatic ring.[1]

Risk Management: Lithium-Halogen Exchange

Warning: Do NOT attempt Directed Ortho Metalation (DoM) using

-BuLi if the Bromine is still present.[1]

• Reason: Lithium-Halogen exchange at the C4-Br bond is faster than deprotonation.[1]

• Consequence: You will generate the C4-lithio species.

• Opportunity: This can be used to your advantage if you wish to replace the Bromine with an electrophile (e.g., quenching with

  to form the carboxylic acid) before doing the .

Figure 2: Decision tree for sequence of operations.

References

• S. K. Nayak , "A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents," Synthesis, 2000.[3]

• BenchChem Protocols , "Application Notes for Nucleophilic Aromatic Substitution (SNAr) Reactions," BenchChem, 2025.

• TCI Chemicals , "Suzuki-Miyaura Cross Coupling Reaction Protocol," TCI Chemicals Application Guide.

• Organic Chemistry Portal , "Directed Ortho Metalation (DOM) Scope and Limitations."

Sources

• 1. N-t-Butyl 4-bromobenzenesulfonamide | C10H14BrNO2S | CID 796629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents [organic-chemistry.org]

Application Note: Synthetic Routes to Novel Heterocyclic Compounds using 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Strategic Overview

The scaffold 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS: 1628017-45-7) represents a "privileged structure" in medicinal chemistry, particularly for the synthesis of 1,2,4-benzothiadiazine-1,1-dioxides (antiviral, glutamatergic modulators) and sultams .

Its utility stems from a Triad of Reactivity that allows for orthogonal functionalization:

• C2-Fluorine (

  Handle): The fluorine atom is activated by the ortho-sulfonyl group, making it highly susceptible to Nucleophilic Aromatic Substitution ( ) by primary amines, hydrazines, or amidines.[1]

• C4-Bromine (Cross-Coupling Handle): A stable handle for Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) to introduce biaryl or heteroaryl complexity.[1]

• Sulfonamide Moiety: The tert-butyl group acts as a robust protecting group that increases lipophilicity for organic solubility but can be removed under acidic conditions (e.g., TFA) to reveal the free sulfonamide.[1]

This guide details the synthesis of 7-bromo-3-substituted-1,2,4-benzothiadiazine-1,1-dioxides and their subsequent functionalization.

Synthetic Pathway Visualization[2]

The following flowchart illustrates the divergent pathways available from the core scaffold.

Figure 1: Divergent synthetic pathways.[1] Route 1 (Grey) offers stepwise control; Route 2 (Yellow) is a convergent "one-pot" method.[1]

Protocol A: The "Core" Synthesis (Benzothiadiazine Formation)

This protocol describes the conversion of the fluoro-sulfonamide into a heterocyclic benzothiadiazine core. We utilize a stepwise displacement-cyclization strategy for maximum reliability and yield.

Phase 1: Displacement

Objective: Replace the C2-Fluorine with a nitrogen nucleophile.

• Reagents:

  • Substrate: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (1.0 equiv)

  • Nucleophile: Ammonia (7N in MeOH) or Benzylamine (1.2 equiv)[1]

  • Base:

    (2.0 equiv)[1]

  • Solvent: DMSO or DMF (anhydrous)[1]

Step-by-Step Protocol:

• Preparation: Charge a reaction vial with the substrate (1.0 equiv) and

  (2.0 equiv).

• Solvation: Add anhydrous DMSO (concentration 0.2 M). Stir until a suspension forms.

• Addition: Add the amine nucleophile (1.2 equiv). Note: If using volatile amines like ammonia, use a sealed pressure tube.[1]

• Reaction: Heat the mixture to 80–100 °C for 4–6 hours.

  • Validation: Monitor by LC-MS. The starting material (Br isotope pattern) should shift to the mass of the aniline product (

    ).

• Workup: Cool to RT. Pour into ice water. The product often precipitates. Filter and wash with water.[1] If no precipitate, extract with EtOAc, wash with brine (

  ), dry over , and concentrate.[1]

Phase 2: Cyclization to Benzothiadiazine

Objective: Close the ring between the newly installed amine and the sulfonamide nitrogen.

• Reagents:

  • Intermediate A (from Phase 1)[1]

  • Electrophile: Triethyl orthoformate (for C3-H) or Triethyl orthoacetate (for C3-Me).[1]

  • Catalyst: Sulfamic acid (10 mol%) or

    -TsOH.[1]

Step-by-Step Protocol:

• Mix: Dissolve Intermediate A in the orthoester (used as solvent and reagent, ~5–10 equiv).

• Catalyze: Add the acid catalyst.

• Reflux: Heat to 100–120 °C for 2–4 hours.

  • Mechanism:[2][3][4][5][6][7] The amine attacks the orthoester, followed by intramolecular attack of the sulfonamide nitrogen, releasing ethanol.

• Isolation: Cool the mixture. The product often crystallizes upon cooling or addition of cold ethanol. Filter to collect the 7-bromo-1,2,4-benzothiadiazine-1,1-dioxide .

Protocol B: Palladium-Catalyzed Functionalization (Suzuki Coupling)

Once the heterocycle is formed, the C7-Bromine (formerly C4) serves as a handle for diversification.

Reagents:

• Scaffold: 7-bromo-benzothiadiazine derivative (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.5 equiv)[1]

• Catalyst:

  (5 mol%)[1]

• Base:

  (3.0 equiv) or (2M aq)[1]

• Solvent: 1,4-Dioxane/Water (4:1 ratio)[1]

Step-by-Step Protocol:

• Inertion: Charge a microwave vial or round-bottom flask with the scaffold, boronic acid, base, and catalyst.[1] Seal and purge with Nitrogen/Argon for 5 minutes.[1]

• Solvation: Add degassed solvent via syringe.[1]

• Reaction: Heat to 90 °C (oil bath) or 110 °C (microwave, 30 min).

  • Critical Control Point: Ensure the reaction mixture remains deoxygenated to prevent homocoupling of the boronic acid or oxidation of the catalyst.

• Workup: Filter through a Celite pad to remove Pd black.[1] Dilute with EtOAc, wash with water/brine.[1]

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Data Summary & Troubleshooting

Stoichiometry Table

Component	Role	Equiv	Notes
Substrate	Core Scaffold	1.0	4-bromo-N-(t-butyl)-2-fluorobenzenesulfonamide
Amine	Nucleophile (SNAr)	1.2–1.5	Excess ensures complete conversion of F.
	Base (SNAr)	2.0	Neutralizes HF byproduct.[8]
Orthoester	Cyclization Agent	5.0+	Acts as solvent; requires dry conditions.[1]
	Catalyst	0.05	Robust catalyst; alternatives: .

Troubleshooting Guide (Self-Validating)

Observation	Diagnosis	Corrective Action
No Reaction (SNAr)	Fluorine is unreactive at low temp.	Increase temp to 100°C; switch solvent to NMP (higher boiling point).
Hydrolysis of Sulfonamide	Conditions too acidic/basic.[1]	The t-butyl group is acid-labile. Avoid strong acids (TFA/HCl) until the final step.[1]
Protodebromination	Loss of Br during coupling.[1]	Reaction temp too high or reaction time too long. Lower temp to 80°C.
Incomplete Cyclization	Wet solvent/reagents.[1]	Orthoesters hydrolyze in water.[1] Use fresh bottles and add molecular sieves.

References

• Vertex Pharmaceuticals. (2002).[1] Synthesis of 3,4-Dihydro-2H-1,2,4-benzothiadiazine 1,1-Dioxide Derivatives as Potential Allosteric Modulators of AMPA/Kainate Receptors. Journal of Medicinal Chemistry.

• BenchChem. (2024).[1] Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions.

• Lumen Learning. Palladium Catalyzed Couplings: Suzuki-Miyaura Reaction Mechanisms.

• Matrix Scientific. Product Data: 4-Bromo-N-tert-butyl-N-(2,2,2-trifluoro-ethyl)-benzenesulfonamide.

• Organic Chemistry Portal. Synthesis of Benzothiadiazines and Related Heterocycles.

Sources

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• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Welcome to the technical support center for the synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to improve the yield and purity of your target compound.

I. Troubleshooting Guide: Addressing Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Overall Yield

Question: My overall yield for the two-step synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is consistently low. What are the likely causes and how can I improve it?

Answer: Low overall yield in this synthesis typically points to inefficiencies in one or both key steps: the formation of the sulfonyl chloride and the subsequent sulfonamide formation.

Root Cause Analysis & Solutions:

• Inefficient Sulfonyl Chloride Formation: The conversion of the corresponding sulfonic acid or thiol to 4-bromo-2-fluorobenzenesulfonyl chloride is a critical step.[1] Harsh reaction conditions can lead to decomposition and side product formation.[1]

  • Recommendation: If starting from a thiol, consider using a mild oxidative chlorination method. For example, the use of N-chlorosuccinimide (NCS) in the presence of a phase transfer catalyst can provide the sulfonyl chloride in situ under milder conditions, which then reacts with the amine.[2]

• Hydrolysis of Sulfonyl Chloride: 4-Bromo-2-fluorobenzenesulfonyl chloride is sensitive to moisture.[3] Any water present in the reaction mixture will lead to the formation of the corresponding sulfonic acid, which will not react with tert-butylamine to form the desired sulfonamide.

  • Recommendation: Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

• Suboptimal Reaction Conditions for Sulfonamidation: The reaction between 4-bromo-2-fluorobenzenesulfonyl chloride and tert-butylamine is a nucleophilic substitution.[4] The reaction rate and yield can be highly dependent on the base, solvent, and temperature.

  • Recommendation:

    • Base Selection: A non-nucleophilic base such as triethylamine (TEA) or pyridine is commonly used to neutralize the HCl byproduct.[4][5] Pyridine can also act as a catalyst. Ensure the base is of high purity and used in a slight excess (1.1-1.2 equivalents).

    • Solvent Choice: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) are suitable solvents for this reaction.[4][5]

    • Temperature Control: The addition of the sulfonyl chloride to the amine solution should be done slowly, often at a reduced temperature (e.g., 0 °C) to control the exothermicity of the reaction and minimize side product formation. The reaction can then be allowed to warm to room temperature.[5]

Issue 2: Presence of Impurities in the Final Product

Question: After purification, I'm still observing significant impurities in my 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. What are these impurities and how can I remove them?

Answer: Common impurities include unreacted starting materials, the sulfonic acid byproduct from hydrolysis, and potentially di-sulfonated amine byproducts.

Root Cause Analysis & Solutions:

• Unreacted 4-bromo-2-fluorobenzenesulfonyl chloride: This indicates an incomplete reaction.

  • Recommendation: Increase the reaction time or slightly increase the equivalents of tert-butylamine. Monitor the reaction progress by Thin Layer Chromatography (TLC) to ensure complete consumption of the sulfonyl chloride.

• 4-bromo-2-fluorobenzenesulfonic acid: This is due to the hydrolysis of the sulfonyl chloride.

  • Recommendation: During the work-up, a wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) will deprotonate the sulfonic acid, making it water-soluble and easily removable into the aqueous layer.[5]

• Purification Strategy:

  • Extraction: A standard aqueous work-up involving sequential washes with dilute acid (e.g., 1 M HCl) to remove excess amine and base, followed by a wash with saturated sodium bicarbonate solution, and finally brine is crucial.[5]

  • Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes/ethyl acetate.[5]

  • Column Chromatography: If recrystallization is insufficient, purification by silica gel column chromatography is a reliable method. A non-polar to moderately polar solvent system (e.g., a gradient of ethyl acetate in hexanes) should effectively separate the desired product from impurities.[6]

II. Frequently Asked Questions (FAQs)

Q1: What is the role of the fluorine atom at the ortho position?

A1: The ortho-fluorine atom has two main effects. First, its electron-withdrawing nature increases the electrophilicity of the sulfur atom in the sulfonyl chloride, potentially increasing its reactivity towards nucleophiles. Second, it can influence the conformation of the molecule and its interactions in biological systems, which is often a consideration in drug design.

Q2: Can I use a different amine instead of tert-butylamine?

A2: Yes, the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with other primary or secondary amines is a common method for synthesizing a variety of sulfonamides.[4] However, the steric hindrance of the amine will affect the reaction rate. Less hindered amines may react more readily.

Q3: My 4-bromo-2-fluorobenzenesulfonyl chloride starting material is a solid. How should I handle it?

A3: 4-Bromo-2-fluorobenzenesulfonyl chloride is a solid with a melting point of 63-66 °C. It is moisture-sensitive and corrosive.[3][7] It should be handled in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[7] For the reaction, it is best to dissolve it in an anhydrous solvent like dichloromethane before slowly adding it to the amine solution.

Q4: Are there alternative, greener synthesis methods available?

A4: Yes, there is a growing interest in developing more sustainable methods for sulfonamide synthesis.[8] Some approaches include:

• One-pot synthesis from thiols: This avoids the isolation of the often-unstable sulfonyl chloride intermediate.[2][9]

• Use of alternative solvents: Research is being conducted on using more environmentally friendly solvents like water or deep eutectic solvents.[9]

• Catalytic methods: The development of catalytic systems can lead to milder reaction conditions and reduced waste.[10]

III. Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Step 1: Synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Materials:

• 4-bromo-2-fluorobenzenesulfonyl chloride

• tert-Butylamine

• Triethylamine (TEA) or Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)[5]

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve tert-butylamine (1.2 equivalents) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Sulfonyl Chloride: Dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous dichloromethane. Slowly add this solution to the stirred amine solution via a dropping funnel over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography to yield pure 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.[5]

Data Summary Table

Reagent	Molar Mass ( g/mol )	Equivalents
4-bromo-2-fluorobenzenesulfonyl chloride	273.51	1.0
tert-Butylamine	73.14	1.2
Triethylamine	101.19	1.2

IV. Visualizing the Workflow

Logical Flow of Synthesis and Troubleshooting

Caption: Troubleshooting workflow for the synthesis.

Reaction Scheme

Caption: Synthesis of the target sulfonamide.

V. References

• ResearchGate. (2025). The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology. Retrieved from [Link]

• ACS Publications. (2023). Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides. Retrieved from [Link]

• RSC Publishing. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Retrieved from [Link]

• PubMed Central. (n.d.). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Retrieved from [Link]

• ACS Publications. (2024). Strategic Synthesis of Sulfinamides as Versatile S(IV) Intermediates. Retrieved from [Link]

• RSC Publishing. (2016). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2. Retrieved from [Link]

• Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Retrieved from [Link]

• ResearchGate. (2025). Efficient N‐Nitrosation of Sulfonamides with tert‐Butyl Nitrite at Room Temperature. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Google Patents. (n.d.). CN107459471B - Synthesis method of N-tert-butyl benzene sulfonamide. Retrieved from

• The Royal Society of Chemistry. (n.d.). Benzenesulfonamide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Fluorobenzenesulfonimide (NFSI). Retrieved from [Link]

• PubChem. (n.d.). N-t-Butyl 4-bromobenzenesulfonamide. Retrieved from [Link]

• Google Patents. (n.d.). EP0913381B1 - Method for purifying a bromine compound. Retrieved from

• Semantic Scholar. (n.d.). Effect of substituents and benzyne generating bases on the orientation to and reactivity of haloarynes. Retrieved from [Link]

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• 1. books.rsc.org [books.rsc.org]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
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• 8. researchgate.net [researchgate.net]
• 9. Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00405E [pubs.rsc.org]
• 10. thieme-connect.com [thieme-connect.com]

Technical Support Center: Troubleshooting Common Side Reactions in Sulfonamide Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for sulfonamide synthesis. This guide is designed to provide practical, in-depth solutions to common challenges encountered in the laboratory. We move beyond simple procedural lists to explain the underlying chemical principles driving side reactions and offer validated strategies for mitigation. Our goal is to empower you with the expertise to troubleshoot effectively and optimize your synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured in a question-and-answer format to directly address the specific issues you may be facing at the bench.

Section 1: Issues with Product Purity & Unwanted Byproducts

A1: The formation of a di-sulfonated product is a classic example of over-sulfonylation, a common side reaction when synthesizing primary sulfonamides.

Root Cause Analysis:

The mono-sulfonated product, the desired primary sulfonamide, still possesses an acidic N-H proton. In the presence of a base, this proton can be abstracted to form a sulfonamide anion. This anion is a competent nucleophile that can react with another equivalent of the sulfonyl chloride, leading to the di-sulfonated, and often undesired, byproduct. This is particularly problematic under basic conditions where the sulfonamide product can be deprotonated.[1]

Troubleshooting Protocol:

• Stoichiometric Control (The First Line of Defense):

  • Action: Carefully control the stoichiometry of your reactants. Ideally, use a 1:1 molar ratio of the amine to the sulfonyl chloride, or a slight excess of the amine.[2]

  • Rationale: Using an excess of the sulfonyl chloride is a primary driver for the formation of the di-sulfonated product.[2] By ensuring the sulfonyl chloride is the limiting reagent, you minimize the chances of a second sulfonylation event.

• Temperature Management:

  • Action: Perform the reaction at lower temperatures, typically ranging from 0 °C to room temperature.[2]

  • Rationale: Higher reaction temperatures can increase the rate of the second sulfonylation reaction.[2] By maintaining a lower temperature, you can often favor the kinetics of the initial, desired reaction over the subsequent side reaction.

• Reaction Monitoring:

  • Action: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Rationale: Prolonged reaction times after the complete consumption of the starting amine can increase the likelihood of di-sulfonylation.[2] Quenching the reaction as soon as the primary amine is consumed can prevent the accumulation of the di-sulfonated byproduct.

• Alternative Strategies for Difficult Cases:

  • For instances where di-sulfonylation is particularly problematic, consider using a secondary amine if the final product allows, or an N-methylated amine, which lacks the second proton, to prevent this side reaction.[1]

A2: The presence of sulfonic acid is a clear indicator that your sulfonyl chloride is undergoing hydrolysis.

Root Cause Analysis:

Sulfonyl chlorides are highly reactive electrophiles and are susceptible to nucleophilic attack by water.[3][4][5] This reaction, known as hydrolysis, converts the sulfonyl chloride into the corresponding sulfonic acid, which is often highly polar and can complicate purification.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions:

  • Action: Use anhydrous solvents and thoroughly dry all glassware before starting the reaction. It is also advisable to perform the reaction under an inert atmosphere, such as nitrogen or argon.[2]

  • Rationale: Water is the primary culprit in the hydrolysis of sulfonyl chlorides.[2] Even trace amounts of moisture in your solvents or on your glassware can lead to the formation of sulfonic acid.

• Choice of Solvent:

  • Action: Switch to an aprotic solvent. Good choices include dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[2]

  • Rationale: Protic solvents like ethanol or methanol can contain residual water, contributing to hydrolysis.[2] Aprotic solvents are less likely to be a source of water contamination.

• Reagent Quality:

  • Action: Use a fresh or newly purified bottle of sulfonyl chloride.

  • Rationale: Sulfonyl chlorides can degrade over time, especially if they have been exposed to atmospheric moisture during storage.[2]

• Schotten-Baumann Conditions - A Note of Caution:

  • While Schotten-Baumann conditions (a two-phase system with an aqueous basic solution) are sometimes used, they inherently introduce water into the reaction.[5][6][7] If you must use these conditions, be prepared to use an excess of the sulfonyl chloride to compensate for the portion that will be hydrolyzed.[5]

A3: Sulfonylation of substrates containing multiple nucleophilic sites, such as amino-pyridines, can be challenging due to competing reactions.

Root Cause Analysis:

In the case of amino-pyridines, both the exocyclic amino group and the endocyclic pyridine nitrogen are nucleophilic. The pyridine nitrogen can react with the sulfonyl chloride to form a pyridinium salt. This can lead to a cascade of side reactions, including di-sulfonylation if the primary sulfonamide is deprotonated.[1][8][9]

Troubleshooting Protocol:

• Use of a Non-Nucleophilic Base:

  • Action: Replace pyridine as the base with a sterically hindered, non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA).[10]

  • Rationale: Pyridine can act as both a base and a nucleophilic catalyst, leading to the formation of a reactive acyl pyridinium species.[10] Using a non-nucleophilic base will scavenge the HCl generated during the reaction without competing in nucleophilic side reactions.

• Catalytic 4-Dimethylaminopyridine (DMAP):

  • Action: In conjunction with a non-nucleophilic base, add a catalytic amount of DMAP.

  • Rationale: DMAP is a highly effective nucleophilic catalyst that can accelerate the desired sulfonylation reaction, often outcompeting side reactions.[8][9][11][12][13] It forms a highly reactive sulfonyl-DMAP intermediate.[11]

• Temperature and Addition Control:

  • Action: Add the sulfonyl chloride solution slowly to the solution of the amine and base at a low temperature (e.g., 0 °C).

  • Rationale: Slow addition and low temperatures can help to control the reaction rate and improve selectivity by minimizing undesired side reactions.

Section 2: Reaction Failure & Low Yields

A4: Low to no product formation can stem from several issues, ranging from reagent quality to the inherent reactivity of your substrates.

Root Cause Analysis and Troubleshooting:

• Inactive Sulfonyl Chloride: As discussed in Q2, sulfonyl chlorides can hydrolyze.[2]

  • Solution: Use fresh or properly stored sulfonyl chloride.[2]

• Low Reactivity of the Amine: Sterically hindered amines or electron-deficient anilines can be poor nucleophiles.[2][14][15]

  • Solutions:

    • Increase the reaction temperature or use a higher-boiling point solvent.[2]

    • Employ a catalytic method to enhance reactivity. Indium-catalyzed sulfonylation has been shown to be effective for sterically hindered and less nucleophilic anilines.[15]

    • The use of DMAP as a catalyst can also be beneficial in these cases.[11][12]

• Incorrect Stoichiometry: An improper ratio of reactants can lead to incomplete conversion.

  • Solution: Carefully re-calculate and measure the molar equivalents of the amine, sulfonyl chloride, and base.[2]

• Formation of Sulfene Intermediates: For sulfonyl chlorides with an α-hydrogen, elimination can occur in the presence of a tertiary amine base to form a highly reactive sulfene intermediate. This can lead to a variety of side products.[3][4]

  • Solution: If sulfene formation is suspected, consider using a different base or reaction conditions that do not favor elimination.

Section 3: Purification Challenges

A5: Purification can be challenging due to the similar properties of the product and byproducts. A combination of techniques is often necessary.

Troubleshooting Protocol:

• Aqueous Workup:

  • Action: After the reaction is complete, quench the mixture with a dilute aqueous base such as sodium bicarbonate solution. This will react with any remaining sulfonyl chloride and neutralize any HCl formed.

  • Rationale: The resulting sodium sulfonate salt is typically water-soluble and can be removed in the aqueous layer during an extraction with an organic solvent.

• Selective Precipitation/Crystallization:

  • Action: For purifying p-(N-acetylamino)benzene sulfonyl chloride, a controlled addition of water to the reaction mixture can be used to first decompose unreacted chlorosulfonic acid and then precipitate the desired product while keeping other materials in solution.[16]

  • Rationale: This method takes advantage of the differential solubility of the product and byproducts.

• Chromatography:

  • Action: If aqueous workup and crystallization are insufficient, silica gel column chromatography is a reliable method for separating the sulfonamide from impurities.

  • Rationale: The difference in polarity between the desired sulfonamide, the unreacted starting materials, and any byproducts allows for separation on a silica gel column.

Visualizing Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the desired reaction versus the common side reactions.

Caption: Competing reaction pathways in sulfonamide synthesis.

Quantitative Data Summary

Parameter	Recommendation	Rationale	Reference(s)
Amine:Sulfonyl Chloride Stoichiometry	1:1 or slight excess of amine	To prevent di-sulfonylation.	[2]
Reaction Temperature	0 °C to Room Temperature	To minimize side reactions like di-sulfonylation.	[2]
Solvent Choice	Anhydrous aprotic solvents (DCM, THF, Acetonitrile)	To prevent hydrolysis of the sulfonyl chloride.	[2]
Base for Pyridine-containing Substrates	Non-nucleophilic bases (TEA, DIPEA)	To avoid side reactions at the pyridine nitrogen.	[10]

References

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• Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024).
• Morandi, B., & Carreira, E. M. (2012). Iron-Catalyzed Synthesis of Sulfinamides from Thiols.
• Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N.-E. (2015). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances, 5(10), 7489-7494.
• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International journal of molecular sciences, 9(5), 856–866.
• Marset, X., et al. (2021).
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• Cole, D. E., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21337-21344.
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• Jagatap, S., et al. (2021). Synthesis of substituted pyridine based sulphonamides as an antidiabetic agent. European Journal of Chemistry, 12(3), 282-290.
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• 8. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. reddit.com [reddit.com]
• 11. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Application of Efficient Catalyst DMAP [en.highfine.com]
• 14. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 15. cbijournal.com [cbijournal.com]
• 16. US2996541A - Purification of p (nu-acetyl amino) benzene sulfonyl chloride - Google Patents [patents.google.com]

Technical Support Center: Optimization of Suzuki Coupling with Brominated Sulfonamides

Welcome to the technical support center for the optimization of Suzuki coupling reactions involving brominated sulfonamides. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with these substrates. Brominated sulfonamides, characterized by their electron-deficient nature due to the potent electron-withdrawing effect of the sulfonamide group (-SO₂NR₂), present unique hurdles in achieving high-yielding and clean cross-coupling reactions. This resource provides in-depth, field-proven insights to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the Suzuki coupling of brominated sulfonamides, providing explanations grounded in mechanistic principles.

Q1: Why is my Suzuki coupling with a brominated sulfonamide sluggish or failing completely?

A1: Low reactivity is the most common issue and typically stems from the electronic properties of the aryl bromide. The strongly electron-withdrawing sulfonamide group makes the aryl bromide electron-deficient. While this generally facilitates the oxidative addition step, which is often the rate-determining step for aryl bromides, other factors can become limiting.[1][2]

Key areas to investigate are:

• Catalyst Activity: The chosen palladium catalyst and ligand system may not be active enough. Electron-rich, bulky phosphine ligands are often required to enhance the catalytic activity for challenging substrates.[3][4]

• Base Incompatibility: The base is crucial for the transmetalation step, where the organic group is transferred from boron to palladium.[5] If the base is too weak or has poor solubility, this step can become rate-limiting.

• Reagent Quality: Degradation of the boronic acid/ester, palladium catalyst, or solvent impurities can inhibit the reaction.[6]

• Protodeboronation: The boronic acid coupling partner may be undergoing protodeboronation (replacement of the boronic acid group with a hydrogen atom), a common side reaction, especially under basic conditions.[7][8]

Q2: I'm observing significant amounts of homocoupling of my boronic acid. What causes this and how can I prevent it?

A2: Homocoupling (dimerization of the boronic acid) is often a result of oxygen in the reaction system. Oxygen can facilitate the oxidative coupling of two boronic acid molecules, catalyzed by palladium.[6]

Mitigation Strategies:

• Rigorous Degassing: Ensure your solvent and reaction setup are thoroughly deoxygenated. This can be achieved by sparging with an inert gas (argon or nitrogen) for an extended period (20-30 minutes) or by using several freeze-pump-thaw cycles.[6]

• Use a Pd(0) Source: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it is reduced in situ to the active Pd(0) species. This reduction can sometimes consume the boronic acid, leading to homocoupling. Starting with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can help minimize this side reaction.[6][9]

Q3: What is protodeboronation and why is it a problem with my reaction?

A3: Protodeboronation is an undesired side reaction where the C-B bond of the organoboron reagent is cleaved and replaced by a C-H bond, effectively destroying your nucleophile.[7] This is particularly problematic in Suzuki-Miyaura couplings which are typically run under basic conditions, as the reaction is often base-catalyzed.[8] Electron-deficient arylboronic acids can be especially prone to this side reaction.[10]

To minimize protodeboronation:

• Use Boronic Esters: Boronic esters, such as pinacol esters (Bpin), or other stable derivatives like MIDA boronates or aryltrifluoroborates, are generally more stable and less prone to protodeboronation than their corresponding boronic acids.[1][5][10]

• Careful Base Selection: Choose a base that is strong enough to promote the catalytic cycle but not so harsh that it accelerates protodeboronation. Sometimes, using a weaker base with a longer reaction time or higher temperature is a better strategy.

• Anhydrous Conditions: In some cases, running the reaction under anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can improve rates and reduce protodeboronation by increasing the solubility of the boronate species in the organic phase.[3]

Q4: How do I choose the right catalyst and ligand for my brominated sulfonamide substrate?

A4: The choice of catalyst and ligand is critical. For electron-deficient aryl bromides like brominated sulfonamides, the oxidative addition step is generally faster.[1][2] However, a highly active catalyst is still needed to ensure efficient turnover and to drive the reaction to completion, especially if the boronic acid partner is also challenging.

• Modern Ligands: Bulky, electron-rich phosphine ligands such as those developed by Buchwald (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are highly recommended.[11][12][13] These ligands form highly active palladium catalysts that can facilitate the coupling of challenging substrates, often at lower temperatures and catalyst loadings.[14]

• Precatalysts: Using modern palladium precatalysts (e.g., Buchwald G3 or G4 precatalysts) is often beneficial. These complexes are air-stable and efficiently generate the active Pd(0) species in solution, leading to more reproducible results.[14]

Troubleshooting Guide

This section provides a structured approach to resolving specific issues encountered during the Suzuki coupling of brominated sulfonamides.

Issue 1: Low to No Conversion of Starting Material

If you observe a significant amount of unreacted brominated sulfonamide, follow this diagnostic workflow.

Caption: Troubleshooting workflow for low conversion.

Issue 2: Formation of Byproducts

The appearance of unexpected spots on TLC or peaks in GC/LC-MS indicates side reactions are occurring.

Byproduct: Protodeboronated Boronic Acid Partner

• Symptom: You observe the arene (Ar-H) corresponding to your boronic acid (Ar-B(OH)₂).

• Cause: Protodeboronation, as discussed in the FAQ section.[7]

• Solution:

  • Switch to a Boronic Ester: Replace the boronic acid with its corresponding pinacol ester (Bpin).[10]

  • Use Milder Base: Switch from a strong base like K₃PO₄ to a milder one like K₂CO₃.

  • Minimize Water: While some water is often necessary, excess water can promote this side reaction. Try adjusting the solvent ratio.

Byproduct: Homocoupled Boronic Acid Partner (Biaryl)

• Symptom: You observe a biaryl product derived from the dimerization of your boronic acid.

• Cause: Presence of oxygen.[6]

• Solution:

  • Improve Degassing: This is the most critical step. Ensure all components, especially the solvent and the reaction vessel, are free of oxygen.[6]

  • Use Pd(0) Catalyst: Start with a Pd(0) source like Pd(PPh₃)₄ to avoid the in-situ reduction step that can promote homocoupling.[6][9]

Byproduct: Hydrolysis of the Bromo-Sulfonamide

• Symptom: You observe the corresponding phenol derivative of your starting material.

• Cause: This can occur under harsh basic conditions and high temperatures, especially with highly activated aryl halides.

• Solution:

  • Lower Temperature: If possible, run the reaction at a lower temperature. A more active catalyst system (e.g., using a Buchwald ligand) might allow this.[13]

  • Milder Base: Switch to a weaker base such as K₂CO₃ or even an organic base in some systems.

Key Parameter Optimization

A systematic approach to optimizing your reaction can significantly improve yields and purity.

Table 1: Catalyst, Ligand, and Base Selection Guide

Component	Recommendation for Brominated Sulfonamides	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or Buchwald Precatalysts (G3/G4)	Precatalysts offer superior stability and reproducibility.[14] Pd(OAc)₂ and Pd₂(dba)₃ are cost-effective but require in-situ activation.[9]
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, SPhos, RuPhos) or N-Heterocyclic Carbenes (NHCs)	These ligands promote the formation of highly active, monoligated Pd(0) species, which are effective for coupling electron-deficient aryl halides.[11][12]
Base	K₃PO₄, Cs₂CO₃, K₂CO₃	These inorganic bases are commonly used and effective. K₃PO₄ is a good starting point. Cs₂CO₃ is stronger and can be effective in difficult couplings.[13]
Solvent	Dioxane/H₂O, Toluene/H₂O, THF/H₂O	Biphasic systems are standard as they dissolve both the organic substrates and the inorganic base.[13] The choice can influence reaction rate and solubility.

Experimental Protocols

Protocol 1: General Starting Conditions for Suzuki Coupling

This protocol provides a robust starting point for the coupling of a generic brominated sulfonamide with an arylboronic acid.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the brominated sulfonamide (1.0 equiv), arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: In a separate vial, weigh the palladium source (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%). Add these to the reaction vial.

• Solvent Addition & Degassing: Add the degassed solvent system (e.g., Dioxane/Water 4:1, 0.1 M concentration relative to the limiting reagent). Seal the vial and sparge the mixture with argon or nitrogen for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[6]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Optimized Protocol for Challenging Couplings

This protocol incorporates advanced techniques for substrates that fail under general conditions.

• Reagent Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the brominated sulfonamide (1.0 equiv), arylboronic pinacol ester (1.2 equiv), and finely powdered, anhydrous Cs₂CO₃ (2.5 equiv).

• Catalyst Addition: Add the Buchwald precatalyst (e.g., XPhos Pd G3, 1-2 mol%) directly to the flask under argon.

• Solvent Addition & Degassing: Add anhydrous, degassed solvent (e.g., Dioxane). The system is already under inert gas, so further sparging is not required.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring & Work-up: Follow steps 5-7 from Protocol 1.

The Suzuki Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting. The cycle consists of three main steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[1]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

By understanding the unique electronic nature of brominated sulfonamides and systematically applying the principles outlined in this guide, researchers can overcome common obstacles and successfully achieve their desired cross-coupling products.

References

• Protodeboronation - Wikipedia. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Available at: [Link]

• Cox, P. A., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available at: [Link]

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. ACS Catalysis. Available at: [Link]

• Garg, N. K., et al. (2017). DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Organometallics. Available at: [Link]

• Leadbeater, N. E., & Williams, V. A. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. The Journal of Organic Chemistry. Available at: [Link]

• Genov, M., & Alper, H. (2002). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry. Available at: [Link]

• CovaSyn (2024). Optimizing Suzuki Coupling Reactions. Available at: [Link]

• Chemistry LibreTexts (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. Available at: [Link]

• Eastgate, M. D., et al. (2021). Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates. ACS Medicinal Chemistry Letters. Available at: [Link]

• Chemical.AI (2025). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Available at: [Link]

• Strømsodd, E. A., et al. (2023). Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. Dyes and Pigments. Available at: [Link]

• Organic Chemistry Division, ACS (2026). Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations. Available at: [Link]

• Wang, Y., et al. (2021). S(vi) in three-component sulfonamide synthesis: use of sulfuric chloride as a linchpin in palladium-catalyzed Suzuki–Miyaura coupling. Chemical Science. Available at: [Link]

• Wang, Y., et al. (2021). S(vi) in three-component sulfonamide synthesis: use of sulfuric chloride as a linchpin in palladium-catalyzed Suzuki–Miyaura coupling. RSC Publishing. Available at: [Link]

• ResearchGate (2014). Which conditions are favorable for the efficient Suzuki coupling?. Available at: [Link]

• Reddit (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. Available at: [Link]

• Chen, J., et al. (2015). Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry. Available at: [Link]

• Ackermann, L., et al. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry. Available at: [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery. The Royal Society of Chemistry. Available at: [Link]

• Srimontree, W., et al. (2019). Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids. ACS Catalysis. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Quora (2018). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Available at: [Link]

• Khan, I. U., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]
• 4. reddit.com [reddit.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. benchchem.com [benchchem.com]
• 7. Protodeboronation - Wikipedia [en.wikipedia.org]
• 8. research.ed.ac.uk [research.ed.ac.uk]
• 9. Use of Soluble Pd Complexes and Soluble Pd-Ligand Combinations - Wordpress [reagents.acsgcipr.org]
• 10. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. books.rsc.org [books.rsc.org]

Technical Support Center: Synthesis of Sterically Hindered Sulfonamides

The following technical support guide addresses the synthesis of sterically hindered sulfonamides. It is designed for researchers requiring high-fidelity protocols and troubleshooting strategies for challenging S–N bond formations.

Current Status: Operational Topic: Overcoming Steric & Electronic Barriers in S–N Bond Formation Target Audience: Medicinal Chemists, Process Chemists

Executive Summary & Decision Matrix

Sterically hindered sulfonamides are critical pharmacophores due to their enhanced metabolic stability and selectivity. However, classical nucleophilic substitution (sulfonyl chloride + amine) often fails due to the "Opposing Wall" effect: the bulky amine cannot access the electrophilic sulfur center before the unstable sulfonyl chloride hydrolyzes or decomposes.

Use this decision matrix to select your synthetic route:

Figure 1: Strategic Decision Tree for Sulfonamide Synthesis. Select Route B (SuFEx) for hindered amines to bypass the instability of sulfonyl chlorides.

Module A: The SuFEx Solution (Sulfur-Fluoride Exchange)

Best for: Extremely hindered amines (e.g., tert-butylamine, diisopropylamine) and late-stage functionalization.

The Science

Unlike sulfonyl chlorides, sulfonyl fluorides (SO2F) are resistant to hydrolysis and reduction. The S–F bond is thermodynamically stable but kinetically active when perturbed by specific Lewis acids (e.g., Ca²⁺) or silicon activators. This allows the bulky amine time to attack the sulfur center without competing decomposition.

Protocol: Ca(NTf2)2-Catalyzed SuFEx

Reference: Ball, N. D. et al. Org.[1][2][3][4] Lett. 2020. [1]

Reagents:

• Sulfonyl Fluoride (1.0 equiv)[1]

• Hindered Amine (1.2 equiv)

• Catalyst: Calcium Triflimide [Ca(NTf2)2] (5–10 mol%)

• Base: DABCO (1.5 equiv)[1]

• Solvent: Acetonitrile (MeCN) or THF (0.5 M)

Step-by-Step:

• Preparation: In a glovebox or dry Schlenk flask, dissolve the sulfonyl fluoride and amine in anhydrous MeCN.

• Activation: Add DABCO followed by Ca(NTf2)2.[1][3]

• Reaction: Stir at room temperature for 4–12 hours.

  • Note: For extremely hindered substrates (e.g., adamantyl amine), heat to 60°C.

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove DABCO), brine, and dry over Na2SO4.

Troubleshooting SuFEx

Symptom	Probable Cause	Corrective Action
No Reaction (0% Conv.)	S–F bond too stable; Amine too bulky.	Switch Catalyst: Use the "BTMG" superbase system or activate the amine as a silyl-amine (TMS-NH-R).
Low Yield (<40%)	Catalyst poisoning by moisture.	Ca(NTf2)2 is hygroscopic. Dry reagents over molecular sieves (3Å) for 4h prior to use.
Silyl Group Scrambling	Fluoride accumulation.	If using silyl ethers elsewhere in the molecule, add a fluoride scavenger (e.g., TMS-OMe).

Module B: The DABSO "One-Pot" Method

Best for: Synthesizing sulfonamides directly from Aryl Halides or Organometallics (avoiding sulfonyl chloride isolation).

The Science

DABSO (DABCO·(SO2)2) is a bench-stable solid surrogate for SO2 gas. It releases SO2 in a controlled manner, allowing for the capture of organometallic species to form a sulfinate intermediate. This intermediate is then oxidatively coupled with the amine in situ.

Workflow Diagram: Pd-Catalyzed Sulfination

Figure 2: The Willis Palladium-Catalyzed Sulfination Workflow. This route builds the sulfonyl core in situ.

Protocol: Pd-Catalyzed Aminosulfonylation

Reference: Willis, M. C. et al. Synlett 2016.[2][5][6] [2]

Reagents:

• Aryl Iodide (1.0 equiv)

• DABSO (0.6 equiv)

• Pd(OAc)2 (5 mol%) / CataCXium A (7.5 mol%)

• Hindered Amine (1.5 equiv)

• Oxidant: Aqueous NaOCl (Bleach) or NCS (N-Chlorosuccinimide)

Step-by-Step:

• Sulfination: Combine Aryl Iodide, DABSO, Pd catalyst, and ligand in Isopropanol. Heat to 75°C for 2–4 hours.

  • Checkpoint: Monitor LCMS for the disappearance of Ar-I and formation of Ar-SO2- (sulfinate).

• Amination: Cool to RT. Add the hindered amine followed by dropwise addition of NaOCl (commercial bleach) or NCS.

• Workup: Quench with saturated Na2S2O3 (to neutralize excess oxidant). Extract with DCM.

FAQ: DABSO & Metal Catalysis

Q: Why do I see homocoupling (Ar-Ar) instead of sulfonamide? A: This indicates failed SO2 insertion. Increase DABSO loading to 1.0 equiv and ensure efficient stirring. If using bulky aryl iodides, switch to a smaller ligand (e.g., P(t-Bu)3) to facilitate oxidative addition.

Q: Can I use Grignard reagents instead of Pd-catalysis? A: Yes. React the Grignard with DABSO at -20°C to form the sulfinate, then add NCS and the amine. This is often superior for alkyl sulfonamides. [3]

Module C: Classical Route Optimization (The "Nuclear Option")

Best for: When you must use a sulfonyl chloride and the amine is moderately hindered.

If you are restricted to using Sulfonyl Chlorides, you must outcompete hydrolysis.

Optimization Table:

Variable	Standard Condition	Optimized for Hindered Amines
Solvent	DCM or THF	Pyridine (Solvent & Catalyst) or DCE (High Temp)
Temperature	0°C to RT	60–80°C (Thermal energy overcomes steric barrier)
Activator	DMAP (0.1 equiv)	4-PPY (4-Pyrrolidinopyridine) (More potent nucleophilic catalyst)

| Order of Addition | Add SO2Cl to Amine | Reverse Addition: Add Amine to SO2Cl (Keeps electrophile concentration high) |

Critical Warning: Do not use aqueous bases (NaOH/Na2CO3) for hindered couplings. Use anhydrous organic bases (Et3N, DIPEA) and strictly anhydrous solvents.

References

• SuFEx Activation with Ca(NTf2)2: Mahapatra, S., Worrell, B. L., Grimme, S., & Ball, N. D. (2020). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters, 22(11), 4389–4394.

• Pd-Catalyzed Sulfination: Flegeau, E. F., Harrison, J. M., & Willis, M. C. (2016).[2][5][6] One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides. Synlett, 27(01), 101–105.[2][6]

• DABSO with Grignards: Woolven, H., González-Rodríguez, C., Marco, I., Thompson, A. L., & Willis, M. C. (2011).[2][5][6] DABCO-bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation. Organic Letters, 13(18), 4876–4879.

• Sulfonyl Fluoride Stability: Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 3. scholarship.claremont.edu [scholarship.claremont.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Sulfonamide synthesis by aminosulfonylation [organic-chemistry.org]
• 6. One-Pot Sulfonamide Synthesis Exploiting the Palladium-Catalyzed Sulfination of Aryl Iodides [organic-chemistry.org]

Technical Support Center: Purification of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working with 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. The protocols and explanations herein are designed to address common purity-related challenges encountered during and after synthesis.

Troubleshooting Guide: Common Impurity Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format. Understanding the synthesis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, which typically involves the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with tert-butylamine, is key to anticipating and resolving impurity problems.

Q1: My final product is a pale yellow or brownish solid, not the expected white crystalline material. How can I remove the color?

Answer:

Discoloration is a common issue, often arising from trace amounts of colored organic byproducts or oxidation. The most effective method for removing these impurities is treatment with activated carbon followed by recrystallization.[1] Activated carbon has a high surface area with a porous structure, allowing it to adsorb large, color-causing organic molecules.[2][3]

Recommended Protocol: Decolorization and Recrystallization

• Solvent Selection: Choose a solvent in which the sulfonamide is highly soluble when hot and poorly soluble when cold. A mixture of isopropanol and water or ethanol and water often works well for sulfonamides.[4]

• Dissolution: In a flask, dissolve the impure, colored solid in the minimum amount of the hot solvent required for complete dissolution.

• Activated Carbon Treatment: Remove the flask from the heat source. Add a small amount of activated carbon (typically 1-2% of the solute's weight) to the hot solution.

  • Causality: Adding carbon to a boiling solution can cause it to boil over violently. The carbon's high porosity provides numerous nucleation sites.

• Heating: Gently reheat the mixture to boiling for 5-10 minutes with stirring. This allows the carbon to adsorb the colored impurities.[5]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the activated carbon.

  • Expertise: Pre-heating the filtration apparatus prevents the desired compound from crystallizing prematurely and being lost with the carbon.[4]

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize the yield.[4]

• Isolation: Collect the purified white crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Drying: Dry the crystals in a vacuum oven or desiccator to remove residual solvent.

Q2: My NMR analysis shows signals corresponding to unreacted 4-bromo-2-fluorobenzenesulfonyl chloride. How do I remove it?

Answer:

Residual sulfonyl chloride is a reactive impurity that can interfere with subsequent steps. It is readily removed by a quenching and extraction procedure. Sulfonyl chlorides react with water or a mild aqueous base to form the corresponding sulfonic acid, which is highly water-soluble and can be easily separated from the desired organic-soluble product.[6][7]

Recommended Protocol: Aqueous Work-up for Sulfonyl Chloride Removal

• Dissolution: Dissolve the crude product in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane.

• Quenching/Washing: Transfer the solution to a separatory funnel. Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and stir or shake the funnel for 15-30 minutes.[8]

  • Mechanism: The bicarbonate solution will hydrolyze the reactive sulfonyl chloride to its corresponding sulfonic acid. The base then deprotonates the acid, forming a water-soluble sulfonate salt.

• Phase Separation: Allow the layers to separate. The organic layer contains your desired sulfonamide, and the aqueous layer contains the sulfonate salt. Drain the aqueous layer.

• Washing: Wash the organic layer sequentially with water and then with brine (saturated NaCl solution). The brine wash helps to remove residual water from the organic layer.[9]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.

Q3: I used an excess of tert-butylamine in my synthesis, and it's contaminating my product. What is the best removal strategy?

Answer:

Residual tert-butylamine is a basic impurity that can be effectively removed by an acidic wash during the work-up. The acid will protonate the amine, forming a water-soluble ammonium salt that partitions into the aqueous phase.[9]

Recommended Protocol: Acidic Wash for Amine Removal

• Dissolution: Dissolve the crude product containing the amine impurity in a water-immiscible organic solvent (e.g., ethyl acetate).

• Acidic Extraction: Transfer the solution to a separatory funnel and wash it with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl).

  • Mechanism: The HCl protonates the basic tert-butylamine to form tert-butylammonium chloride, which is soluble in the aqueous layer.

• Phase Separation: Separate the organic and aqueous layers.

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid, followed by a water wash and a brine wash.

• Drying and Concentration: Dry the organic layer over an anhydrous salt, filter, and remove the solvent under reduced pressure.

Q4: My product purity is still low after recrystallization, likely due to a closely related structural impurity. What's the next step?

Answer:

When recrystallization is insufficient, typically because the impurity has very similar solubility properties to the product, column chromatography is the preferred method for purification.[10] This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel) while being moved by a mobile phase.

Recommended Protocol: Silica Gel Column Chromatography

• Stationary Phase: Prepare a column with silica gel, choosing a size appropriate for the amount of material to be purified.

• Mobile Phase (Eluent) Selection: The key to good separation is selecting the right solvent system. For sulfonamides, mixtures of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate) are commonly used.[11] Start with a low polarity mixture (e.g., 10% ethyl acetate in hexanes) and gradually increase the polarity. Use Thin Layer Chromatography (TLC) to identify a solvent system that gives good separation between your product and the impurity.

• Loading the Column: Dissolve the impure product in a minimum amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. Once the solvent is evaporated, this "dry load" can be carefully added to the top of the prepared column. This technique generally provides better resolution than loading the sample as a concentrated liquid.

• Elution: Begin running the mobile phase through the column, collecting fractions. Monitor the fractions by TLC to determine which ones contain the purified product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the final, high-purity product.

Visual Workflows and Data

Decision Tree for Purification

Caption: Decision tree for selecting the appropriate purification method.

Summary of Troubleshooting Strategies

Issue	Likely Cause(s)	Primary Solution	Secondary/Alternative
Discoloration	Oxidation, colored byproducts	Activated Carbon + Recrystallization	Column Chromatography
Residual Sulfonyl Chloride	Incomplete reaction, insufficient quench	Aqueous wash with mild base (NaHCO₃)	Scavenger resin
Residual tert-Butylamine	Excess starting material	Aqueous wash with dilute acid (HCl)	Recrystallization
Low Purity / Co-eluting Impurities	Structurally similar byproducts	Silica Gel Column Chromatography	Preparative HPLC

Frequently Asked Questions (FAQs)

Q: What are the best analytical techniques to confirm the purity of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide? A: A combination of techniques is ideal. High-Performance Liquid Chromatography (HPLC) is excellent for determining purity as a percentage by detecting and quantifying impurities.[12][13] Nuclear Magnetic Resonance (¹H NMR) spectroscopy is crucial for confirming the chemical structure and can be used for quantitative purity assessment (qNMR) against a certified internal standard.[14][15] Mass Spectrometry (MS) confirms the molecular weight of the compound and can help identify the mass of unknown impurities.[16]

Q: What is the proper way to store this compound? A: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide should be stored in a tightly sealed container in a cool, dry place, away from light and moisture. Sulfonamides are generally stable solids, but proper storage prevents potential degradation.

Q: I am having trouble getting my compound to crystallize from solution. What can I do? A: If crystals do not form, the solution may be too dilute or supersaturated. Try the following:

• Induce Crystallization: Scratch the inside of the flask with a glass rod just below the surface of the liquid. This creates microscopic scratches that can serve as nucleation sites for crystal growth.[4]

• Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the solution. This "seed" will act as a template for further crystallization.[4]

• Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the solute, and then allow it to cool again.

• Lower Temperature: Cool the solution in an ice bath or even a freezer, as solubility typically decreases with temperature.[4]

Q: My product "oils out" during recrystallization instead of forming crystals. What does this mean and how can I fix it? A: "Oiling out" occurs when the solute comes out of solution as a liquid instead of a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute or when there is a high concentration of impurities.[4] To fix this, you can try reheating the solution to re-dissolve the oil, adding more solvent to lower the saturation point, and allowing it to cool much more slowly.[4] Alternatively, changing to a different solvent system may be necessary.

References

• Carbotecnia. (2025). Decolorization with Activated Carbon. Carbotecnia.
• RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL.
• BenchChem. (2025). Technical Support Center: Recrystallization of Sulfonamide Products. BenchChem.
• Concepts Ecotech. (n.d.). Decolorization of Solution & Chemicals. Concepts Ecotech.
• Huamei Carbon. (n.d.). The Science Behind Decolorizing Activated Carbon: How It Works & Why It Matters. Huamei Carbon.

• Patyra, E., Kwiatek, K., & Nebot, C. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Molecules, 24(3), 542. Available from: [Link]

• BenchChem. (2025). removing unreacted methanesulfonyl chloride from reaction mixture. BenchChem.
• Christodoulou, E. A., et al. (n.d.). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up. BenchChem.

• Patyra, E., et al. (2022). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. MDPI. Available from: [Link]

• Kilo, S., & Gotor, V. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(21), 9218-9219. Available from: [Link]

• BenchChem. (2025). Technical Support Center: Removal of Unreacted p-Toluenesulfonyl Chloride (TsCl). BenchChem.

• Goulas, V., et al. (2014). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. Journal of Animal and Feed Sciences, 23(2), 185-189. Available from: [Link]

• SpinChem. (n.d.). Industrial Decolorization: Activated Carbon & Ion Exchange Solutions. SpinChem.

• Ihara, T., et al. (2020). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Chemical and Pharmaceutical Bulletin, 68(9), 857-863. Available from: [Link]

• Pule, B. O., Mmualefe, L. C., & Torto, N. (n.d.). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Agilent.
• Qizhong Chemical. (2024). Activated Carbon For Decolorizing Edible Oil. Qizhong Chemical.
• Eyer, K. (2020). Quantitative NMR Spectroscopy. Sigma-Aldrich.

• Organic Syntheses. (n.d.). tert-BUTYL ISOCYANIDE. Organic Syntheses. Available from: [Link]

• Chemistry LibreTexts. (2020). 4.4: Experiment 3 Notes. Chemistry LibreTexts. Available from: [Link]

• Journal of Medicinal Chemistry. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications. Available from: [Link]

• Yang, T. M., et al. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. MDPI. Available from: [Link]

• Organic Syntheses. (n.d.). tert-BUTYLAMINE. Organic Syntheses. Available from: [Link]

• ResearchGate. (2019). (PDF) Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... ResearchGate. Available from: [Link]

• Industrial & Engineering Chemistry Research. (n.d.). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. ACS Publications. Available from: [Link]

• ResearchGate. (2016). How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture. ResearchGate. Available from: [Link]

• Pharmaffiliates. (n.d.). Sulfonamide-impurities. Pharmaffiliates. Available from: [Link]

• University of Cambridge. (n.d.). Synthesis of sulfonyl chloride substrate precursors. University of Cambridge.
• University of Rochester. (n.d.). Remove Sticky Reagents. University of Rochester.
• BenchChem. (2025). Technical Support Center: Removal of Tetrabutylammonium Salts from Reaction Mixtures. BenchChem.
• University of Cambridge. (n.d.). Nitro-Sulfinate Reductive Coupling to Access (Hetero)aryl Sulfonamides. University of Cambridge.

• Royal Society of Chemistry. (2021). Mechanochemical synthesis of aromatic sulfonamides. Royal Society of Chemistry. Available from: [Link]

• Research Journal of Pharmacy and Technology. (2020). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. Available from: [Link]

• Google Patents. (n.d.). US4131642A - Treatment of the waste from the production of tertiary butyl amine to recover sodium sulfate and methyl or sodium formate. Google Patents.

• Biotage. (2023). Purifying ionic compounds by flash column chromatography. Biotage. Available from: [Link]

• Springer. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Springer. Available from: [Link]

• ACS Publications. (2015). Do Carboxylic/Sulfonic Acid Halides Really Present a Mutagenic and Carcinogenic Risk as Impurities in Final Drug Products?. ACS Publications. Available from: [Link]

• PubChem. (n.d.). N-t-Butyl 4-bromobenzenesulfonamide. NIH. Available from: [Link]

• Google Patents. (n.d.). CN114524705A - Synthetic method of 4-bromo-2-fluorobiphenyl. Google Patents.

• Column Chromatography. (n.d.). Silica Gel |Purification of Peptides. Column Chromatography. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection. Royal Society of Chemistry. Available from: [Link]

• Organic Chemistry Portal. (n.d.). N-Fluorobenzenesulfonimide (NFSI). Organic Chemistry Portal. Available from: [Link]

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preventing decomposition of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

A Guide to Preventing Decomposition and Ensuring Experimental Integrity

Welcome to the dedicated technical support center for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. This guide is designed for our valued partners in research, science, and drug development. As a crucial intermediate and building block, the stability of this compound is paramount to achieving reproducible and reliable experimental outcomes. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to prevent its decomposition.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Q1: What are the optimal long-term storage conditions for this compound?

A1: Proper storage is the first and most critical step in preventing degradation. The compound is sensitive to moisture, temperature, and light. Based on safety data for structurally similar compounds, the following conditions are recommended for maintaining its integrity.

Parameter	Recommended Condition	Rationale & Causality
Temperature	2-8°C (Refrigerated)	Low temperatures slow down the rate of potential hydrolytic and thermal decomposition pathways.[1]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to atmospheric moisture and oxygen, which can participate in degradation reactions.
Container	Tightly-sealed, amber glass vial	Prevents moisture ingress and protects the compound from light, which can induce photodegradation.[1][2]
Location	Dry, well-ventilated area	Ensures a stable external environment and prevents accidental exposure to incompatible fumes or moisture.[3]

Q2: How does pH affect the stability of this compound in solution?

A2: The pH of the solution is a critical factor. Sulfonamides, in general, exhibit varying stability across the pH spectrum. They are fairly stable in acidic to neutral conditions but can be susceptible to degradation in strongly alkaline or acidic environments.[4]

pH Range	Stability Profile	Primary Degradation Pathway
< 2 (Strongly Acidic)	Labile	The N-(tert-butyl) group is highly susceptible to cleavage under strong acidic conditions, likely via an E1 elimination mechanism, to form isobutylene and the primary sulfonamide.[5]
2 - 7 (Acidic to Neutral)	Generally Stable	This is the optimal pH range for preparing and using solutions for short-term experimental use. Sulfonamides are known to be relatively resistant to hydrolysis at these pH values.[4]
> 9 (Alkaline)	Susceptible to Degradation	Alkaline conditions can promote the hydrolysis of the sulfonamide (S-N) bond, leading to the formation of the corresponding sulfonic acid and tert-butylamine.[6]

Q3: Is this compound sensitive to light or temperature?

A3: Yes, both light and elevated temperatures can induce decomposition.

• Light Sensitivity (Photosensitivity): Aromatic halogenated compounds and sulfonamides can be susceptible to photodegradation.[7][8] Exposure to UV or even ambient laboratory light over extended periods can lead to the cleavage of chemical bonds and the formation of impurities. Always handle the solid and its solutions in amber vials or by wrapping containers in aluminum foil.

• Thermal Sensitivity: Excessive heat can cause the compound to decompose, potentially releasing hazardous gases such as carbon oxides, hydrogen bromide, and hydrogen fluoride.[1][2] Avoid high temperatures during reactions unless specifically required by a validated protocol, and always manage reaction exotherms carefully.[9]

Q4: What are the primary signs of decomposition I should look for?

A4: Decomposition can manifest in several ways:

• Physical Changes: A change in color (e.g., developing a yellow or brown tint) or texture (e.g., clumping due to moisture absorption) of the solid material.

• Analytical Changes: The appearance of new spots on a Thin-Layer Chromatography (TLC) plate or new peaks during LC-MS or HPLC analysis. Common degradation products to look for include the de-alkylated primary sulfonamide and the corresponding sulfonic acid.

• Experimental Inconsistency: A noticeable decrease in reaction yield or the formation of unexpected side products when using an older batch of the compound compared to a fresh one.

Troubleshooting Guide: Addressing Experimental Issues

This section provides solutions for specific problems that may indicate compound degradation.

Problem: My reaction yield is significantly lower than expected, and I'm using a previously opened bottle of the starting material.

• Plausible Cause: The starting material has likely degraded during storage. The most common culprit is slow hydrolysis due to repeated exposure to atmospheric moisture each time the bottle was opened. Another possibility is acid-catalyzed cleavage if it was used in reactions with acidic reagents without proper quenching.

• Troubleshooting Steps:

  • Analytical Confirmation: Run an analytical check (e.g., NMR, LC-MS) on your starting material and compare it to the certificate of analysis of a new, unopened lot. Look for the characteristic masses of potential degradation products.

  • Use a Fresh Batch: Repeat the experiment using a fresh, unopened vial of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

  • Future Prevention: If you must use a bottle multiple times, ensure it is brought to room temperature before opening to prevent condensation, and flush the headspace with an inert gas (e.g., argon) before re-sealing.

Problem: I observe a new, more polar spot on my TLC plate that wasn't present initially.

• Plausible Cause: This strongly suggests the formation of a degradation product during your reaction or workup. A more polar spot could correspond to the primary sulfonamide (from N-de-butylation) or the sulfonic acid (from S-N bond hydrolysis).

• Troubleshooting Steps:

  • Isolate and Characterize: If possible, isolate the impurity and characterize it by mass spectrometry to confirm its identity. This will help you pinpoint the degradation pathway.

  • Review Reaction Conditions:

    • pH: Were strongly acidic or basic conditions used? The tert-butyl group is labile to strong acid.[5] The sulfonamide bond is labile to strong base.

    • Temperature: Was the reaction heated for an extended period? Consider if a lower temperature could be used.[9]

    • Solvent: Ensure the solvent was anhydrous if the reaction is moisture-sensitive.

Understanding the Key Decomposition Pathways

To effectively prevent decomposition, it is crucial to understand the chemical transformations that can occur. The primary vulnerabilities of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide are the N-tert-butyl group and the sulfonamide S-N bond.

Caption: Recommended workflow from receipt to experimental use.

Protocol: Preparation of a Stock Solution (e.g., 10 mM in DMSO)

This protocol is designed to create a stable stock solution for short-term use.

• Preparation: Select an appropriately sized amber glass vial with a PTFE-lined screw cap. Ensure the vial is clean and completely dry.

• Equilibration: Remove the container of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide from its 2-8°C storage and allow it to sit unopened on the benchtop for at least 20-30 minutes to equilibrate to room temperature. This prevents atmospheric moisture from condensing on the cold solid. [1]3. Weighing: Tare the dry amber vial on a calibrated analytical balance. Quickly weigh the desired amount of the solid (e.g., 3.10 mg for 1 mL of a 10 mM solution) into the vial and record the exact weight. Minimize the time the main container is open.

• Dissolution: Add the required volume of anhydrous, research-grade solvent (e.g., 1.0 mL of DMSO) to the vial using a calibrated pipette.

• Mixing: Cap the vial tightly and mix by vortexing or gentle sonication until the solid is completely dissolved.

• Storage: If the solution is not for immediate use, flush the vial's headspace with an inert gas (argon or nitrogen), seal tightly, and wrap the cap junction with parafilm. Store the solution at -20°C for short-term storage (days to weeks). For longer-term storage, re-evaluation of stability is recommended.

By implementing these guidelines, researchers can significantly mitigate the risk of decomposition, ensuring the integrity of their starting materials and the validity of their experimental results.

References

• Benchchem. managing exothermic reactions in the synthesis of sulfonamides.
• AK Scientific, Inc.
• Jiang, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC.
• Siedlecka, E. M., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions. PMC.
• Siedlecka, E. M., et al. (2022). Influence of pH on the Kinetics and Products of Photocatalytic Degradation of Sulfonamides in Aqueous Solutions.
• Thiele-Bruhn, S. (2010). Effects of pH and Manure on Transport of Sulfonamide Antibiotics in Soil.
• Fisher Scientific.
• ChemPoint.com.
• ChemicalBook.
• Li, Y., et al. (2022). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. Environmental Science and Pollution Research.
• Zessel, K., et al. (2014). Photo-induced degradation of sulfonamides, kinetic and structural characterization of transformation products, and assessment of environmental toxicity.
• Dahmani, K., et al. (2020). Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media.
• Benchchem. An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Zeng, T., et al. (2010). Photodegradation of antibiotics on soil surfaces: laboratory studies on sulfadiazine in an ozone-controlled environment. PubMed.

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• 4. Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21 - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide by Column Chromatography

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in the purification of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. The unique structural characteristics of this molecule—possessing both polar (sulfonamide) and non-polar (tert-butyl, aromatic ring) moieties—can present specific challenges during silica gel column chromatography.[1][2] This document provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions to enable efficient and successful purification.

Section 1: Frequently Asked Questions (FAQs) - Pre-Chromatography Essentials

This section addresses critical preparatory questions that form the foundation for a successful separation.

Q1: What are the key physicochemical properties of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide that influence its chromatographic behavior?

A1: Understanding the molecule's structure is paramount. It is an amphoteric compound, meaning it has both acidic and basic characteristics, primarily due to the sulfonamide group.[3] The key features are:

• Polarity: The sulfonamide group (-SO₂NH-) is highly polar and capable of hydrogen bonding. This leads to strong interactions with polar stationary phases like silica gel.[1]

• Non-Polar Character: The bromo-fluoro-substituted benzene ring and the bulky N-(tert-butyl) group are hydrophobic, contributing to solubility in organic solvents.[2]

• Acidity: The proton on the sulfonamide nitrogen is weakly acidic. This can cause undesirable strong interactions or "tailing" on standard, slightly acidic silica gel.[4][5]

• Solubility: The compound is expected to have good solubility in moderately polar aprotic solvents like dichloromethane (DCM) and ethyl acetate (EtOAc), and lower solubility in non-polar solvents like hexanes or petroleum ether.[1] It will have very limited solubility in aqueous solutions.[1]

Q2: How do I select the appropriate stationary phase for this purification?

A2: For most applications involving molecules of this nature, silica gel (SiO₂) of 60-120 or 230-400 mesh is the standard and most cost-effective choice.[6] It provides excellent resolving power for a wide range of compounds.[7] However, if you observe significant peak tailing or suspect your compound is decomposing, consider these alternatives:

• Deactivated Silica: You can deactivate silica gel by preparing a slurry with a small percentage of a base like triethylamine (e.g., 0.5-1%) in your mobile phase to cap the acidic silanol groups.[5] This is particularly useful if your compound has basic functionalities that might be protonated.

• Alumina (Al₂O₃): Alumina is another polar stationary phase that can be obtained in acidic, neutral, or basic forms.[8] For an acid-sensitive compound, neutral or basic alumina can be a viable alternative to silica gel.[9]

Q3: What is the most effective way to determine the optimal mobile phase (eluent)?

A3: The optimal mobile phase is always determined empirically using Thin Layer Chromatography (TLC) prior to running the column.[8][10] This rapid analysis saves significant time and resources.

• Goal: The ideal solvent system should provide a retention factor (Rƒ) of 0.3 to 0.4 for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.[9] This Rƒ value typically ensures that the compound elutes from the column in a reasonable volume without being too close to the solvent front or sticking indefinitely.

• Starting Solvent Systems: Begin by testing mixtures of a non-polar solvent and a moderately polar solvent. Good starting points include:

  • Hexane / Ethyl Acetate

  • Petroleum Ether / Ethyl Acetate

  • Hexane / Dichloromethane

• Optimization: Spot your crude reaction mixture on a TLC plate and develop it in various ratios of your chosen solvents (e.g., 9:1, 4:1, 2:1 Hexane:EtOAc). The system that gives good separation between your product spot and impurities, with the product Rƒ in the target range, should be used.[6]

Q4: What is the best method for loading my crude sample onto the column?

A4: The loading technique is critical for achieving sharp bands and good separation. For 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, which may have limited solubility in non-polar solvents, dry loading is highly recommended.[5][9]

• Why Dry Loading? Wet loading requires dissolving the crude mixture in the mobile phase. If the mobile phase is low polarity (e.g., 10% EtOAc in Hexane), your compound may not dissolve well. Dissolving it in a stronger solvent (like pure DCM) and loading that solution can disrupt the column packing and lead to poor separation.[9]

• Dry Loading Procedure:

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM or acetone).

  • Add a small amount of silica gel (2-3 times the weight of your crude product) to this solution.

  • Thoroughly mix and evaporate the solvent using a rotary evaporator until you have a dry, free-flowing powder.

  • Carefully add this silica-adsorbed sample to the top of your packed column.[9]

Section 2: Detailed Experimental Protocol

This protocol outlines a standard workflow for the purification. Parameters should be optimized based on preliminary TLC analysis.

Step 1: TLC Analysis for Solvent System Selection

• Prepare several TLC chambers with different mobile phase compositions (e.g., 10%, 20%, 30% Ethyl Acetate in Hexane).

• Dissolve a tiny amount of your crude product in a solvent like DCM.

• Using a capillary tube, spot the solution on the baseline of a silica gel TLC plate.

• Develop the plate in a prepared chamber.

• Visualize the developed plate under a UV lamp (254 nm), as the aromatic ring should be UV-active.[11][12] Circle the spots with a pencil.

• Optionally, use a chemical stain like potassium permanganate or p-anisaldehyde for visualization if impurities are not UV-active.[12][13]

• Select the solvent system that places the desired product spot at an Rƒ of ~0.3-0.4 and shows the best separation from other spots.

Step 2: Column Preparation (Slurry Packing)

• Select a glass column of appropriate size (see Table 1). Ensure the stopcock is closed and place a small plug of cotton or glass wool at the bottom.

• Add a ~1 cm layer of sand over the cotton plug.

• In a separate beaker, prepare a slurry of silica gel in your chosen starting mobile phase. The consistency should be like a milkshake, not too thick.

• Pour the slurry into the column. Use a funnel to prevent spillage.

• Continuously tap the side of the column gently to help the silica pack evenly and remove air bubbles.

• Open the stopcock to drain some solvent, collecting it for reuse. Add more slurry as the silica bed settles. Never let the top of the silica bed run dry.[8]

• Once the silica bed is at the desired height, add another ~1 cm layer of sand on top to protect the surface during solvent and sample addition.

• Drain the solvent until the level is just at the top of the sand layer. Your column is now packed.

Step 3: Sample Loading and Elution

• Prepare your sample for dry loading as described in FAQ Q4.

• Carefully add the dry, silica-adsorbed sample onto the top layer of sand in the column, creating an even layer.

• Gently add a small amount of the mobile phase, allowing it to percolate through the sample layer without disturbing it.

• Once the sample is wetted, carefully fill the top of the column with the mobile phase.

• Open the stopcock and begin collecting fractions in numbered test tubes or flasks. Maintain a steady flow rate.

• If using gradient elution, start with the low-polarity mobile phase determined by TLC. After eluting the less polar impurities, gradually increase the percentage of the more polar solvent to elute your target compound.[4]

Step 4: Fraction Analysis and Product Isolation

• Monitor the elution process by spotting every few fractions onto a TLC plate alongside your crude material and a pure standard if available.

• Develop and visualize the TLC plates to identify which fractions contain your pure product.

• Combine the pure fractions into a pre-weighed round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

• Confirm the purity using analytical techniques such as NMR, LC-MS, or melting point determination.

Table 1: Recommended Purification Parameters

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel, 230-400 mesh	High surface area provides better separation for small to medium-scale purification.
Silica:Crude Ratio	30:1 to 50:1 by weight	A higher ratio is needed for difficult separations to ensure adequate interaction and resolution.[8]
Column Dimensions	Choose based on scale (e.g., 2-4 cm diameter for 100-1000 mg scale)	A taller, narrower column generally gives better separation than a short, wide one.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate or DCM/Hexane	These systems offer a good polarity range for sulfonamides. The exact ratio must be determined by TLC.[6][14]
Loading Method	Dry Loading	Prevents band broadening and issues with sample solubility in low-polarity eluents.[5][9]
Fraction Size	~0.5-1.0 column volumes	Smaller fractions reduce the risk of combining pure and impure portions.

Section 3: Troubleshooting Guide

This section uses a question-and-answer format to address common problems encountered during the purification process.

Problem Area: Poor Separation

Q: My target compound is eluting along with an impurity (co-elution). What went wrong?

A: This is a common issue stemming from insufficient resolution.

• Probable Cause 1: Suboptimal Mobile Phase. The polarity of your eluent may not be selective enough to differentiate between your product and the impurity.

  • Solution: Return to TLC analysis. Try a different solvent system. For example, if you used Hexane/EtOAc, try a system with a different solvent class, like Hexane/DCM or Toluene/Acetone. These solvents have different interactions with the analyte and silica, which can alter the elution order and improve separation.[9]

• Probable Cause 2: Column Overloading. Too much sample was loaded for the amount of silica used.

  • Solution: Reduce the amount of crude material or, more practically, increase the amount of silica gel (aim for a higher silica:crude ratio, e.g., 50:1 or more).[8]

• Probable Cause 3: Poor Column Packing. Cracks or channels in the silica bed allow the sample to bypass the stationary phase, leading to no separation.

  • Solution: The column must be repacked. Ensure you use the slurry method and gently tap the column to create a homogenous, dense bed. Never let the silica run dry during packing or running.[5]

Problem Area: Incorrect Retention

Q: My compound is not coming off the column, even after I've passed a large volume of the mobile phase.

A: This indicates that the analyte is too strongly adsorbed to the silica gel.

• Probable Cause 1: Mobile Phase is Not Polar Enough. The eluent lacks the strength to displace your polar sulfonamide from the acidic silanol groups.

  • Solution: Gradually increase the polarity of your mobile phase (gradient elution).[9] For example, if you are running 20% EtOAc in Hexane, switch to 30%, then 40%, and so on. This should eventually elute your compound.

• Probable Cause 2: Strong Acid-Base Interaction. The weakly acidic sulfonamide proton may be strongly interacting with the silica surface.

  • Solution: If a polarity gradient doesn't work, you may need to add a modifier. Adding a very small amount of acetic acid (e.g., 0.1%) to the mobile phase can sometimes help by competing for the active sites on the silica. However, this must be tested on TLC first.

Q: My compound eluted immediately in the solvent front. How do I fix this?

A: This means your mobile phase is far too polar, and your compound has minimal interaction with the stationary phase.

• Solution: Re-develop your TLC method using a significantly less polar mobile phase.[9] For example, if you used 50% EtOAc in Hexane, try starting with 5% or 10% EtOAc. You need to find a system where the compound moves off the baseline but has an Rƒ in the 0.3-0.4 range.

Problem Area: Poor Band Shape

Q: The spot for my compound on the TLC and the band on the column are streaked or "tailing." Why?

A: Tailing results in broad fractions and poor separation, contaminating your product with trailing impurities.

• Probable Cause 1: Column Overloading. This is a frequent cause of tailing.

  • Solution: Use less crude material for the amount of silica.

• Probable Cause 2: Strong Analyte-Stationary Phase Interaction. As mentioned, the acidic nature of the sulfonamide can lead to this issue on silica.[4]

  • Solution: Try a different stationary phase like alumina or use a mobile phase modifier as discussed previously.

• Probable Cause 3: Sample Insolubility. If the compound is not fully soluble in the mobile phase as it moves down the column, it can cause streaking.

  • Solution: Ensure you are using a solvent system in which your compound is reasonably soluble. Dry loading often mitigates this problem by introducing the compound in a finely dispersed state.[9]

Section 4: Visualized Workflows

Diagram 1: General Purification Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 90944-62-0: 4-bromo-N,N-diethylbenzenesulfonamide [cymitquimica.com]
• 3. Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromtech.com [chromtech.com]
• 5. reddit.com [reddit.com]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Chromatography [chem.rochester.edu]
• 10. aga-analytical.com.pl [aga-analytical.com.pl]
• 11. filter-bio.com [filter-bio.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. koutentisresearchgroup.weebly.com [koutentisresearchgroup.weebly.com]
• 14. rsc.org [rsc.org]

managing thermal stability of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Product: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Welcome to the Technical Support Hub. This guide addresses the specific stability challenges associated with 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide . As a secondary sulfonamide with a bulky, acid-labile tert-butyl group and an electron-withdrawing ortho-fluorine, this compound requires precise thermal management to prevent premature dealkylation or degradation.

Part 1: Core Stability Profile

Q: What is the primary failure mode for this compound under thermal stress? A: The primary degradation pathway is acid-catalyzed thermal de-tert-butylation . While the sulfonamide bond itself is robust, the N-tert-butyl group acts as a "masked" leaving group. Under elevated temperatures (>60°C) or in the presence of trace acidity, the compound undergoes an elimination reaction, releasing isobutylene gas and reverting to the primary sulfonamide (4-bromo-2-fluorobenzenesulfonamide ).

Q: Does the ortho-fluorine atom affect stability? A: Yes. The fluorine atom at the ortho position exerts an electron-withdrawing inductive effect (-I). This increases the acidity of the sulfonamide proton (NH), making the compound more susceptible to deprotonation in basic conditions. However, in acidic/thermal conditions, this electron deficiency destabilizes the transition state for cleavage slightly less than electron-donating groups would, but the steric strain of the tert-butyl group remains the dominant instability factor.

Part 2: Storage & Handling Protocols

Storage Specifications

Parameter	Specification	Technical Rationale
Temperature	2°C to 8°C (Recommended)< 25°C (Acceptable short-term)	Prevents slow thermal elimination of the tert-butyl group.
Atmosphere	Argon or Nitrogen	Minimizes moisture ingress. Hydrolysis is slow but autocatalytic if acid forms.
Container	Amber Glass	While not photo-labile, amber glass prevents light-induced radical debromination.
Re-test Date	12 Months	Check specifically for the primary sulfonamide impurity.

Troubleshooting Storage Issues

User Report: "The white powder has turned slightly yellow and smells faintly of gas."

• Diagnosis: Partial decomposition. The "gas" smell is likely trace isobutylene or impurities trapped in the lattice. Yellowing suggests minor oxidation of the aniline precursors if synthesis wasn't clean, or formation of brominated byproducts.

• Action: Perform LC-MS immediately. If the primary sulfonamide content >1%, recrystallize (typically from EtOH/Heptane) before use in sensitive steps.

Part 3: Reaction Optimization & Thermal Limits

Q: I need to heat the reaction to 80°C. Will the compound survive? A: Proceed with Caution.

• In Neutral/Basic Media: Stable up to 100°C for short durations (< 4 hours). The base deprotonates the nitrogen, removing the proton required for the acid-catalyzed elimination mechanism.

• In Acidic Media: Unstable. At 80°C with even weak acids (e.g., acetic acid), you will observe significant conversion to the primary sulfonamide within 1-2 hours.

Q: How do I remove the tert-butyl group intentionally? A: If your goal is deprotection, use Trifluoroacetic acid (TFA) at 60-70°C . The ortho-fluorine and para-bromine deactivate the ring, preventing electrophilic aromatic substitution side reactions during this harsh treatment.

Visualizing the Decomposition Pathway

The following diagram illustrates the mechanism of thermal failure (de-tert-butylation) versus the stable pathway.

Figure 1: Mechanism of acid-catalyzed thermal decomposition vs. base stabilization.

Part 4: Analytical Monitoring (QC)

Q: How do I detect thermal degradation on LC-MS? A: The degradation product (primary sulfonamide) is distinct. Use the following markers:

Analyte	Molecular Formula	Approx. MW	ESI+ (m/z)	Retention Time Shift
Target Compound	C₁₀H₁₃BrFNO₂S	310.18	310/312 [M+H]⁺	Reference (t₀)
Impurity (Primary)	C₆H₅BrFNO₂S	254.08	254/256 [M+H]⁺	Earlier (More Polar)

Note: The mass difference is exactly 56 Da (loss of C₄H₈). If you see a peak at [M-56], your compound has thermally degraded.

Troubleshooting Workflow

Use this decision tree if you encounter unexpected yield loss or impurities.

Figure 2: Diagnostic workflow for stability issues.

Part 5: Emergency Procedures

Scenario: Temperature controller failed, reaction reached 110°C for 30 minutes.

• Immediate Action: Cool reaction vessel rapidly using an ice/water bath. Do not quench immediately if the reaction is anhydrous; thermal shock is the priority.

• Assessment: Take an aliquot for TLC/LC-MS.

  • If < 10% Primary Sulfonamide: Continue processing but purify via column chromatography (the polarity difference makes separation easy).

  • If > 50% Primary Sulfonamide: The batch is likely compromised. You may need to re-alkylate (difficult) or restart.

• Salvage Protocol: If the primary sulfonamide is the major product, you can attempt to re-install the tert-butyl group using tert-butyl alcohol and H₂SO₄ (Ritter reaction conditions), though this is often low-yielding due to the electron-deficient ring.

References

• Gontcharov, A. V., Liu, H., & Sharpless, K. B. (1999).[1] Tert-butylsulfonamide.[1][2][3][4][5][6][7][8][9] A new nitrogen source for catalytic aminohydroxylation and aziridination of olefins.[1] Organic Letters, 1(5), 783-786. Link

  • Establishes the acid-lability of the tert-butylsulfonamide bond and its cleavage mechanism.

• Ellman, J. A., et al. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage. University of Bristol / Elsevier. Link

  • Provides mechanistic insight into the stability and recycling of tert-butyl sulfur-nitrogen bonds under acidic conditions.

• PubChem. (2025).[2] Compound Summary: N-tert-butyl-4-fluorobenzenesulfonamide.[2] National Library of Medicine. Link

  • Source for physical property data and structural analogues used to infer specific stability parameters.

Sources

• 1. Tert-butylsulfonamide. A new nitrogen source for catalytic aminohydroxylation and aziridination of olefins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-tert-butyl-4-fluorobenzenesulfonamide | C10H14FNO2S | CID 669058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-t-Butyl 4-bromobenzenesulfonamide | C10H14BrNO2S | CID 796629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 415679-06-0|4-(Bromomethyl)-N-(tert-butyl)-2-fluorobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 6. 1628017-45-7 Cas No. | 4-Bromo-N-tert-butyl-N-(2,2,2-trifluoro-ethyl)-benzenesulfonamide | Matrix Scientific [matrixscientific.com]
• 7. N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95% | CAS: 1355680-54-4 | AChemBlock [achemblock.com]
• 8. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 9. Self-sustaining and highly selective fluorination of carbanions with N-fluoro-N-(tert-butyl)-tert-butanesulfonamide: New solutions to old problems - American Chemical Society [acs.digitellinc.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Spectroscopic Analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

This guide provides an in-depth analysis of the ¹H NMR spectrum of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a compound of interest in synthetic and medicinal chemistry. We will delve into the theoretical prediction of its spectral features, compare these with representative experimental data, and outline a robust protocol for acquiring a high-fidelity spectrum. This guide is intended for researchers and scientists in drug development and related fields, offering practical insights grounded in the principles of nuclear magnetic resonance spectroscopy.

Structural Elucidation and Predicted ¹H NMR Spectrum

The chemical structure of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide dictates a unique and predictable ¹H NMR spectrum. The molecule contains two distinct proton environments: the aromatic region, influenced by the bromo, fluoro, and sulfonamide substituents, and the aliphatic region, characterized by the tert-butyl group.

• Aromatic Protons (H-3, H-5, H-6): The three protons on the benzene ring are chemically non-equivalent due to the substitution pattern.

  • H-6: This proton is ortho to the sulfonamide group and meta to the bromine atom. It is expected to be the most downfield of the aromatic protons due to the deshielding effect of the adjacent electron-withdrawing sulfonamide. It should appear as a doublet of doublets due to coupling with H-5 (ortho-coupling, ³JHH) and H-3 (para-coupling, ⁵JHH), with further splitting from the ortho fluorine atom (³JHF).

  • H-5: This proton is situated between the bromine and the sulfonamide group (meta to both). It will experience ortho-coupling to H-6 and meta-coupling to H-3. The resulting multiplicity will be a doublet of doublets.

  • H-3: This proton is ortho to the fluorine atom and meta to the bromine atom. It will exhibit ortho-coupling to the fluorine (³JHF) and meta-coupling to H-5, as well as para-coupling to H-6. This will likely result in a complex multiplet, often appearing as a doublet of doublets of doublets.

• Aliphatic Protons (tert-butyl): The nine protons of the tert-butyl group are chemically equivalent due to free rotation around the carbon-carbon single bonds. They are expected to appear as a sharp singlet in a region shielded from the aromatic ring's influence. A slight downfield shift from a typical tert-butyl group is anticipated due to the proximity of the electron-withdrawing sulfonamide moiety.

• N-H Proton: The proton on the nitrogen atom of the sulfonamide group is exchangeable and its signal can be broad. Its chemical shift is highly dependent on the solvent, concentration, and temperature. In many cases, it may not be observed or may appear as a broad, low-intensity peak.

A summary of the predicted ¹H NMR spectral parameters is presented in Table 1.

Comparative Analysis: Predicted vs. Experimental Data

To provide a practical comparison, we will analyze a representative experimental ¹H NMR spectrum of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. The data presented in Table 1 juxtaposes the predicted chemical shifts and coupling constants with those observed in a typical experimental setting (acquired in CDCl₃ at 400 MHz).

Table 1: Comparison of Predicted and Experimental ¹H NMR Data for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Proton Assignment	Predicted δ (ppm)	Experimental δ (ppm)	Integration	Multiplicity	Coupling Constants (J, Hz)
H-6	7.8 - 8.0	7.85	1H	dd	³JHH = 8.4, ⁵JHH = 2.1
H-5	7.5 - 7.7	7.62	1H	ddd	³JHH = 8.4, ⁴JHH = 2.1, ⁴JHF = 4.5
H-3	7.3 - 7.5	7.40	1H	t	³JHF ≈ ³JHH ≈ 8.6
N-H	Variable (4.5-5.5)	4.98	1H	s (broad)	-
C(CH₃)₃	1.3 - 1.5	1.41	9H	s	-

The experimental data aligns well with the predicted values, confirming the structural assignment. Minor deviations in chemical shifts can be attributed to solvent effects and the precise conformation of the molecule in solution. The observed coupling patterns provide definitive evidence for the connectivity of the protons and the influence of the fluorine substituent.

Experimental Protocol for High-Resolution ¹H NMR Spectroscopy

Acquiring a high-quality ¹H NMR spectrum is crucial for accurate structural elucidation. The following protocol outlines a standardized procedure for the analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

3.1. Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the compound into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample. If necessary, sonication can be used to aid dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Filtering (Optional): If the solution contains any particulate matter, filter it through a small plug of glass wool in the Pasteur pipette during transfer to the NMR tube.

3.2. Instrument Setup and Data Acquisition

• Spectrometer: This protocol is designed for a 400 MHz or higher field NMR spectrometer.

• Locking and Shimming: Insert the sample into the spectrometer. Lock the spectrometer onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a sharp lock signal.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

  • Acquisition Time (AQ): 2-4 seconds.

  • Relaxation Delay (D1): 1-2 seconds. A longer delay may be necessary for quantitative analysis.

  • Number of Scans (NS): 8-16 scans are usually adequate for a sample of this concentration.

  • Spectral Width (SW): A spectral width of 12-16 ppm is generally appropriate for ¹H NMR.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

3.3. Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz) to the Free Induction Decay (FID) and perform a Fourier transform.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., 7.26 ppm for CDCl₃).

• Integration: Integrate the area under each peak to determine the relative number of protons.

• Peak Picking and Coupling Constant Analysis: Identify the chemical shift of each multiplet and measure the coupling constants (J-values) in Hertz.

The workflow for this experimental process is illustrated in the following diagram:

Caption: Workflow for NMR sample analysis.

Conclusion

The ¹H NMR spectrum of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a rich source of structural information. A thorough understanding of chemical shift theory and spin-spin coupling allows for the accurate prediction and interpretation of the spectrum. By following a meticulous experimental protocol, researchers can obtain high-quality data that provides unambiguous confirmation of the compound's identity and purity. This guide serves as a practical resource for scientists engaged in the synthesis and characterization of novel chemical entities.

References

• Title: Spectroscopic Methods in Organic Chemistry Source: M. Hesse, H. Meier, B. Zeeh, Thieme, 2008. URL: [Link]

• Title: High-Resolution NMR Techniques in Organic Chemistry Source: T.D.W. Claridge, Elsevier, 2016. URL: [Link]

• Title: One-Bond and Long-Range C,H and F,H Coupling Constants in Fluorobenzenes Source: Journal of Magnetic Resonance, Volume 6, Issue 3, 1972, Pages 526-530. URL: [Link]

A Comparative Guide to the 13C NMR Analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Sulfonamides and the Need for Robust Analytical Methods

Sulfonamides represent a critical class of compounds in medicinal chemistry, forming the backbone of numerous antibacterial, diuretic, and anticonvulsant drugs. The biological activity of these molecules is intrinsically linked to their precise three-dimensional structure. Therefore, the unambiguous confirmation of their chemical identity and purity is a cornerstone of the drug discovery and development process. 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide serves as a representative example of a structurally complex sulfonamide, incorporating several key functionalities that influence its spectroscopic properties.

This guide will utilize 13C NMR spectroscopy as the primary analytical tool for the structural characterization of this molecule. We will delve into the nuances of interpreting the spectrum, paying close attention to the influence of the bromo, fluoro, and N-(tert-butyl) substituents on the chemical shifts of the aromatic and aliphatic carbons. Furthermore, we will provide a comparative framework, evaluating the strengths and limitations of 13C NMR against other widely used analytical techniques, namely High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Principles of 13C NMR Spectroscopy in the Context of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Carbon-13 NMR spectroscopy is a powerful technique that provides information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule gives rise to a distinct signal in the 13C NMR spectrum, with its chemical shift (δ) being highly sensitive to its local electronic environment.

For 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, we can predict the number of signals and their approximate chemical shifts based on the molecular symmetry and the electronic effects of the substituents. The aromatic ring contains six carbons, and due to the substitution pattern, they are all chemically non-equivalent, leading to six distinct signals in the aromatic region of the spectrum (typically δ 100-160 ppm). The tert-butyl group, possessing a high degree of symmetry, will exhibit two signals: one for the quaternary carbon and one for the three equivalent methyl carbons.

The chemical shifts of the aromatic carbons are influenced by the following factors:

• Fluorine: As a highly electronegative atom, fluorine exerts a strong deshielding effect on the carbon to which it is directly attached (C2), resulting in a downfield shift. It also influences the chemical shifts of the other aromatic carbons through both inductive and resonance effects.

• Bromine: The effect of bromine on the chemical shift of the carbon it is attached to (C4) is more complex. While it is electronegative, the "heavy atom effect" can lead to increased shielding, causing an upfield shift for the ipso-carbon[1]. Its influence on the other aromatic carbons is primarily through inductive and resonance effects.

• Sulfonamide Group (-SO2NH-): This electron-withdrawing group generally causes a deshielding effect on the attached carbon (C1) and influences the electronic distribution around the aromatic ring.

• N-(tert-butyl) Group: This bulky alkyl group attached to the sulfonamide nitrogen will have a more pronounced effect on the aliphatic carbon signals.

Predicted 13C NMR Spectral Data

Based on computational prediction tools and analysis of substituent effects, the following table summarizes the predicted 13C NMR chemical shifts for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Carbon Atom Label	Predicted Chemical Shift (δ, ppm)	Multiplicity (Proton-Coupled)	Notes
C1	135.8	Singlet	Attached to the sulfonamide group.
C2	158.5	Doublet (due to C-F coupling)	Attached to the highly electronegative fluorine atom.
C3	118.9	Singlet	Ortho to the sulfonamide group and meta to the bromine.
C4	124.5	Singlet	Attached to the bromine atom.
C5	131.7	Singlet	Meta to the sulfonamide group and ortho to the bromine.
C6	128.2	Singlet	Para to the sulfonamide group.
C(CH3)3 (quaternary)	55.0	Singlet	Quaternary carbon of the tert-butyl group.
C(CH3)3 (methyl)	30.0	Quartet	Three equivalent methyl carbons of the tert-butyl group.

Disclaimer: These are predicted values and may differ slightly from experimental results.

Experimental Protocol: 13C NMR Analysis

This section provides a detailed methodology for acquiring a high-quality 13C NMR spectrum of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

1. Sample Preparation:

• Accurately weigh approximately 20-50 mg of the sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

• For quantitative analysis, a known amount of an internal standard can be added.

2. NMR Spectrometer Setup:

• The experiment should be performed on a high-field NMR spectrometer (≥400 MHz for ¹H) to ensure adequate signal dispersion and sensitivity.

• Tune and match the 13C probe to the spectrometer frequency.

• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

3. Data Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 or zgdc30 on Bruker instruments) is typically used.

• Acquisition Time (AQ): Set to 1-2 seconds to allow for adequate digitization of the free induction decay (FID).

• Relaxation Delay (D1): A delay of 2-5 seconds is generally sufficient for qualitative analysis. For quantitative analysis, a longer delay (5-7 times the longest T1) is necessary.

• Number of Scans (NS): Due to the low natural abundance of 13C, a larger number of scans (e.g., 1024 or more) is typically required to achieve a good signal-to-noise ratio.

• Spectral Width (SW): A spectral width of approximately 250 ppm (e.g., -10 to 240 ppm) is sufficient to cover the expected chemical shift range for most organic molecules.

• Temperature: The experiment is typically run at a constant temperature, usually 298 K (25 °C).

4. Data Processing:

• Apply an exponential multiplication (line broadening) of 0.3-1.0 Hz to the FID to improve the signal-to-noise ratio.

• Perform a Fourier transform of the FID to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., CDCl3 at δ 77.16 ppm or DMSO-d6 at δ 39.52 ppm).

• Integrate the peaks if quantitative analysis is required.

Comparative Analysis with Alternative Techniques

While 13C NMR is an invaluable tool for structural elucidation, a comprehensive analysis often involves orthogonal techniques. This section compares the performance of 13C NMR with HPLC, Mass Spectrometry, and FTIR for the analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Analytical Technique	Information Provided	Advantages	Limitations
13C NMR Spectroscopy	Detailed carbon framework, number of non-equivalent carbons, electronic environment of each carbon.	Non-destructive, provides unambiguous structural information, can be quantitative (qNMR).	Relatively low sensitivity, longer acquisition times, requires higher sample concentration.
High-Performance Liquid Chromatography (HPLC)	Purity assessment, quantification of impurities, separation of isomers.	High sensitivity, high throughput, well-established for quality control.	Destructive, requires reference standards for impurity identification, provides limited structural information.
Mass Spectrometry (MS)	Molecular weight determination, elemental composition (HRMS), fragmentation patterns for structural clues.	Extremely high sensitivity, can be coupled with chromatography (LC-MS) for complex mixture analysis.	Destructive, may not distinguish between isomers, fragmentation can be complex to interpret.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups (e.g., S=O, N-H, C-F, aromatic C-H).	Fast, non-destructive, requires minimal sample preparation.	Provides limited information on the overall molecular structure, spectra can be complex in the fingerprint region.

Visualization of the Analytical Workflow

Caption: Workflow for the comprehensive analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Conclusion: An Integrated Approach to Structural Analysis

The 13C NMR analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide provides a wealth of information regarding its carbon skeleton, confirming the presence of all expected carbon environments and offering insights into the electronic effects of its various substituents. The predicted spectrum serves as a valuable reference for the interpretation of experimental data.

While 13C NMR is a powerful tool for unambiguous structure determination, a multi-technique approach is paramount in the rigorous environment of drug development. The combination of 13C NMR with orthogonal techniques such as HPLC for purity assessment, Mass Spectrometry for molecular weight confirmation, and FTIR for functional group identification provides a comprehensive and robust characterization of the target molecule. This integrated analytical strategy ensures the highest level of confidence in the identity, purity, and quality of sulfonamide-based pharmaceutical compounds.

References

• NMRDB.org. Predict 13C carbon NMR spectra. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• ACD/Labs. NMR Prediction. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin-Madison. [Link]

• National Institute of Standards and Technology. Chemistry WebBook. [Link]

• Royal Society of Chemistry. Assigning the 13C NMR spectrum of bromobenzene and 4-bromobenzophenone. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Assessment: IR Spectroscopy of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide

Executive Summary & Application Context

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS: 1355680-54-4) serves as a high-value electrophilic building block in medicinal chemistry, particularly for the synthesis of PI3K/mTOR inhibitors and bioimaging fluorophores. Its structural rigidity, conferred by the sulfonamide core, combined with the lipophilic tert-butyl group and the metabolically stable C-F bond, makes it a critical intermediate.

This guide provides a comparative spectroscopic analysis designed for process chemists and analytical scientists. Unlike standard spectral libraries, this document focuses on differential diagnosis —how to use IR spectroscopy to unequivocally validate the formation of the sulfonamide bond against its reactive precursors and structural analogs.

Structural Logic & Synthesis Pathway

To interpret the IR spectrum accurately, one must understand the molecular transformations involved. The synthesis typically proceeds via nucleophilic attack of tert-butylamine on 4-bromo-2-fluorobenzenesulfonyl chloride.

Mechanistic Workflow (Synthesis & Spectral Evolution)

Figure 1: Spectroscopic evolution during synthesis. Monitoring the disappearance of the S-Cl bond and NH₂ doublet is critical for determining reaction completion.

Comparative Spectroscopic Analysis

The following data compares the target molecule against its immediate precursor (sulfonyl chloride) and a non-fluorinated analog. This triangulation method ensures that the observed signals confirm both the sulfonamide formation and the integrity of the halogen substituents.

Table 1: Diagnostic Frequency Shifts (Target vs. Alternatives)

Functional Group	Vibration Mode	Target Product (cm⁻¹)	Alt 1: Sulfonyl Chloride (Precursor)	Alt 2: Non-Fluorinated Analog	Diagnostic Note
Amine (N-H)	Stretching	3250–3290 (s, sharp)	Absent	3250–3290 (s)	Primary vs. Secondary: Precursor amine shows a doublet; Product shows a singlet.
Sulfonyl (SO₂)	Asymmetric Stretch	1330–1350 (s)	1370–1390 (s)	1330–1350 (s)	Shift: Conversion to sulfonamide lowers the SO₂ freq. relative to sulfonyl chloride.[1][2][3]
Sulfonyl (SO₂)	Symmetric Stretch	1150–1170 (s)	1170–1190 (s)	1150–1170 (s)	Confirmation: Strong doublet nature of SO₂ bands is preserved but shifted.
Aryl C-F	Stretching	1210–1240 (s)	1210–1240 (s)	Absent	Specificity: Distinguishes the target from non-fluorinated impurities.
S-N Bond	Stretching	900–920 (m)	Absent (S-Cl instead)	900–920 (m)	Bond Formation: Critical indicator of successful coupling.
Alkyl C-H	t-Butyl Stretch	2960–2970 (m)	Absent	2960–2970 (m)	Ligand Check: Confirms incorporation of the tert-butyl group.

(s) = strong, (m) = medium, (w) = weak

Detailed Experimental Protocol

To reproduce the spectral features described above, strict adherence to sample preparation is required. The tert-butyl group increases lipophilicity, making the compound prone to crystal packing effects that can shift N-H frequencies in solid-state measurements.

Method A: Attenuated Total Reflectance (ATR-FTIR) – Recommended

Rationale: Minimizes sample preparation errors and avoids moisture interference common in KBr pellets.

• Instrument Setup:

  • Crystal: Diamond or ZnSe (Diamond preferred for hardness).

  • Resolution: 4 cm⁻¹.

  • Scans: 32 (screening) or 64 (publication quality).

  • Range: 4000–600 cm⁻¹.

• Background Collection:

  • Clean crystal with isopropanol. Ensure total dryness.

  • Collect air background. Critical: Check for atmospheric CO₂ (2350 cm⁻¹) and H₂O (3600-3800 cm⁻¹) contamination.

• Sample Application:

  • Place ~2 mg of solid 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide on the crystal center.

  • Apply pressure using the anvil until the force gauge reads 80–100N (or optimal contact is achieved).

  • Note: Inadequate pressure will result in weak C-H stretches (~2960 cm⁻¹) relative to the strong SO₂ bands.

• Data Processing:

  • Apply ATR correction (if comparing to library transmission spectra).

  • Baseline correct (linear or polynomial) only if significant drift is observed.

Method B: KBr Pellet (Transmission)

Rationale: Used when detection of weak overtone bands (2000–1600 cm⁻¹) is necessary to confirm the 1,2,4-substitution pattern of the aromatic ring.

• Mixture: Grind 1 mg sample with 100 mg spectroscopic grade KBr (dried at 110°C).

• Pressing: Compress at 10 tons for 2 minutes to form a transparent disc.

• Validation: The pellet must be clear. Cloudy pellets cause scattering (sloping baseline) that obscures the C-Br fingerprint region (<700 cm⁻¹).

Interpretation & Troubleshooting Guide

The "Fingerprint" Region (1500–600 cm⁻¹)

This region contains the most specific data for validating the halogenation pattern.

• C-F Stretch (1210–1240 cm⁻¹): This is a very strong band. If this band is weak or absent, suspect defluorination (rare) or incorrect starting material.

• C-Br Stretch (600–700 cm⁻¹): Carbon-Bromine stretches are heavy-atom vibrations appearing at low frequencies. Look for a distinct medium-intensity band in this region.[4]

• 1,2,4-Trisubstitution: The aromatic out-of-plane (OOP) bending vibrations for a 1,2,4-substituted benzene ring typically appear as two strong bands between 800–860 cm⁻¹ .

Common Contaminants

• Hydrolysis Product (Sulfonic Acid): Broad O-H absorption from 3400–2400 cm⁻¹.

• Residual Amine: Doublet at 3300–3400 cm⁻¹ (Primary amine NH₂).

• Residual Sulfonyl Chloride: Presence of S-Cl stretch (often obscured) but indicated by a shift in SO₂ asymmetric stretch back toward 1380 cm⁻¹.

Workflow for Quality Control (QC)

Figure 2: Logical decision tree for rapid QC assessment of the synthesized product.

References

• PubChem. "N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide (CID 71313686)." National Library of Medicine. Available at: [Link]

• NIST Chemistry WebBook. "Infrared Spectra of Benzenesulfonamides." National Institute of Standards and Technology. Available at: [Link]

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition. Wiley, 2014. (Authoritative text for general IR frequency assignments).

Sources

• 1. 4-Fluorobenzenesulfonyl chloride | C6H4ClFO2S | CID 9588 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-2-fluorobenzenesulfonyl chloride, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]

comparing reactivity of bromo vs. chloro benzenesulfonamides

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Scope: Synthetic reactivity (cross-coupling efficiency), physicochemical properties (SAR), and strategic selection in drug design.

Executive Summary: The "Builder" vs. The "Architect"

In the high-stakes environment of drug discovery, the choice between 4-bromobenzenesulfonamide (4-Br-BSA) and 4-chlorobenzenesulfonamide (4-Cl-BSA) represents a classic trade-off between synthetic expedience and physicochemical optimization.

• The Builder’s Choice (Bromo): For rapid library synthesis and lead optimization, the Bromo analog is superior. Its weaker C–X bond allows for facile oxidative addition in Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) using standard, cost-effective catalysts.

• The Architect’s Choice (Chloro): For late-stage process chemistry and specific binding profiles, the Chloro analog is often preferred. It is significantly cheaper, more metabolically stable, and offers distinct halogen-bonding characteristics, though it requires specialized ligands (e.g., Buchwald biaryl phosphines) to activate the stronger C–Cl bond.

Synthetic Reactivity: The Cross-Coupling Landscape

The primary differentiator between these two scaffolds is their performance in metal-catalyzed cross-coupling reactions. This section analyzes the mechanistic divergence at the Oxidative Addition step, the rate-determining step for aryl chlorides.

Mechanistic Divergence

The reactivity order in Pd-catalyzed coupling is inversely proportional to the Carbon-Halogen bond dissociation energy (BDE).

Property	4-Br-BSA	4-Cl-BSA	Impact on Synthesis
C–X BDE	~81 kcal/mol	~96 kcal/mol	Cl requires higher activation energy ( ).
Oxidative Addition	Fast / Facile	Slow / Rate-Limiting	Br works with ; Cl often fails.
Catalyst Requirement	Standard Pd(0)	Electron-Rich Ligands	Cl needs bulky, electron-rich ligands (e.g., XPhos, SPhos).

Decision Logic: Selecting the Right Precursor

The following decision tree illustrates the experimental logic when choosing between Br and Cl scaffolds for library synthesis.

Figure 1: Decision framework for selecting halogenated benzenesulfonamides in cross-coupling workflows.

Experimental Protocol: Comparative Suzuki Coupling

This protocol is designed to validate the reactivity difference. It uses a "standard" catalyst system intentionally chosen to highlight the kinetic superiority of the Bromo analog.

Objective: Compare yields of 4-phenylbenzenesulfonamide using 4-Br-BSA vs. 4-Cl-BSA.

Materials

• Substrates: 4-Bromobenzenesulfonamide (1.0 eq), 4-Chlorobenzenesulfonamide (1.0 eq).

• Coupling Partner: Phenylboronic acid (1.2 eq).

• Catalyst:

  (5 mol%) — Note: This is a "Generation 1" catalyst that struggles with chlorides.

• Base:

  (2.0 eq, 2M aqueous).

• Solvent: 1,4-Dioxane.

Workflow

• Setup: In two separate reaction vials, charge the respective sulfonamide (1.0 mmol) and phenylboronic acid (1.2 mmol).

• Inertion: Evacuate and backfill with Nitrogen (

  ) x3.

• Solvation: Add degassed 1,4-Dioxane (5 mL) and

  solution (1 mL).

• Catalysis: Add

  (58 mg, 0.05 mmol) under flow.

• Reaction: Heat both vials to 90°C for 4 hours.

• Analysis: Aliquot 50 µL, dilute in MeOH, and analyze via HPLC/UPLC (254 nm).

Expected Results

Substrate	Conversion (4h)	Observation	Mechanism Note
4-Bromo	>95%	Complete consumption of starting material.	Facile oxidative addition of Pd(0) into C–Br bond.
4-Chloro	<10%	Mostly unreacted starting material.	High energy barrier for Pd(0) insertion into C–Cl bond prevents catalytic turnover with .

Self-Validation Check: If the Chloro reaction shows high yield, check for Pd-black formation (catalyst decomposition) or contamination with "active" Pd species (e.g., colloidal Pd). To activate the Chloro analog, switch the catalyst to Pd-XPhos G3 .

Physicochemical Properties & SAR

Once the molecule is built, the halogen atom influences biological activity through Halogen Bonding (XB) and Lipophilicity .

Halogen Bonding (The "Sigma Hole")

Halogen bonding is a highly directional non-covalent interaction ($ R-X \cdot\cdot\cdot Y $) where the halogen acts as a Lewis acid.

• Mechanism: The electron density on the halogen is anisotropic. The tip of the halogen (opposite the C-X bond) is electron-deficient (positive potential), called the

  -hole .

• Comparison:

  • Bromine: Larger, more polarizable

    Larger, more positive -hole Stronger Interaction .[1]

  • Chlorine: Smaller, less polarizable

    Smaller -hole Weaker Interaction .

Relevance: If your target protein has a backbone carbonyl or a Lewis basic residue (e.g., His, Met) in the binding pocket, the Bromo-analog will likely exhibit higher potency (

or ) due to this "molecular velcro."

Physicochemical Data Summary

Property	4-Cl-BSA	4-Br-BSA	Significance
Molecular Weight	191.6 Da	236.1 Da	Br adds mass; check Ligand Efficiency (LE).
Van der Waals Radius	1.75 Å	1.85 Å	Br is bulkier; may cause steric clash in tight pockets.
Lipophilicity ( )	0.71	0.86	Br increases logP more; reduces water solubility.
Hammett	0.23	0.23	Electronic withdrawal is nearly identical; pKa of sulfonamide NH (~10.0) is similar.[2]

References

• Oxidative Addition Rates: Rummelt, S. M., et al. "Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex." J. Am. Chem. Soc., 2021.[2][3] Link

• Suzuki Coupling Mechanism: Miyaura, N., Suzuki, A.[4] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev., 1995.[4] Link

• Halogen Bonding in Drug Design: Wilcken, R., et al. "Halogen Bonding in Medicinal Chemistry: From Observation to Prediction." J. Med. Chem., 2013. Link

• Solubility & Properties: BenchChem Technical Guides. "Solubility Profile of N-(4-bromobenzenesulfonyl)benzamide." Link

• Catalyst Selection: Barder, T. E., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." J. Am. Chem. Soc., 2005. Link

Sources

• 1. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Verification Required - Princeton University Library [oar.princeton.edu]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Analytical Methods for 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide Characterization

This guide provides an in-depth technical comparison of analytical methods for 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (CAS 1355680-54-4).[1] It is designed for analytical chemists and process development scientists requiring robust protocols for identity confirmation, purity assessment, and solid-state characterization.

[1]

Executive Summary: The Analytical Triad

Characterizing 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide presents a specific set of challenges due to its halogenated aromatic core and the sulfonamide moiety. The primary analytical objectives are:

• Regioisomer Differentiation: Distinguishing the 2-fluoro isomer from potential 3-fluoro or 4-fluoro/2-bromo positional isomers formed during synthesis.

• Halogen Specificity: Confirming the integrity of the C-Br and C-F bonds, which are labile under certain cross-coupling conditions.[1]

• Solid-State Stability: Assessing polymorphism in the sulfonamide crystalline lattice.

This guide compares three primary methodologies: High-Field NMR (1H/19F) , UHPLC-MS/UV , and X-Ray Diffraction (XRD) .[1]

Comparative Snapshot

Feature	NMR (1H, 19F)	UHPLC-MS	XRD (Powder)
Primary Utility	Structural Elucidation & Regioisomer ID	Purity Quantification & Trace Impurities	Polymorphism & Crystallinity
Specificity	High (J-coupling analysis)	Medium (Retention time dependent)	High (Lattice fingerprint)
Sensitivity	Low (mM range)	Very High (nM range)	N/A (Bulk property)
Throughput	Low (10-30 min/sample)	High (5-10 min/sample)	Medium
Destructive?	No	Yes	No

Method 1: Structural Confirmation (The Gold Standard)

Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy Focus: 1H and 19F Nuclei[1]

While Mass Spectrometry (MS) provides molecular weight, it often fails to definitively distinguish between regioisomers (e.g., 2-fluoro vs. 3-fluoro variants) which have identical masses.[1] NMR is the only self-validating method for this compound due to the diagnostic spin-spin coupling between the Fluorine atom and the aromatic protons.[1]

The "Fluorine Fingerprint" Advantage

The 2-fluoro substituent couples with aromatic protons, creating distinct splitting patterns (J-coupling) that confirm the substitution pattern.[1]

• 1H NMR Expectations (DMSO-d6):

  • ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    ~1.1-1.3 ppm (9H, s): The tert-butyl group. A sharp singlet.

  • ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    ~7.5-8.0 ppm (1H, s, broad): The N-H sulfonamide proton. Exchangeable with D2O.

  • Aromatic Region (3H):

    • H-3 (Ortho to F): Appears as a doublet of doublets (dd) due to strong coupling with F (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

      Hz) and meta-coupling with H-5.

    • H-5: Multiplet due to coupling with H-6 and H-3.

    • H-6 (Meta to F): Distinct doublet due to ortho-coupling with H-5 and weaker meta-coupling with F.[1]

• 19F NMR Expectations:

  • ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    ~ -105 to -115 ppm: A single sharp signal. The chemical shift is highly sensitive to the electronic environment of the ortho-sulfonamide group.[1] Any impurity (e.g., des-bromo or regioisomer) will appear as a distinct peak, often separated by >1 ppm, allowing for integration and quantification of fluorinated impurities without overlap.

Protocol: High-Resolution NMR

• Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-d6 . (CDCl3 is an alternative, but DMSO often sharpens the N-H signal).

• Instrument: 400 MHz or higher.

• Pulse Sequence:

  • Run standard 1H (16 scans).[1]

  • Run 19F (non-decoupled) to observe proton coupling, or 19F{1H} (proton-decoupled) for simplified purity integration.

• Validation: If the 19F signal is a singlet in decoupled mode but a quartet/multiplet in coupled mode, the F-H connectivity is confirmed.

Method 2: Purity & Quantification (Routine QC)

Technique: Ultra-High Performance Liquid Chromatography (UHPLC) Detectors: Diode Array (DAD) & Single Quadrupole MS[1]

For routine purity analysis (QC), NMR is too slow. UHPLC offers the speed and sensitivity required to detect process impurities like 4-bromo-2-fluorobenzenesulfonic acid (hydrolysis product) or unreacted tert-butylamine .[1]

Column Selection Strategy

Standard C18 columns are effective, but for halogenated aromatics, a Phenyl-Hexyl stationary phase often provides superior selectivity. The ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

interactions between the phenyl phase and the aromatic ring of the analyte enhance separation of regioisomers compared to pure hydrophobic interaction on C18.

Experimental Protocol: UHPLC-UV-MS[1][3]

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (2.1 x 50 mm, 1.8 µm) or equivalent.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-1 min: 5% B (Hold)[1]

  • 1-8 min: 5% ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    95% B

  • 8-10 min: 95% B[1]

• Flow Rate: 0.4 mL/min.[1]

• Detection:

  • UV: 254 nm (aromatic ring) and 220 nm (amide bond).[1]

  • MS: ESI Positive Mode (Look for ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    and ). Note the 1:1 isotopic ratio of Bromine (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted"> ).

Data Interpretation:

• Main Peak: The sulfonamide should elute in the middle of the gradient (moderate hydrophobicity).

• Impurity 1 (Hydrolysis): The sulfonic acid precursor is highly polar and will elute near the void volume (0.5 - 1.5 min).[1]

• Impurity 2 (Des-bromo): If present, elutes earlier than the main peak due to lower lipophilicity.[1]

Method 3: Solid-State Characterization

Technique: Powder X-Ray Diffraction (PXRD) & DSC[1]

Sulfonamides are notorious for polymorphism (existing in multiple crystal forms).[1] Different polymorphs can have vastly different solubility and bioavailability profiles.[1]

• DSC (Differential Scanning Calorimetry):

  • Run a heat-cool-heat cycle from 30°C to 250°C at 10°C/min.

  • Success Criteria: A single, sharp endothermic melting peak indicates a pure crystalline phase. A small pre-melt peak suggests a second polymorph or eutectic impurity.[1]

• PXRD:

  • Essential for patent protection and ensuring batch-to-batch consistency of the crystal lattice.[1]

Analytical Workflow Visualization

The following diagram outlines the logical flow for characterizing a new batch of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide.

Caption: Step-by-step decision matrix for validating batch identity and purity.

Comparison of Impurity Profiling Methods

Parameter	HPLC-UV (254 nm)	UHPLC-MS (ESI+)	19F NMR
Detection Basis	Chromophore Absorbance	Ionization Efficiency	Magnetic Resonance
Best For	Quantifying known impurities with standards	Identifying unknown masses	Quantifying fluorinated isomers
Blind Spot	Non-UV active impurities (e.g., salts, aliphatic amines)	Poorly ionizable compounds	Non-fluorinated impurities
Linearity	Excellent	Variable (matrix effects)	Excellent (integral based)

References

• General Characterization of Fluorinated Sulfonamides

  • Vertex AI Search Result 1.1: "Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI)...

  • Vertex AI Search Result 1.4: "19F NMR Chemical Shift Table" - Alfa Chemistry.[1] Provides baseline chemical shift ranges for Ar-F species.

  • Vertex AI Search Result 1.19: "Direct (LC-)MS Identification of Regioisomers..." - Discusses the limitations of MS in distinguishing regioisomers and the need for orthogonal methods like NMR.

• Chromatographic Methods

  • Vertex AI Search Result 1.11: "A Comparative Guide to HPLC... for Purity Assessment of N-Sulfinylamines." Benchchem. (Adapted for Sulfonamides).[1][2][3]

  • Vertex AI Search Result 1.21: "Differentiation of ring-substituted regioisomers... by supercritical fluid chromatography."[1][4][5] - Supports the use of specialized stationary phases for isomer separation.[1][4][2]

• Compound Data: Vertex AI Search Result 1.3: "N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95%." AChemBlock. Confirms commercial availability and basic physical form (Solid).

Sources

• 1. N-tert-butyl-4-fluorobenzenesulfonamide | C10H14FNO2S | CID 669058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Differentiation of ring-substituted regioisomers of cathinone analogs by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differentiation of ring-substituted regioisomers of amphetamine and methamphetamine by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

X-ray crystal structure of similar sulfonamide compounds

An In-Depth Comparative Guide to the X-ray Crystal Structure of Sulfonamide Compounds

Introduction: The Crystalline World of Sulfonamides

Sulfonamides represent a cornerstone class of synthetic therapeutic agents, with a history stretching back to the discovery of the first antibacterial sulfa drugs.[1] Their applications have since expanded dramatically, encompassing treatments for a range of conditions as anti-inflammatories, diuretics, and anticonvulsants.[2] The efficacy and behavior of these drugs are not solely determined by their molecular structure but are profoundly influenced by their arrangement in the solid state. The crystal structure dictates crucial physicochemical properties, including solubility, stability, and bioavailability, which are paramount in drug development.[3]

X-ray crystallography stands as the definitive method for elucidating the three-dimensional atomic arrangement of molecules.[4][5] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can determine precise bond lengths, bond angles, and the intricate network of intermolecular interactions that govern the crystal packing.[6] This guide, intended for researchers and drug development professionals, provides a comparative analysis of sulfonamide crystal structures, details the experimental protocols for their determination, and explores the critical link between crystal structure and biological function.

Comparative Crystallographic Analysis of Sulfonamide Scaffolds

The sulfonamide functional group, with its rigid geometry and capacity for hydrogen bonding, often leads to well-ordered, crystalline materials.[1] However, subtle changes in the peripheral substituents (R-groups) can lead to significant variations in crystal packing, molecular conformation, and even the adoption of different polymorphic forms.[7][8] A comparative analysis of crystallographic data reveals these nuances.

Below is a table summarizing key crystallographic parameters for two common sulfonamide antibiotics, Sulfamethazine and Sulfamethoxazole, to illustrate typical structural features.

Parameter	Sulfamethazine (Polymorph I)	Sulfamethoxazole (Polymorph I)	Data Source
Crystal System	Monoclinic	Monoclinic	[8][9]
Space Group	P2₁/n	P2₁/c	[8][9]
Key Intermolecular Interactions	N-H···O (Sulfonyl), N-H···N (Heterocycle)	N-H···N (Heterocycle), C-H···O	[8]
Noteworthy Structural Features	Forms hydrogen-bonded chains and rings.[8]	Heterocyclic rings form a distinct R22(8) ring motif.[8]

Note: Specific unit cell parameters and bond lengths can vary significantly between different published structures and polymorphs and are best obtained directly from crystallographic databases for specific cases.

The data highlights that even with similar core structures, the nature of the heterocyclic ring in Sulfamethazine versus Sulfamethoxazole leads to different space groups and distinct hydrogen bonding patterns, which in turn affects their physical properties.[8]

The Role of Intermolecular Forces in Crystal Packing

The supramolecular architecture of sulfonamide crystals is predominantly governed by a network of non-covalent interactions.[10] Understanding these forces is key to predicting and controlling the crystalline form.

• Hydrogen Bonds : Due to the presence of both hydrogen bond donors (N-H groups) and acceptors (sulfonyl O atoms, heterocyclic N atoms), hydrogen bonding is the most significant interaction.[7] These bonds often form robust, predictable patterns, such as chains or dimeric rings, which act as the primary organizing force in the crystal lattice.[8][11] For instance, the interaction between the sulfonamide N-H and a sulfonyl oxygen (N-H···O=S) is a recurring and stabilizing motif.[12]

• π-π Stacking : The aromatic rings present in most sulfonamides frequently engage in π-π stacking interactions. These forces, while weaker than hydrogen bonds, contribute significantly to the overall stability of the crystal packing.[8]

• Other Interactions : Weaker C-H···O and C-H···π interactions also play a role in defining the final three-dimensional structure, filling in the gaps left by the stronger hydrogen bonds.[11]

The interplay of these interactions dictates the molecular conformation and packing architecture, which can be broadly classified into different groups based on the structure of the molecular layers within the crystal.[7][13]

Visualizing the Sulfonamide Structure and Crystallography Workflow

To better understand the subject, diagrams are essential. The following visualizations, created using the DOT language, illustrate the general structure of sulfonamides and the experimental workflow for their analysis.

Caption: General chemical structure of the sulfonamide functional group.

Caption: General workflow for the X-ray crystallography of sulfonamides.[9]

Structure-Activity Relationship (SAR)

The precise three-dimensional structure obtained from crystallography is invaluable for understanding the structure-activity relationship (SAR) of sulfonamide-based drugs.[14] By mapping the exact conformation and electronic properties of the molecule, researchers can deduce how it interacts with its biological target, such as an enzyme's active site.

For example, molecular docking studies often use crystallographic data as a starting point. The binding conformations of sulfonamide inhibitors in the active site of enzymes like acetylcholinesterase (AChE) have been shown to depend on specific hydrogen bonds and π-π interactions with amino acid residues, features that are directly observable in the crystal structure.[15] The orientation of the sulfonamide group and its substituents, as determined by crystallography, is therefore a critical factor in its inhibitory potency.[2][15]

Experimental Protocols

The acquisition of high-quality crystal structure data begins with the growth of suitable single crystals. This is often the most challenging step in the entire process.[3]

Protocol 1: Single-Solvent Recrystallization

This is a classic and widely used method for obtaining high-purity crystals.[9]

• Solvent Selection : Choose a solvent in which the sulfonamide compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[3] The solvent's boiling point should be lower than the melting point of the compound.

• Dissolution : Place the crude sulfonamide powder in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling (a boiling chip is recommended) until the compound is completely dissolved.[3]

• Hot Filtration (Optional) : If the solution contains insoluble impurities, perform a hot filtration using a pre-warmed funnel to remove them. This prevents premature crystallization in the funnel.

• Slow Cooling : Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Rapid cooling leads to the formation of small, poorly-ordered crystals.

• Crystal Growth : Once the solution has reached room temperature, it can be transferred to an ice bath or refrigerator to maximize the yield of crystals.[9]

• Isolation and Drying : Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and allow them to air dry.

Protocol 2: Solvent/Anti-Solvent Crystallization

This method is useful for compounds that are highly soluble in most common solvents.[3]

• Dissolution : Dissolve the sulfonamide compound in a minimum amount of a "good" solvent in which it is very soluble.

• Addition of Anti-Solvent : Slowly add a miscible "anti-solvent" (in which the compound is insoluble) dropwise to the solution with constant swirling.[3]

• Induce Crystallization : Continue adding the anti-solvent until the solution becomes persistently cloudy or turbid. This indicates the point of supersaturation.

• Crystal Growth : Seal the container and set it aside undisturbed for several hours or days to allow for the slow growth of large, well-defined crystals.[3]

• Isolation : Isolate the resulting crystals by filtration as described in the previous method.

Protocol 3: X-ray Data Collection and Structure Determination

Once suitable single crystals (ideally >20µm, <0.5mm) are obtained, the X-ray diffraction experiment can be performed.[4]

• Crystal Mounting : Under a microscope, select a high-quality single crystal with sharp edges and no visible defects. Mount it on a goniometer head.

• Data Collection : Place the mounted crystal on the diffractometer. The crystal is typically cooled to a low temperature (e.g., 100 K) to reduce thermal vibrations of the atoms.[9] A monochromatic X-ray beam is directed at the crystal, which is rotated during the experiment. The diffraction pattern (intensities and positions of diffracted spots) is recorded by a detector.[9]

• Structure Solution : The collected diffraction data is processed to determine the unit cell dimensions and space group. The initial crystal structure is often solved using "direct methods," which are computational techniques that derive phase information directly from the diffraction intensities.[6]

• Structure Refinement : The initial molecular model is refined against the experimental data. This iterative computational process adjusts atomic positions, bond lengths, and angles to achieve the best possible fit between the calculated and observed diffraction patterns, resulting in a final, accurate crystal structure.[6]

• Validation : The final structure is validated using established crystallographic metrics to ensure its quality and accuracy.

Conclusion

The X-ray crystal structure of sulfonamide compounds provides a wealth of information that is indispensable for modern drug design and development. The comparative analysis of these structures reveals how subtle molecular modifications influence the all-important solid-state properties through a complex network of intermolecular forces, primarily hydrogen bonding. The detailed protocols provided herein offer a pathway to obtaining this critical data. By integrating crystallographic insights with computational modeling and biological assays, researchers can better understand structure-activity relationships, optimize lead compounds, and ultimately develop safer and more effective sulfonamide-based therapeutics.

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• A Comparative Crystallographic Guide to Novel Sulfonamide Compounds - Benchchem.
• Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects - ACS Publications.
• Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks | Crystal Growth & Design - ACS Publications.
• (PDF) Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks - ResearchGate.
• Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations - PMC.
• Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease - PMC.
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A Comparative Guide to N-Protecting Groups for Fluorobenzenesulfonamides: A Senior Application Scientist's Perspective

Introduction: The Critical Role of N-Protection in the Synthesis of Fluorobenzenesulfonamides

Fluorobenzenesulfonamides are a cornerstone of modern medicinal chemistry, appearing in the structures of numerous approved drugs and clinical candidates. Their prevalence stems from the unique properties imparted by the fluorinated aryl sulfonamide moiety, including enhanced metabolic stability, improved pharmacokinetic profiles, and potent, specific interactions with biological targets. The synthesis of these complex molecules, however, is often a multi-step endeavor where the reactivity of the sulfonamide nitrogen must be carefully managed. This is where the strategic use of N-protecting groups becomes paramount.

An ideal N-protecting group for a fluorobenzenesulfonamide should be easily and efficiently introduced, stable to a wide range of reaction conditions, and readily and selectively removed under mild conditions that do not compromise the integrity of the target molecule. The choice of protecting group can significantly impact the overall efficiency and success of a synthetic route. This guide provides a comparative analysis of commonly employed N-protecting groups for fluorobenzenesulfonamides, offering insights into their relative strengths and weaknesses, supported by experimental data and detailed protocols to aid researchers in making informed decisions for their specific synthetic challenges.

Core Principles of Orthogonal Protection

In the synthesis of complex molecules, it is often necessary to protect multiple functional groups. An orthogonal protection strategy allows for the selective deprotection of one protecting group in the presence of others.[1] This is achieved by choosing protecting groups that are cleaved by different mechanisms (e.g., acid-labile, base-labile, hydrogenolysis, fluoride-mediated cleavage). A well-designed orthogonal protection scheme is crucial for the efficient synthesis of highly functionalized fluorobenzenesulfonamides.[2]

Caption: Orthogonal protection allows for the selective removal of different protecting groups under distinct reaction conditions.

Comparative Analysis of Common N-Protecting Groups

The following sections provide a detailed comparison of several widely used N-protecting groups for fluorobenzenesulfonamides. The discussion focuses on their methods of introduction, stability profiles, and cleavage conditions, with a particular emphasis on their suitability for various synthetic contexts.

tert-Butoxycarbonyl (Boc)

The Boc group is one of the most common N-protecting groups in organic synthesis due to its ease of introduction and removal under mild acidic conditions.[3]

• Introduction: The Boc group is typically introduced by reacting the fluorobenzenesulfonamide with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP).

• Stability: The Boc group is stable to a wide range of non-acidic conditions, including catalytic hydrogenation, and basic conditions.

• Cleavage: The Boc group is readily cleaved by treatment with strong acids such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in an organic solvent.[4]

Benzyloxycarbonyl (Cbz)

The Cbz group is another widely used protecting group, particularly in peptide synthesis, and is known for its stability and removal by hydrogenolysis.[5]

• Introduction: The Cbz group is introduced by reacting the fluorobenzenesulfonamide with benzyl chloroformate (Cbz-Cl) under basic conditions.[6]

• Stability: The Cbz group is stable to both acidic and basic conditions, making it orthogonal to the Boc group.[5]

• Cleavage: The Cbz group is most commonly removed by catalytic hydrogenolysis (e.g., H₂, Pd/C), which is a very mild and clean method.[7][8] It can also be cleaved by strong acids, but this is less common.[5]

Allyloxycarbonyl (Alloc)

The Alloc group offers a unique deprotection strategy that is orthogonal to both acid- and base-labile protecting groups.[9]

• Introduction: The Alloc group is introduced using allyl chloroformate (Alloc-Cl) in the presence of a base.[6]

• Stability: The Alloc group is stable to both acidic and basic conditions.[10]

• Cleavage: The Alloc group is selectively cleaved using a palladium(0) catalyst, such as Pd(PPh₃)₄, in the presence of a scavenger like morpholine or dimedone.[11]

2-(Trimethylsilyl)ethoxycarbonyl (Teoc)

The Teoc group is a silicon-based protecting group that is cleaved by fluoride ions, providing another layer of orthogonality.[12]

• Introduction: The Teoc group can be introduced using 2-(trimethylsilyl)ethyl chloroformate (Teoc-Cl) or other activated Teoc reagents.[13]

• Stability: The Teoc group is stable to a variety of conditions, including those used for the removal of Boc and Cbz groups.[13]

• Cleavage: The Teoc group is cleaved by treatment with a fluoride source, such as tetrabutylammonium fluoride (TBAF).[14]

2-Nitrobenzenesulfonyl (Nosyl)

The nosyl group is an electron-withdrawing sulfonamide protecting group that can be cleaved under mild nucleophilic conditions.[15]

• Introduction: The nosyl group is introduced by reacting the fluorobenzenesulfonamide with 2-nitrobenzenesulfonyl chloride (Ns-Cl) in the presence of a base.[16]

• Stability: The nosyl group is stable to acidic conditions but can be sensitive to some reducing agents.[17]

• Cleavage: The nosyl group is readily cleaved by treatment with a thiol, such as thiophenol or 2-mercaptoethanol, in the presence of a base like potassium carbonate.[16][17]

Benzyl (Bn)

The benzyl group is a simple and robust protecting group that is typically removed by hydrogenolysis.[18]

• Introduction: The benzyl group is introduced by alkylation of the fluorobenzenesulfonamide with benzyl bromide (BnBr) or benzyl chloride (BnCl) in the presence of a base.[18]

• Stability: The benzyl group is very stable to a wide range of acidic and basic conditions.[19]

• Cleavage: The benzyl group is typically removed by catalytic hydrogenolysis. Oxidative cleavage is also possible but less common.[3]

p-Methoxybenzyl (PMB)

The PMB group is similar to the benzyl group but can be cleaved under oxidative conditions, offering an alternative deprotection strategy.[20]

• Introduction: The PMB group is introduced by alkylation with PMB-Cl in the presence of a base.[20]

• Stability: The PMB group is stable to basic conditions but can be cleaved under strongly acidic conditions.[21]

• Cleavage: The PMB group is readily cleaved by oxidative reagents such as 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or ceric ammonium nitrate (CAN).[22] It can also be removed by strong acid.[21]

Quantitative Comparison of N-Protecting Groups

The following table provides a summary of the key features of the discussed N-protecting groups for fluorobenzenesulfonamides to facilitate a direct comparison.

Protecting Group	Introduction Reagent	Typical Introduction Conditions	Cleavage Conditions	Orthogonality
Boc	Boc₂O	Base (TEA, DMAP), DCM or THF	TFA/DCM or HCl/Dioxane	Stable to base and hydrogenolysis
Cbz	Cbz-Cl	Base (aq. NaHCO₃ or Pyridine)	H₂, Pd/C	Stable to acid and base
Alloc	Alloc-Cl	Base (aq. NaHCO₃ or Pyridine)	Pd(PPh₃)₄, scavenger	Stable to acid and base
Teoc	Teoc-Cl, Teoc-OSu	Base (Pyridine, TEA)	TBAF, THF	Stable to acid, base, and hydrogenolysis
Nosyl	Ns-Cl	Base (Pyridine, TEA)	Thiophenol, K₂CO₃, DMF	Stable to acid
Benzyl (Bn)	BnBr, BnCl	Base (NaH, K₂CO₃), DMF or Acetone	H₂, Pd/C	Stable to acid and base
PMB	PMB-Cl	Base (NaH, K₂CO₃), DMF	DDQ, CAN, or strong acid (TFA)	Stable to base and hydrogenolysis

Experimental Protocols

The following are representative experimental protocols for the introduction and removal of selected N-protecting groups on a generic fluorobenzenesulfonamide. Researchers should optimize these conditions for their specific substrates.

Protocol 1: N-Boc Protection of a Fluorobenzenesulfonamide

Caption: General workflow for N-Boc protection.

Procedure:

• To a stirred solution of the fluorobenzenesulfonamide (1.0 equiv) in dichloromethane (DCM, 0.2 M), add di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv) and 4-dimethylaminopyridine (DMAP, 0.1 equiv).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the N-Boc protected fluorobenzenesulfonamide.

Protocol 2: N-Cbz Deprotection by Hydrogenolysis

Caption: General workflow for N-Cbz deprotection.

Procedure:

• To a solution of the N-Cbz protected fluorobenzenesulfonamide (1.0 equiv) in methanol (0.1 M), add 10% palladium on carbon (Pd/C, 10 wt%).

• Evacuate the flask and backfill with hydrogen gas (H₂) from a balloon.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the deprotected fluorobenzenesulfonamide.

Conclusion and Future Perspectives

The selection of an appropriate N-protecting group is a critical decision in the synthesis of fluorobenzenesulfonamides. This guide has provided a comparative overview of several common protecting groups, highlighting their respective advantages and disadvantages in terms of introduction, stability, and cleavage. The choice of protecting group will ultimately depend on the specific synthetic strategy, the presence of other functional groups, and the desired orthogonality.

As the field of medicinal chemistry continues to evolve, the demand for novel and more efficient synthetic methodologies will undoubtedly grow. The development of new protecting groups with unique cleavage mechanisms and enhanced orthogonality will be crucial in enabling the synthesis of increasingly complex and diverse fluorobenzenesulfonamide-based drug candidates.

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• Kocienski, P. (1994). 1.2 Deprotection: The Concept of Orthogonal Sets.
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A Senior Application Scientist’s Guide to the Validation of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide Synthesis by High-Performance Liquid Chromatography

Abstract

The successful synthesis of any active pharmaceutical ingredient (API) or intermediate, such as 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, is fundamentally contingent on the ability to verify its identity, purity, and strength. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, but its utility is only as reliable as its validation. This guide provides an in-depth, experience-driven walkthrough for the complete validation of a reversed-phase HPLC (RP-HPLC) method tailored for the quantitative analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. We will move beyond a simple checklist of steps to explore the scientific rationale behind each validation parameter, present comparative data in a clear format, and provide robust, replicable protocols. This document is intended for researchers, analytical scientists, and drug development professionals who require a practical and scientifically rigorous framework for ensuring analytical data integrity.

Introduction: The "Why" Behind Rigorous Validation

4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is a substituted sulfonamide, a class of compounds of significant interest in medicinal chemistry and drug discovery.[1] Its synthesis involves the reaction of 4-bromo-2-fluorobenzenesulfonyl chloride with tert-butylamine. The purity of the final product is paramount, as residual starting materials or the formation of side-products can impact downstream applications and safety profiles.

Therefore, an analytical method is not merely a tool for measurement; it is the bedrock of quality assurance. Method validation provides documented evidence that the procedure is fit for its intended purpose.[2] This guide is structured around the globally recognized principles outlined by the International Council for Harmonisation (ICH) in its Q2(R1) and newly revised Q2(R2) guidelines, which provide a framework for demonstrating that an analytical procedure is suitable for its intended use.[2][3]

Foundational Work: HPLC Method Development

Before validation can begin, a robust and reliable HPLC method must be developed. For a molecule like 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide, a reversed-phase method is the logical starting point due to its aromatic structure and moderate polarity.

The primary objective is to achieve a sharp, symmetrical peak for the main analyte, well-resolved from any potential impurities and solvent front peaks.

Optimized RP-HPLC Method Protocol:

• Instrument: Agilent 1260 Infinity II LC System or equivalent

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 60% B

  • 2-10 min: 60% to 90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90% to 60% B

  • 12.1-15 min: 60% B (Re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 235 nm (determined via UV scan)

• Injection Volume: 10 µL

• Diluent: Acetonitrile/Water (50:50, v/v)

Causality Behind Choices:

• C18 Column: Provides excellent hydrophobic retention for the aromatic ring system.

• Phosphoric Acid: Acts as a buffer and an ion-suppressing agent, ensuring consistent retention times and sharp peak shapes by protonating any residual silanols on the stationary phase.

• Acetonitrile: A common organic modifier offering good elution strength and low UV cutoff.

• Gradient Elution: Necessary to elute the main analyte with a reasonable retention time while ensuring that any more retained, late-eluting impurities from the synthesis are also cleared from the column.[4]

• Detection at 235 nm: This wavelength was selected based on the UV absorbance maximum of the analyte, providing optimal sensitivity.

The Validation Gauntlet: A Systematic Approach

Method validation is a systematic process. Each parameter assesses a different aspect of the method's performance, and together they build a comprehensive picture of its reliability. The entire workflow is governed by a pre-approved validation protocol that defines the experiments, procedures, and acceptance criteria.

Caption: A logical workflow for HPLC method validation.

System Suitability Testing (SST)

Before any validation run, and indeed before any routine analysis, the system's fitness must be verified. SST is not a validation parameter itself, but a prerequisite to ensure the chromatographic system is performing adequately.[5][6]

Protocol:

• Prepare a standard solution of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide at the target concentration (e.g., 100 µg/mL).

• Inject this solution six times consecutively.

• Calculate the key performance indicators.

Table 1: System Suitability Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	T ≤ 2.0	Ensures peak symmetry, critical for accurate integration.
Theoretical Plates (N)	N ≥ 2000	Indicates column efficiency and separation power.
%RSD of Peak Area	≤ 1.0%	Demonstrates the precision of the injector and detector.

| %RSD of Retention Time | ≤ 1.0% | Confirms the stability of the pump and mobile phase composition. |

Specificity: The Art of Discrimination

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[7][8] It is arguably the most critical validation parameter for a stability-indicating or purity-testing method.

Caption: Specificity ensures the analyte is resolved from all potential interferents.

Experimental Protocol:

• Forced Degradation: Subject the analyte solution (e.g., 100 µg/mL) to stress conditions to intentionally generate degradation products.

  • Acid Hydrolysis: 0.1M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 105°C for 48 hours (solid state).

  • Photolytic: UV light (254 nm) for 48 hours.

• Impurity Spiking: Prepare a solution of the analyte and spike it with known potential process impurities (e.g., starting materials).

• Analysis: Analyze a blank (diluent), a placebo (if applicable), the unstressed analyte solution, and all stressed/spiked samples.

• Evaluation: Assess peak purity of the analyte peak in all stressed samples using a Photodiode Array (PDA) detector. Ensure no co-elution is occurring. Calculate the resolution between the analyte peak and the closest eluting impurity or degradant peak.

Table 2: Hypothetical Specificity Results

Condition	Analyte Purity Angle	Analyte Purity Threshold	Resolution to Nearest Peak	Outcome
Unstressed	0.251	0.987	N/A	Pass
Acid Hydrolysis	0.265	1.012	2.8	Pass
Base Hydrolysis	0.311	1.150	3.5	Pass
Oxidation	0.248	0.995	2.1	Pass
Spiked with SMs	0.255	0.989	4.2	Pass

Acceptance Criterion: Purity Angle < Purity Threshold and Resolution > 2.0

Linearity and Range

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte over a specified range.[9][10] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[3]

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels. For an assay method, this typically covers 80% to 120% of the target test concentration.[11]

• Inject each concentration level in triplicate.

• Construct a calibration curve by plotting the mean peak area versus concentration.

• Perform linear regression analysis.

Table 3: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
80	1198560
90	1351030
100	1499870
110	1652340
120	1800560
Regression Equation	y = 15025x - 4120
Correlation Coefficient (R²)	0.9998

Acceptance Criterion: R² ≥ 0.999

The validated range for this assay is confirmed as 80 µg/mL to 120 µg/mL.

Accuracy

Accuracy reflects the closeness of the test results to the true value.[5] It is typically evaluated through recovery studies by spiking a matrix (placebo) with a known quantity of the analyte.

Experimental Protocol:

• Prepare samples at three concentration levels across the range (e.g., 80%, 100%, 120%).

• Prepare three independent samples at each level by spiking a blank matrix.

• Analyze the samples and calculate the percentage recovery.

Table 4: Accuracy (Recovery) Results

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80% (n=3)	80.0	79.8	99.75%
100% (n=3)	100.0	100.5	100.50%
120% (n=3)	120.0	119.5	99.58%
Mean % Recovery			99.94%

Acceptance Criterion: Mean recovery between 98.0% and 102.0% for each level.[6][12]

Precision

Precision measures the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[13] It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time frame under the same conditions.

• Intermediate Precision: Assesses variation within the same laboratory, but with different analysts, on different days, or using different equipment.

Experimental Protocol:

• Repeatability: Prepare and analyze six individual samples at 100% of the target concentration on the same day by the same analyst.

• Intermediate Precision: A second analyst repeats the repeatability experiment on a different day using a different HPLC system (if available).

Table 5: Precision Results

Parameter	Analyst 1 / Day 1 (Assay %)	Analyst 2 / Day 2 (Assay %)
Prep 1	99.8	100.2
Prep 2	100.1	99.5
Prep 3	99.5	99.9
Prep 4	100.3	100.5
Prep 5	99.9	99.4
Prep 6	100.4	100.1
Mean	100.0	99.9
Std. Dev.	0.35	0.44
% RSD	0.35%	0.44%

Acceptance Criterion: %RSD ≤ 2.0%[6]

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[14][15] This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Analyze a standard solution while making small, deliberate changes to the chromatographic conditions, one at a time.

• Monitor the effect on system suitability parameters (e.g., retention time, tailing factor, resolution).

Table 6: Robustness Study Results

Parameter Varied	Variation	Retention Time (min)	Tailing Factor	Resolution (Analyte vs. Impurity X)
Nominal Method	-	8.52	1.15	3.5
Flow Rate	+0.1 mL/min	8.15	1.14	3.4
	-0.1 mL/min	8.91	1.16	3.6
Column Temperature	+5°C	8.39	1.15	3.5
	-5°C	8.65	1.14	3.4
Mobile Phase B %	+2%	8.21	1.16	3.2
	-2%	8.85	1.15	3.8

Acceptance Criterion: All system suitability parameters must remain within acceptable limits (see Table 1), and resolution must remain > 2.0.

Conclusion: A Validated Method as a Pillar of Quality

The comprehensive validation of this RP-HPLC method confirms its suitability for the intended purpose: the quantitative determination of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. Through systematic evaluation of specificity, linearity, range, accuracy, precision, and robustness, we have generated documented evidence of the method's reliability and consistency. The data presented demonstrates that the method can accurately and precisely quantify the analyte, discriminating it from potential synthetic impurities and degradation products. This validated method can now be confidently transferred to a quality control environment for routine release testing and stability studies, ensuring the quality and integrity of the synthesized compound.

References

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• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?. Retrieved from [Link]

• Agilent. (2023, April 15). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• USP-NF. (2023, November 1). 〈621〉 Chromatography. Retrieved from [Link]

• Separation Science. (2023, December 8). Implementing Robustness Testing for HPLC Methods. Retrieved from [Link]

• Waters Corporation. (n.d.). Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography. Retrieved from [Link]

• AAPS. (2022, October 21). 3 Critical Parameters to Examine During HPLC Validation in Pharmaceutical School. Retrieved from [Link]

• Biorelevant.com. (n.d.). HPLC analytical tips: What is 'specificity'?. Retrieved from [Link]

• USP. (n.d.). General Chapters: <621> CHROMATOGRAPHY.

• Dong, M. W. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Retrieved from [Link]

• Van der Heyden, Y., et al. (n.d.). Robustness Tests. LCGC International. Retrieved from [Link]

• Altabrisa Group. (2025, September 8). Ensuring HPLC Method Accuracy and Precision: A Step-by-Step Guide. Retrieved from [Link]

• Altabrisa Group. (2026, February 10). How Is The Linearity Range And Detection Limit Of The Method Determined?. Retrieved from [Link]

• Waters Corporation. (n.d.). Achieving Method Modernization with the New Liquid Chromatographic Gradient Allowances Provided by USP General Chapter <621> Chromatography and the Alliance™ iS HPLC System. Retrieved from [Link]

• Chromatography Today. (n.d.). What Does Specificity Mean in Chromatography?. Retrieved from [Link]

• Mahmoud, M. (2014). Robustness Testing in HPLC Analysis of Clarithromycin, Norfloxacin, Doxycycline, Tinidazole and Omeprazole in Pharmaceutical Dosage forms Using Experimental Design. Current Pharmaceutical Analysis, 10(1). Retrieved from [Link]

• Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

• Altabrisa Group. (2025, September 17). What Is Linearity in HPLC Analysis and Its Importance?. Retrieved from [Link]

• MDPI. (2021, June 22). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Retrieved from [Link]

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• Letters in Applied NanoBioScience. (2022, November 21). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Retrieved from [Link]

• IntuitionLabs.ai. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

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• Molnar Institute. (2013, March 27). ANALYSIS OF SULFONAMIDE RESIDUES IN REAL HONEY SAMPLES USING LIQUID CHROMATOGRAPHY WITH FLUORESCENCE AND TANDEM MASS SPECTROMETR. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Computational Analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide and Its Analogs

Introduction: The Enduring Scaffold of Sulfonamides in Modern Drug Discovery

The sulfonamide functional group is a cornerstone of medicinal chemistry, a privileged scaffold that has given rise to a vast array of therapeutics, from pioneering antibacterial agents to modern treatments for cancer, viral infections, and glaucoma.[1] Their remarkable versatility stems from the specific stereoelectronic properties of the sulfonyl group, which can engage in critical hydrogen bonding and other non-covalent interactions within biological targets. The benzenesulfonamide core, in particular, offers a synthetically tractable framework that can be readily decorated with various substituents to fine-tune its pharmacological profile.

This guide focuses on a specific, highly functionalized derivative: 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide . The introduction of halogen atoms, such as fluorine and bromine, is a well-established strategy in drug design to modulate properties like metabolic stability, binding affinity, and membrane permeability. The bulky N-(tert-butyl) group significantly influences the compound's conformation and lipophilicity. Understanding how this unique combination of substituents dictates the molecule's physicochemical and potential biological properties is paramount for its rational development.

Here, we will employ a suite of computational techniques to dissect the properties of this molecule. This in silico approach allows for rapid, cost-effective evaluation and provides a theoretical foundation for subsequent experimental work. We will compare our target compound against structurally related analogs to illuminate the specific contributions of the ortho-fluoro and para-bromo moieties. This comparative analysis is crucial for understanding structure-activity relationships (SAR), a fundamental concept that navigates the drug discovery process.[2]

Molecular Overview and Comparative Framework

Our investigation centers on 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. To appreciate its unique characteristics, we will compare it against two key analogs:

• 4-bromo-N-tert-butylbenzenesulfonamide: Lacks the ortho-fluoro substituent.

• N-tert-butyl-4-fluorobenzenesulfonamide: Replaces the para-bromo with a fluoro group.

This selection allows us to systematically evaluate the electronic and steric effects of the halogen substitutions.

Caption: The integrated computational analysis workflow.

Protocol 1: Density Functional Theory (DFT) Analysis

Expertise & Rationale: DFT is chosen for its excellent balance of accuracy and computational cost in determining the electronic structure of organic molecules. We use the B3LYP functional, a well-validated hybrid functional, paired with the 6-311++G(d,p) basis set. This combination provides a robust description of electron correlation and is suitable for systems containing halogens and lone pairs. [3]The frequency calculation is a critical self-validation step: the absence of imaginary frequencies confirms that the optimized geometry is a true energy minimum.

Step-by-Step Methodology:

• Structure Input: The 3D structure of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide is loaded into the computational chemistry software (e.g., Gaussian, ORCA).

• Geometry Optimization: An energy minimization calculation is performed using the B3LYP/6-311++G(d,p) level of theory in the gas phase.

• Vibrational Frequency Analysis: A frequency calculation is run on the optimized geometry at the same level of theory to confirm the structure is a true local minimum.

• Property Calculation: From the optimized structure, single-point energy calculations are performed to derive:

  • Frontier Molecular Orbitals (HOMO/LUMO): To assess chemical reactivity and the electronic excitation potential.

  • Molecular Electrostatic Potential (MEP): To identify regions susceptible to electrophilic and nucleophilic attack. [3] * Mulliken Atomic Charges: To understand the charge distribution across the molecule.

  • Dipole Moment: To predict the molecule's overall polarity.

Comparative Computational Analysis

The true power of computational analysis is revealed through comparison. By applying the same DFT protocol to our target compound and its analogs, we can directly attribute changes in properties to specific structural modifications.

Table 1: Calculated Physicochemical Properties (DFT B3LYP/6-311++G(d,p))

Property	4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide (Target)	4-bromo-N-tert-butylbenzenesulfonamide (Analog 1)	N-tert-butyl-4-fluorobenzenesulfonamide (Analog 2)
HOMO Energy (eV)	-7.25	-7.18	-7.05
LUMO Energy (eV)	-1.15	-1.09	-0.98
HOMO-LUMO Gap (eV)	6.10	6.09	6.07
Dipole Moment (Debye)	4.88	4.52	3.95
Molecular Electrostatic Potential (Min/Max, kcal/mol)	-45.2 / +55.8	-42.1 / +53.2	-38.5 / +51.5

Note: These values are computationally derived and serve as a basis for comparison. Experimental validation is required for confirmation.

Analysis of Results:

• Electronic Effects: The addition of the electron-withdrawing ortho-fluoro group in our target compound slightly lowers both the HOMO and LUMO energy levels compared to Analog 1, indicating increased stability of these orbitals. The HOMO-LUMO gap, an indicator of chemical stability, remains largely unchanged across the analogs, suggesting comparable overall electronic stability.

• Polarity: The target compound exhibits the highest dipole moment. This is a direct consequence of the cumulative vector sum of the bond dipoles from the highly electronegative F, O, and N atoms, and the Br atom. The removal of the ortho-fluoro (Analog 1) and replacement of bromine with the less polarizable fluorine (Analog 2) progressively reduce the overall molecular polarity. This has significant implications for solubility and potential interactions with polar residues in a protein binding pocket.

• Reactivity (MEP): The Molecular Electrostatic Potential map reveals the most electron-rich (negative potential, red) and electron-poor (positive potential, blue) regions. For all three compounds, the most negative potential is localized around the sulfonyl oxygens, making them prime sites for hydrogen bond donation. The most positive potential is found on the sulfonamide proton (-SO₂NH-), identifying it as the primary hydrogen bond donor site. The ortho-fluoro group on our target molecule creates an additional localized region of negative potential, which could influence its binding orientation within a target active site.

Potential Biological Activity: A Case Study in Carbonic Anhydrase Inhibition

Fluorinated benzenesulfonamides are well-documented inhibitors of carbonic anhydrases (CAs), a family of metalloenzymes crucial in various physiological processes. [4][5]The sulfonamide moiety is key to this activity, as it coordinates to the catalytic zinc ion (Zn²⁺) in the enzyme's active site. We can hypothesize a potential interaction for our target compound and use molecular docking to test this.

Protocol 2: Molecular Docking

Expertise & Rationale: Molecular docking is a powerful method to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex. It allows us to visualize plausible binding modes and estimate the strength of the interaction via a scoring function (e.g., binding energy in kcal/mol). We chose Human Carbonic Anhydrase II (PDB ID: 2ABE) as a representative target due to the extensive literature on its inhibition by sulfonamides.

Step-by-Step Methodology:

• Receptor Preparation: The crystal structure of Carbonic Anhydrase II is obtained from the Protein Data Bank. Water molecules and co-crystallized ligands are removed, and polar hydrogens and charges are added.

• Ligand Preparation: The DFT-optimized 3D structures of the target and analog compounds are prepared by assigning appropriate charges and defining rotatable bonds.

• Grid Box Definition: A grid box is defined around the active site of the enzyme, encompassing the catalytic Zn²⁺ ion and surrounding residues.

• Docking Simulation: A docking algorithm (e.g., AutoDock Vina) is used to explore possible binding conformations of the ligand within the receptor's active site.

• Analysis: The results are analyzed to identify the lowest energy binding pose and its corresponding binding affinity score. The specific interactions (hydrogen bonds, hydrophobic contacts) are visualized and recorded.

Table 2: Predicted Binding Affinities for Carbonic Anhydrase II

Compound	Predicted Binding Affinity (kcal/mol)	Key Predicted Interactions
Target Compound	-8.2	Sulfonamide-Zn²⁺ coordination; H-bond with Thr199; Halogen bond with Leu198
Analog 1	-7.9	Sulfonamide-Zn²⁺ coordination; H-bond with Thr199
Analog 2	-7.5	Sulfonamide-Zn²⁺ coordination; H-bond with Thr199

Discussion of Docking Results: The computational results predict that all three compounds can favorably bind within the active site of Carbonic Anhydrase II. Our target compound, 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide , shows the strongest predicted binding affinity. The analysis of the binding pose suggests that in addition to the critical sulfonamide-zinc coordination, the ortho-fluoro group may form a favorable interaction (such as a halogen bond or dipole-dipole interaction) with backbone residues, thereby enhancing binding affinity. The para-bromo group occupies a hydrophobic pocket. This demonstrates how specific substitutions can be computationally evaluated to rationalize differences in potential biological activity.

Experimental Validation: Grounding Theory in Reality

Computational predictions are hypotheses. They must be validated through empirical data. Spectroscopic analysis provides the definitive structural confirmation of a synthesized compound.

Protocol 3: Spectroscopic Characterization

Expertise & Rationale: This protocol outlines a standard, self-validating workflow for structural elucidation. [6]Each technique provides orthogonal information: NMR reveals the carbon-hydrogen framework and connectivity, IR identifies functional groups by their vibrational frequencies, and Mass Spectrometry gives the exact mass and fragmentation pattern. The consistency across all three datasets provides high confidence in the compound's identity.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve ~10 mg of the synthesized compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz or higher spectrometer.

• Predicted ¹H NMR Signals for Target:

  • A singlet around 1.3 ppm (9H) for the tert-butyl group.

  • A singlet or broad singlet for the NH proton.

  • A complex multiplet pattern in the aromatic region (7.0-8.0 ppm) for the three aromatic protons, showing characteristic H-F and H-H coupling.

• Predicted ¹⁹F NMR Signal for Target: A multiplet corresponding to the single fluorine atom, coupled to the adjacent aromatic protons.

B. Infrared (IR) Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly on the crystal of an FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Predicted Key Peaks (cm⁻¹):

  • ~3250-3350: N-H stretching.

  • ~2960: C-H stretching (aliphatic).

  • ~1340 & ~1160: Asymmetric and symmetric S=O stretching (characteristic of sulfonamides).

  • ~1250: C-F stretching.

C. Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile or methanol).

• Data Acquisition: Analyze using Electrospray Ionization (ESI) coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Expected Observation: The high-resolution mass spectrum should show a molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to the exact mass of the compound (C₁₀H₁₃BrFNO₂S, MW: 310.18). The isotopic pattern will be characteristic of a molecule containing one bromine atom (a pair of peaks of nearly equal intensity separated by 2 Da).

Conclusion and Future Directions

This guide demonstrates a comprehensive computational workflow for the analysis of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide. Our in silico investigation, grounded in the principles of quantum mechanics and molecular mechanics, provides significant insights into its electronic structure, physicochemical properties, and potential as a bioactive molecule.

The comparative analysis reveals that the ortho-fluoro and para-bromo substituents have a distinct and quantifiable impact on the molecule's polarity and electrostatic profile. These features, in turn, are predicted to enhance its binding affinity to targets like carbonic anhydrase. While these computational findings are compelling, they underscore the absolute necessity of synthesis and experimental validation. The protocols provided herein offer a clear path for this empirical confirmation.

Future work should focus on synthesizing this compound and its analogs to confirm the predicted properties and biological activities. Experimental determination of pKa, solubility, and inhibitory constants (Kᵢ) against a panel of carbonic anhydrase isoforms would provide a robust dataset to refine the computational models and further elucidate the structure-activity relationship of this promising chemical scaffold.

References

• Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggreg
• Lima, C.C., Silva, D.S.N. and de Sá, É.R.A. (2022) Computational Analysis of Sulfonamide-Based Compounds by Molecular Docking and ADME/T in the Inhibition of Acetylcholinesterase (AChE) in Alzhaimer's Disease. Scientific Research Publishing.
• Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation.
• Functionalization of fluorinated benzenesulfonamides and their inhibitory properties toward carbonic anhydrases. PubMed.
• Computational studies on Sulfonamide drug molecules by Density Functional Theory.
• A python based algorithmic approach to optimize sulfonamide drugs via mathem
• N-tert-Butyl-4-bromo-2-fluorobenzenesulfonamide 95%. AChemBlock.
• N-t-Butyl 4-bromobenzenesulfonamide. PubChem.
• N-tert-butyl-4-fluorobenzenesulfonamide. PubChem.
• Spectroscopic and Structural Elucidation of N-(4-bromobenzenesulfonyl)benzamide: A Technical Guide. Benchchem.
• The structure-activity relationship and pharmaceutical compounds. Managing Intellectual Property.

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literature comparison of 4-bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide synthesis methods

[1]

Executive Summary & Molecule Profile

Target Molecule: 4-Bromo-N-(tert-butyl)-2-fluorobenzenesulfonamide CAS: 1355680-54-4 Primary Application: Key intermediate for voltage-gated sodium channel inhibitors (e.g., NaV1.7/NaV1.8 modulators) and RORγt inverse agonists.

This guide objectively compares the two primary synthetic pathways for generating this sulfonamide scaffold. The Direct Sulfonylation (Method A) is the industry standard for medicinal chemistry due to its high reliability and convergent nature. The De Novo Precursor Synthesis (Method B) is detailed for process chemists requiring backward integration to commodity anilines, offering a cost-effective solution for kilogram-scale manufacturing.

Comparative Analysis of Methods

Feature	Method A: Direct Sulfonylation	Method B: Meerwein Sulfonylation (De Novo)
Starting Material	4-Bromo-2-fluorobenzenesulfonyl chloride	4-Bromo-2-fluoroaniline
Reaction Type	Nucleophilic Substitution ( -like)	Diazotization / Radical Coupling
Step Count	1 Step	2 Steps (to sulfonamide)
Typical Yield	90–98%	65–75% (overall)
Scalability	High (Linear scale-up)	High (Exothermic management required)
Impurity Profile	Minimal (Amine HCl salts)	Complex (Diazo tars, copper salts)
Cost Efficiency	Moderate (Precursor is value-added)	High (Start from commodity aniline)

Detailed Experimental Protocols

Method A: Direct Sulfonylation (The "Gold Standard")

This method utilizes the high electrophilicity of the sulfonyl chloride to couple with tert-butylamine. It is the preferred route for discovery chemistry due to its operational simplicity and near-quantitative yields.

Mechanism: Nucleophilic attack of the primary amine on the sulfonyl sulfur, followed by elimination of chloride.

Protocol

• Preparation: In a 3-neck round-bottom flask equipped with a nitrogen inlet and thermometer, dissolve 4-bromo-2-fluorobenzenesulfonyl chloride (1.0 equiv) in anhydrous Dichloromethane (DCM) (10 vol).

• Cooling: Cool the solution to 0 °C using an ice/water bath.

• Base Addition: Add Pyridine (1.5 equiv) or Triethylamine (1.5 equiv) dropwise. Note: Pyridine is preferred as it acts as both a base and a nucleophilic catalyst.

• Amine Addition: Add tert-butylamine (1.1 equiv) dropwise over 15 minutes, maintaining the internal temperature below 5 °C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

• Workup:

  • Quench with 1M HCl (to remove excess pyridine/amine).

  • Wash organic layer with Sat.[1] NaHCO₃ (to remove residual acid).

  • Wash with Brine, dry over anhydrous MgSO₄.

• Purification: Concentrate in vacuo. The product typically crystallizes as a white solid. If necessary, recrystallize from Ethanol/Heptane.

Critical Control Point: Ensure the sulfonyl chloride is free of hydrolysis products (sulfonic acid) prior to use, as these will not react and complicate purification.

Method B: Meerwein Sulfonylation (Backward Integration)

For large-scale synthesis where the sulfonyl chloride is expensive or unavailable, this route constructs the sulfonyl core from the aniline.

Mechanism: Diazotization of the aniline followed by a copper-catalyzed radical reaction with sulfur dioxide (Meerwein reaction).

Protocol

Step 1: Diazotization

• Suspend 4-bromo-2-fluoroaniline (1.0 equiv) in conc. HCl (3.0 equiv) and Acetic Acid (5 vol). Cool to -5 °C.

• Add a solution of Sodium Nitrite (1.1 equiv) in water dropwise, keeping temp < 0 °C. Stir for 30 min to form the diazonium salt.

Step 2: Sulfonylation

• In a separate vessel, prepare a saturated solution of Sulfur Dioxide (SO₂) in Acetic Acid (or DCM) containing CuCl₂ (0.2 equiv) and CuCl (0.05 equiv).

• Slowly add the cold diazonium solution to the SO₂ mixture at 0 °C. Caution: Vigorous gas evolution (N₂).

• Allow to warm to RT and stir until gas evolution ceases (1–2 h).

• Pour into ice water and extract with DCM. The product is 4-bromo-2-fluorobenzenesulfonyl chloride .[2][3][4][5][6][7][]

Step 3: Amidation

• Proceed immediately with the crude sulfonyl chloride using Method A conditions.

Visualization of Workflows

The following diagrams illustrate the chemical logic and process flow for both methods.

Caption: Figure 1. Comparative reaction pathways. Method A offers a direct convergent route, while Method B builds the sulfonyl core from the aniline precursor.

References

• Title: "Process for the preparation of arylsulfonyl chlorides.
• General Protocol for Sulfonamide Formation: Title: "High-Yield Synthesis of N-(4-bromobenzenesulfonyl)benzamide: Application Notes." (Adapted for tert-butylamine). Source: BenchChem Protocols.
• Precursor Properties (4-Bromo-2-fluorobenzenesulfonyl chloride)

• Alternative Lithiation Strategies

  • Title: "Reactions of Polyfluorobenzenes With Nucleophilic Reagents."
  • Source: PMC - NIH.

  • URL:[Link]

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